L-Galactonic acid

Core Science & Biosynthesis

chemical structure of L-Galactonic acid

An In-depth Technical Guide to the Chemical Structure and Analysis of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Galactonic acid, a sugar acid derived from L-galactose. It details the molecule's chemical structure, physicochemical properties, and its role in key metabolic pathways. Furthermore, this document includes detailed experimental protocols for the quantification and analysis of L-Galactonic acid, offering valuable methodologies for researchers in biochemistry, drug development, and metabolic studies.

L-Galactonic acid is a galactonic acid with an L-configuration.[1][2] Its systematic IUPAC name is (2S,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanoic acid.[1] Like many sugar acids, it can exist in an open-chain form or cyclize to form lactones, most commonly a five-membered ring (gamma-lactone) or a six-membered ring (delta-lactone).

1.1. Fischer Projection

The Fischer projection illustrates the stereochemistry of the chiral centers in the open-chain form of L-Galactonic acid. The carbon chain is depicted vertically with the most oxidized carbon (C1, the carboxyl group) at the top.[3]

Caption: Fungal metabolic pathway of L-Galactonic acid.

3.2. Formation from Galactose

In humans, galactonic acid is a metabolic breakdown product of galactose. [4]The enzyme galactose dehydrogenase converts galactose to its corresponding lactone (galactonolactone), which is then hydrolyzed, either spontaneously or enzymatically, to form galactonic acid. [4]This pathway becomes particularly relevant in metabolic disorders like galactosemia. [4]

Caption: Formation of Galactonic Acid from Galactose.

Experimental Protocols

Accurate quantification of L-Galactonic acid is essential for metabolic studies. Below are detailed protocols for its analysis using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

4.1. Protocol 1: Quantification by HPLC with Refractive Index Detection (HPLC-RID)

This method allows for the direct analysis of galactonic acid without derivatization, making it a robust technique for quantification in various matrices. [5] A. Materials and Equipment:

• HPLC system with an isocratic pump, autosampler, column oven, and Refractive Index Detector (RID) [5]* Ion-exclusion column (e.g., Aminex HPX-87H) [5]* L-Galactonic acid standard

• Sulfuric acid (H₂SO₄), concentrated

• Ultrapure water

• 0.22 µm syringe filters [5] B. Procedure:

• Mobile Phase Preparation: Prepare a 0.005 M H₂SO₄ solution by adding the appropriate volume of concentrated sulfuric acid to ultrapure water. Degas the mobile phase thoroughly before use. [5]2. Standard Preparation:

  • Accurately weigh ~10 mg of L-Galactonic acid standard and dissolve it in 10 mL of ultrapure water to create a 1 mg/mL stock solution. [5] * Perform serial dilutions of the stock solution with ultrapure water to generate a series of calibration standards (e.g., 0.5, 0.25, 0.1, 0.05, 0.01 mg/mL).

• Sample Preparation:

  • For biological or pharmaceutical samples, perform a suitable extraction to isolate polar metabolites, including L-Galactonic acid.

  • Filter the final extract through a 0.22 µm syringe filter before injection. [5]4. HPLC Analysis:

  • Column: Aminex HPX-87H (or equivalent)

  • Mobile Phase: 0.005 M H₂SO₄ [5] * Flow Rate: 0.6 mL/min

  • Column Temperature: 50-60°C

  • Detector: Refractive Index Detector (RID) [5] * Injection Volume: 10-20 µL

• Data Analysis:

  • Integrate the peak corresponding to L-Galactonic acid in the chromatograms.

  • Construct a calibration curve by plotting the peak area against the concentration of the prepared standards.

  • Quantify the amount of L-Galactonic acid in the samples by interpolating their peak areas from the calibration curve. [5] 4.2. Protocol 2: Quantification by GC-MS following Derivatization (Alditol Acetate (B1210297) Method)

Due to their low volatility, sugars and sugar acids require chemical derivatization for GC-MS analysis. [6]The alditol acetate method is a classic and robust technique that involves reduction followed by acetylation.

A. Materials and Equipment:

• GC-MS system

• Sodium borohydride (B1222165) (NaBH₄) [4]* N-methylimidazole or 1M Ammonia [4]* Glacial acetic acid [4]* Methanol (B129727)

• Acetic anhydride (B1165640) [4]* Chloroform (B151607) [4]* Nitrogen gas supply or vacuum concentrator

B. Procedure:

• Sample Preparation: Ensure the sample containing L-Galactonic acid is completely dry. Lyophilization is recommended.

• Reduction Step:

  • Prepare a 10 mg/mL solution of NaBH₄ in a suitable solvent like N-methylimidazole or 1M ammonia. [4] * To ~2 mg of the dried sample, add 60 µL of the NaBH₄ solution and 250 µL of water. [4] * Heat the mixture at 37°C for 90 minutes. [4] * Stop the reaction by adding 20 µL of glacial acetic acid. [4]3. Borate (B1201080) Removal:

  • Evaporate the sample to dryness under a stream of nitrogen or using a vacuum concentrator. [4] * Add 0.5 mL of methanol and evaporate to dryness again. Repeat this methanol wash step at least three times to ensure complete removal of borate complexes. [4]4. Acetylation Step:

  • To the dried, reduced sample, add 600 µL of acetic anhydride. [4] * Heat the reaction at 37°C for 45 minutes. [4]5. Extraction:

  • Cool the reaction mixture. Carefully quench the reaction by the dropwise addition of 2.5 mL of water. [4] * Extract the alditol acetate derivatives with 2 mL of chloroform. Vortex and centrifuge to separate the layers. [4] * Collect the lower chloroform layer. Repeat the extraction twice more. [4] * Combine the chloroform extracts and evaporate to dryness.

• GC-MS Analysis:

  • Reconstitute the dried derivative in a suitable volume of chloroform or ethyl acetate (e.g., 100-200 µL). [4] * Transfer to a GC vial and inject into the GC-MS system for analysis. The resulting mass spectrum will be characteristic of the alditol acetate derivative of L-galactitol.

References

• 1. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GC-MS Determination of Sugar Composition - Glycopedia [glycopedia.eu]
• 3. Fischer projection - Wikipedia [en.wikipedia.org]
• 4. Overcome the Complexities of Analyzing for Sugars by GC-MS [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The L-Galactonic Acid Biosynthesis Pathway in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Galactonic acid is a key intermediate in an alternative pathway for L-ascorbic acid (Vitamin C) biosynthesis in plants, distinct from the well-characterized Smirnoff-Wheeler pathway. This pathway utilizes D-galacturonic acid, a primary component of pectin, as a precursor. The central enzymatic step is the reduction of D-galacturonic acid to L-galactonic acid, catalyzed by the enzyme D-galacturonic acid reductase (GalUR). This guide provides a comprehensive overview of this biosynthetic route, detailing the enzymatic reaction, kinetic properties of GalUR, and experimental protocols for its characterization. The elucidation of this pathway presents potential opportunities for the metabolic engineering of crops to enhance Vitamin C content and for the development of novel therapeutic agents.

Introduction

While the Smirnoff-Wheeler pathway, commencing from GDP-D-mannose, is considered the principal route for L-ascorbic acid synthesis in plants, an alternative pathway originating from D-galacturonic acid has been identified, particularly in ripening fruits such as strawberries.[1] This pathway provides a direct link between cell wall metabolism and Vitamin C production. The key enzyme in this pathway, D-galacturonic acid reductase (GalUR), catalyzes the conversion of D-galacturonic acid to L-galactonic acid.[1][2] Understanding the intricacies of this pathway is crucial for developing strategies to enhance the nutritional value of plants and for exploring its potential in drug development.

The D-Galacturonic Acid Pathway to L-Galactonic Acid

The biosynthesis of L-galactonic acid from D-galacturonic acid is a single-step reduction reaction. D-galacturonic acid, a sugar acid derived from the degradation of pectin, is converted to L-galactonic acid by the action of D-galacturonic acid reductase (GalUR), an NADPH-dependent enzyme.[1] Subsequently, L-galactonic acid is thought to be converted to L-galactono-1,4-lactone, which then enters the final step of the ascorbic acid synthesis pathway, where it is oxidized to L-ascorbic acid by L-galactono-1,4-lactone dehydrogenase.

Below is a diagram illustrating the D-galacturonic acid pathway leading to the formation of L-ascorbic acid.

D-Galacturonic Acid Pathway to L-Ascorbic Acid

Quantitative Data on D-Galacturonic Acid Reductase (GalUR)

The kinetic properties of D-galacturonic acid reductase have been characterized in several plant and algal species. A summary of the key quantitative data is presented in the table below for comparative analysis.

Parameter	Fragaria x ananassa (Strawberry)	Euglena gracilis
Substrate	D-Galacturonic acid	D-Galacturonic acid
Cofactor	NADPH	NADPH
Km (D-Galacturonic acid)	-	3.79 ± 0.5 mM[3]
Km (NADPH)	-	62.5 ± 4.5 µM[3]
Optimal pH	-	7.2[3]
Molecular Mass	-	38-39 kDa (monomer)[3]
Reverse Reaction	Not specified	Not detected with L-galactonic acid and NADP+[3]
Inhibition	Not specified	No feedback inhibition by L-galactono-1,4-lactone or ascorbate[3]
Activation	Not specified	45.6% activation by 0.1 mM H2O2[3]

Experimental Protocols

Plant Material and Protein Extraction

• Sample Collection: Harvest fresh plant tissues (e.g., ripe strawberry fruits) and immediately freeze them in liquid nitrogen. Store at -80°C until use.

• Homogenization: Grind the frozen tissue to a fine powder in a pre-chilled mortar and pestle with liquid nitrogen.

• Extraction Buffer: Resuspend the powdered tissue in an appropriate extraction buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 10 mM β-mercaptoethanol, 1 mM EDTA, 10% (v/v) glycerol, and 1% (w/v) polyvinylpyrrolidone).

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 15,000 x g) for 20 minutes at 4°C to pellet cell debris.

• Protein Quantification: Collect the supernatant and determine the total protein concentration using a standard method such as the Bradford assay.

D-Galacturonic Acid Reductase (GalUR) Enzyme Assay

This spectrophotometric assay measures the rate of NADPH oxidation at 340 nm.

Reagents:

• 1 M Tris-HCl, pH 7.2

• 10 mM NADPH

• 100 mM D-galacturonic acid

• Crude protein extract (from step 4.1)

Procedure:

• Reaction Mixture: In a 1 mL cuvette, prepare a reaction mixture containing:

  • 100 µL of 1 M Tris-HCl, pH 7.2

  • 20 µL of 10 mM NADPH

  • Deionized water to a final volume of 900 µL

• Initiate Reaction: Add 100 µL of the crude protein extract to the reaction mixture and mix gently.

• Blank Measurement: Measure the background rate of NADPH oxidation by monitoring the decrease in absorbance at 340 nm for 1-2 minutes before adding the substrate.

• Start the Reaction: Add 100 µL of 100 mM D-galacturonic acid to the cuvette to initiate the enzyme-catalyzed reaction.

• Monitor Absorbance: Immediately start recording the decrease in absorbance at 340 nm for 5-10 minutes at a constant temperature (e.g., 30°C). The rate of decrease in absorbance is proportional to the GalUR activity.

• Calculate Activity: The enzyme activity can be calculated using the molar extinction coefficient of NADPH at 340 nm (6.22 mM-1 cm-1). One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute under the specified conditions.

The following diagram illustrates the experimental workflow for the GalUR enzyme assay.

Workflow for D-Galacturonic Acid Reductase Assay

Significance and Future Directions

The D-galacturonic acid pathway for L-galactonic acid and subsequent L-ascorbic acid biosynthesis holds significant implications for both basic plant science and applied biotechnology.

• Crop Improvement: Overexpression of the GalUR gene has been shown to increase Vitamin C content in plants like Arabidopsis thaliana, demonstrating the potential for biofortification of crops.[1]

• Understanding Plant Metabolism: This pathway highlights a direct link between cell wall dynamics and the synthesis of a crucial antioxidant, providing insights into the metabolic flexibility of plants.

• Drug Development: Enzymes in novel biosynthetic pathways can be potential targets for the development of new herbicides or plant growth regulators. Furthermore, understanding the regulation of this pathway could inform strategies for producing high-value compounds in plant-based systems.

Future research should focus on the comprehensive characterization of GalUR from a wider range of plant species, elucidation of the regulatory mechanisms governing the expression and activity of this enzyme, and a more detailed investigation into the subsequent conversion of L-galactonic acid to L-galactono-1,4-lactone. A deeper understanding of this pathway will undoubtedly open new avenues for both agricultural and pharmaceutical innovation.

References

• 1. Engineering increased vitamin C levels in plants by overexpression of a D-galacturonic acid reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cris.vtt.fi [cris.vtt.fi]
• 3. Functional characterization of D-galacturonic acid reductase, a key enzyme of the ascorbate biosynthesis pathway, from Euglena gracilis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Component: An In-depth Technical Guide to the Natural Sources and Occurrence of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid, a sugar acid derived from L-galactose, is an intriguing molecule that plays a subtle yet significant role in the biochemical pathways of a diverse range of organisms. While not as ubiquitously recognized as other organic acids, its position as a key metabolic intermediate in both microbial catabolism and plant biosynthesis pathways underscores its importance. This technical guide provides a comprehensive overview of the natural sources and occurrence of L-Galactonic acid, with a focus on quantitative data, detailed experimental protocols for its analysis, and the elucidation of its metabolic context. This document aims to serve as a critical resource for researchers in natural product chemistry, metabolic engineering, and drug development, providing the foundational knowledge required to explore the potential of L-Galactonic acid.

Natural Occurrence of L-Galactonic Acid

L-Galactonic acid is primarily found as a metabolic intermediate in organisms that process D-galacturonic acid, the main monomer of pectin (B1162225). Pectin is a major structural polysaccharide in the primary cell walls of terrestrial plants. Consequently, the natural occurrence of L-Galactonic acid is intrinsically linked to the degradation of pectin-rich biomass by microorganisms and the metabolic pathways within plants themselves.

Microbial Sources

A significant body of research has focused on the microbial production of L-Galactonic acid, highlighting its natural occurrence within these organisms. Several species of fungi and yeast have been identified as capable of converting D-galacturonic acid into L-Galactonic acid. This conversion is the first step in the fungal D-galacturonic acid catabolic pathway.

Key Microorganisms:

• Aspergillus niger : This filamentous fungus is a well-known producer of a wide range of enzymes, including pectinases, which break down pectin into D-galacturonic acid. A. niger then utilizes a D-galacturonate reductase to convert D-galacturonic acid to L-Galactonic acid.

• Trichoderma reesei : Similar to A. niger, this fungus possesses the enzymatic machinery to degrade pectin and metabolize D-galacturonic acid via an L-Galactonic acid intermediate.

• Cryptococcus diffluens : This basidiomycotic yeast is also capable of converting D-galacturonic acid to L-Galactonic acid.

In many studies, these microorganisms have been genetically engineered to enhance the accumulation of L-Galactonic acid by deleting the gene for the subsequent enzyme in the pathway, L-galactonate dehydratase. This demonstrates that L-Galactonic acid is a naturally occurring, albeit transient, metabolite in these organisms.

Plant Sources

The presence of L-Galactonic acid in plants is primarily associated with the biosynthesis of L-ascorbic acid (Vitamin C). One of the alternative pathways for L-ascorbic acid synthesis in plants involves the reduction of D-galacturonic acid to L-Galactonic acid. This pathway is particularly active in fruits.

While the metabolic pathway is established, direct quantitative data on the natural concentration of L-Galactonic acid in various plant tissues is currently limited in scientific literature. The focus has predominantly been on its precursor, D-galacturonic acid (within pectin), and the end-product, L-ascorbic acid. However, the presence of the necessary enzymes and the metabolic flux towards L-ascorbic acid strongly support the natural, though likely low-level and transient, occurrence of L-Galactonic acid in plant tissues, especially in fruits rich in pectin and Vitamin C.

Quantitative Data on L-Galactonic Acid Production

The most comprehensive quantitative data for L-Galactonic acid comes from microbial fermentation studies, where engineered fungal strains have been optimized for its production.

Microorganism Strain	Substrate	Production Titer (g/L)	Yield (g/g substrate)	Reference
Trichoderma reesei Δlgd1	D-galacturonic acid	Up to 7.2	0.60 - 0.85	[1]
Aspergillus niger ΔgaaB	D-galacturonic acid	Not specified	0.7 - 0.9	[1]
Aspergillus niger (engineered)	Pectin (from orange peel)	Not specified	Close to 90% conversion of D-galacturonic acid	[2]

Note: The data presented above is from studies involving genetically modified organisms designed to overproduce L-Galactonic acid. There is a lack of published data on the natural concentrations of L-Galactonic acid in unmodified microorganisms and plants.

Metabolic Pathways Involving L-Galactonic Acid

L-Galactonic acid is a key intermediate in at least two significant metabolic pathways: the fungal D-galacturonic acid catabolic pathway and the plant L-ascorbic acid biosynthesis pathway.

Fungal D-Galacturonic Acid Catabolic Pathway

In filamentous fungi, the degradation of D-galacturonic acid proceeds through a series of enzymatic reactions. The initial step is the reduction of D-galacturonic acid to L-Galactonic acid, catalyzed by a D-galacturonate reductase. Subsequently, L-Galactonic acid is converted to 2-keto-3-deoxy-L-galactonic acid by L-galactonate dehydratase.[3]

Fungal D-Galacturonic Acid Catabolism

Plant L-Ascorbic Acid Biosynthesis Pathway (from D-Galacturonic Acid)

Plants can synthesize L-ascorbic acid through several pathways, one of which utilizes D-galacturonic acid derived from pectin degradation. In this pathway, D-galacturonic acid is reduced to L-Galactonic acid. L-Galactonic acid is then converted to L-galactono-1,4-lactone, which is subsequently oxidized to L-ascorbic acid.[4]

L-Ascorbic Acid Biosynthesis from Pectin

Experimental Protocols

The accurate quantification of L-Galactonic acid from natural sources requires robust and validated analytical methods. The following section details a general workflow and specific protocols for the extraction and analysis of L-Galactonic acid from plant and microbial samples.

General Experimental Workflow

A typical workflow for the analysis of L-Galactonic acid from a biological matrix involves sample preparation (including extraction and potentially hydrolysis), followed by chromatographic separation and detection.

General Workflow for L-Galactonic Acid Analysis

Sample Preparation and Extraction from Plant Material

• Homogenization : Fresh plant material (e.g., fruit pulp, leaves) should be flash-frozen in liquid nitrogen and ground to a fine powder using a mortar and pestle or a cryogenic grinder. This prevents enzymatic degradation of metabolites.

• Extraction : The powdered sample is then extracted with a solvent system, typically an aqueous organic solvent mixture such as 80% ethanol (B145695) or 80% methanol. The extraction is usually performed at a low temperature with constant agitation.

• Cleanup : The crude extract may contain interfering substances. Solid-phase extraction (SPE) with an appropriate sorbent (e.g., a mixed-mode anion exchange resin) can be used to purify the organic acid fraction.

High-Performance Liquid Chromatography (HPLC) Method for Quantification

HPLC is a common and reliable method for the analysis of non-volatile organic acids like L-Galactonic acid.

• Instrumentation : An HPLC system equipped with a UV or Refractive Index (RI) detector is suitable. For higher sensitivity and specificity, coupling to a mass spectrometer (LC-MS) is recommended.

• Column : An ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H) is typically used for the separation of organic acids.

• Mobile Phase : An isocratic mobile phase of dilute sulfuric acid (e.g., 5 mM H₂SO₄) is commonly employed.

• Detection :

  • UV Detection : L-Galactonic acid does not have a strong UV chromophore, so direct UV detection has low sensitivity. Derivatization with a UV-absorbing tag can be employed for enhanced sensitivity.

  • Refractive Index (RI) Detection : RI detection is a universal detection method for non-UV absorbing compounds, but it is less sensitive and not compatible with gradient elution.

  • Mass Spectrometry (MS) Detection : LC-MS provides high sensitivity and selectivity and allows for unambiguous identification based on mass-to-charge ratio and fragmentation patterns.

Gas Chromatography-Mass Spectrometry (GC-MS) Method with Derivatization

For GC-MS analysis, the non-volatile L-Galactonic acid must be derivatized to increase its volatility.

• Lyophilization : The purified extract is lyophilized to complete dryness.

• Derivatization : The dried residue is derivatized using a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). The reaction is typically carried out at an elevated temperature (e.g., 70°C) for a specific duration.

• GC-MS Analysis :

  • Column : A non-polar capillary column (e.g., DB-5ms) is used for the separation of the derivatized compounds.

  • Injection : The derivatized sample is injected into the GC-MS system.

  • Detection : The mass spectrometer is operated in either full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification.

Conclusion

L-Galactonic acid is a naturally occurring sugar acid that serves as a crucial intermediate in the metabolism of D-galacturonic acid in various microorganisms and in the biosynthesis of L-ascorbic acid in plants. While its presence in these organisms is well-supported by metabolic pathway analysis, direct quantitative data on its natural concentrations, particularly in plants, remains an area ripe for further investigation. The analytical methodologies outlined in this guide, including HPLC and GC-MS, provide a solid foundation for researchers to pursue the quantification of L-Galactonic acid in diverse biological matrices. A deeper understanding of the natural occurrence and regulation of L-Galactonic acid will not only enhance our knowledge of fundamental biological processes but may also unveil new opportunities for its application in the pharmaceutical and biotechnology sectors.

References

• 1. benchchem.com [benchchem.com]
• 2. ars.usda.gov [ars.usda.gov]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]

An In-depth Technical Guide to the Physical and Chemical Properties of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Galactonic acid, a sugar acid and an enantiomer of the more commonly studied D-Galactonic acid, is a molecule of growing interest in various scientific domains, including biochemistry and drug development. As a metabolite of L-galactose, its presence and concentration can be indicative of specific metabolic pathways and enzymatic activities. This technical guide provides a comprehensive overview of the core physical and chemical properties of L-Galactonic acid, detailed experimental protocols for its analysis, and visualizations of its metabolic significance and analytical workflows. All quantitative data are presented in structured tables for clarity and comparative purposes.

Physical Properties

L-Galactonic acid is a white, crystalline solid that is freely soluble in water.[1] Its physical properties are largely analogous to its D-enantiomer, with the primary distinction being the direction of optical rotation.

Table 1: Physical Properties of L-Galactonic Acid

Property	Value	Source
Molecular Formula	C₆H₁₂O₇	[2]
Molecular Weight	196.16 g/mol	[2]
Appearance	White crystalline powder or granular solid	[3]
Melting Point	133 - 136 °C (for D-isomer)	[4]
Solubility	Freely soluble in water; slightly soluble in alcohol; insoluble in ether.[1]
pKa	~3.35 (Predicted)	[3]
Optical Rotation	Specific rotation is opposite in sign to D-Galactonic acid.[5][6]
XLogP3	-3.4	[2]

Chemical Properties

The chemical behavior of L-Galactonic acid is characterized by the interplay between its linear carboxylic acid form and its cyclic lactone forms. This equilibrium is a critical factor in its stability and reactivity.

Table 2: Chemical and Spectroscopic Data for Galactonic Acid

Property	Description	Source
Lactone Formation	In aqueous solutions, L-Galactonic acid exists in equilibrium with its γ- and δ-lactone forms. This is an intramolecular esterification.
Stability	The lactone forms can undergo hydrolysis back to the open-chain acid. This hydrolysis is pH-dependent, being slowest in acidic conditions and increasing in neutral to alkaline conditions.
1H NMR (D-isomer, 600 MHz, 5%_DMSO, pH 7.00)	Shifts [ppm]: 3.62-3.69, 3.94-3.97, 4.24	[4]
Mass Spectrometry (D-isomer, MS-MS)	Precursor Type: [M-H]⁻ 195.051; Major Fragments: 129.1, 159.1, 177.1	[4]

Lactone Equilibrium

The equilibrium between the open-chain L-Galactonic acid and its lactone forms is a dynamic process influenced by environmental factors.

Caption: Equilibrium between L-Galactonic acid and its lactone forms.

Metabolic Pathways

L-Galactonic acid is a metabolite in certain biological pathways. In the basidiomycotic yeast Cryptococcus diffluens, it is converted to 2-keto-3-deoxy-L-galactonic acid.[7] More broadly, galactonic acid can enter the pentose (B10789219) phosphate (B84403) pathway, a crucial metabolic route for producing NADPH and precursors for nucleotide synthesis.[8][9]

Caption: Metabolic fate of L-Galactonic acid.

Experimental Protocols

Accurate quantification and characterization of L-Galactonic acid are essential for research and development. Below are detailed protocols for common analytical techniques.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the separation and quantification of L-Galactonic acid.

Caption: Experimental workflow for HPLC analysis of L-Galactonic acid.

Methodology: HPLC with Refractive Index Detection (HPLC-RID) [10]

• Instrumentation: An HPLC system equipped with an isocratic pump, autosampler, column oven, and a refractive index detector.

• Column: Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

• Mobile Phase: 0.005 M Sulfuric Acid (H₂SO₄) in ultrapure water, degassed before use.

• Flow Rate: Typically 0.6 mL/min.

• Column Temperature: 50 °C.

• Standard Preparation:

  • Prepare a stock solution of L-Galactonic acid (or D-Galactonic acid standard) of 1 mg/mL in ultrapure water.

  • Perform serial dilutions to create calibration standards ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation:

  • For liquid samples, centrifuge to remove particulates.

  • For solid samples, perform a suitable extraction with water or a dilute acid.

  • Filter all samples and standards through a 0.22 µm syringe filter before injection.

• Analysis:

  • Inject samples and standards onto the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of L-Galactonic acid in the samples from the calibration curve.

Determination of pKa by Potentiometric Titration

This method allows for the experimental determination of the acid dissociation constant (pKa).[11][12]

Methodology:

• Materials:

  • L-Galactonic acid

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution

  • 0.15 M Potassium Chloride (KCl) solution (to maintain constant ionic strength)

  • Deionized water

  • Calibrated pH meter with a glass electrode

  • Magnetic stirrer and stir bar

  • Burette

• Procedure:

  • Prepare a 1 mM solution of L-Galactonic acid in deionized water containing 0.15 M KCl.

  • Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).

  • Place a known volume (e.g., 20 mL) of the L-Galactonic acid solution in a beaker with a magnetic stir bar.

  • If necessary, adjust the initial pH of the solution to be acidic (e.g., pH 1.8-2.0) using 0.1 M HCl.

  • Begin titration by adding small, precise increments of the 0.1 M NaOH solution from the burette.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH reaches a basic value (e.g., pH 12-12.5).

  • Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point. The equivalence point can be determined from the inflection point of the titration curve or by analyzing the first and second derivatives of the curve.

  • Perform the titration in triplicate to ensure accuracy and reproducibility.

Conclusion

This technical guide has summarized the key physical and chemical properties of L-Galactonic acid, providing a foundation for its application in research and development. The detailed experimental protocols and visual representations of its metabolic context and analytical workflows offer practical tools for scientists. As research into L-isomers of sugars and their derivatives continues to expand, a thorough understanding of the fundamental characteristics of molecules like L-Galactonic acid will be increasingly vital for advancements in biochemistry, metabolic studies, and pharmaceutical sciences.

References

• 1. Influence of L-galactonic acid gamma-lactone on ascorbate production in some yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Optical rotation - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. hmdb.ca [hmdb.ca]
• 9. Pentose phosphate pathway - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

L-Galactonic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Galactonic acid, a sugar acid derived from L-galactose, is a molecule of significant interest in various fields of research, including plant biology, microbiology, and medicine. It is a key intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) in plants and plays a role in the metabolism of D-galacturonic acid in fungi. This technical guide provides an in-depth overview of L-Galactonic acid, including its chemical identity, physicochemical properties, biological roles, and relevant experimental protocols for its synthesis and analysis.

Chemical Identity

• IUPAC Name: (2S,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanoic acid

• CAS Number: 28278-08-2

Physicochemical Properties

The following table summarizes the key physicochemical properties of L-Galactonic acid.

Property	Value	Source
Molecular Formula	C₆H₁₂O₇	PubChem
Molecular Weight	196.16 g/mol	PubChem
Appearance	Solid (predicted)	---
Water Solubility	High (predicted)	---
pKa (strongest acidic)	3.45 (predicted)	---
LogP	-3.4 (predicted)	PubChem

Note: Some properties are predicted due to limited experimental data for the L-isomer.

Biological Role and Signaling Pathways

L-Galactonic acid is a significant metabolite in several biological pathways, most notably in the biosynthesis of L-ascorbic acid in plants and the catabolism of D-galacturonic acid in fungi.

L-Ascorbic Acid (Vitamin C) Biosynthesis in Plants

In plants, L-Galactonic acid is a crucial intermediate in one of the primary pathways for the synthesis of L-ascorbic acid. This pathway starts from D-galacturonic acid, a major component of pectin (B1162225) in the plant cell wall.

Biosynthesis of L-Ascorbic Acid from D-Galacturonic Acid in Plants.

Fungal D-Galacturonic Acid Catabolism

In some fungi, D-galacturonic acid is catabolized via a pathway where L-Galactonic acid is an intermediate. This pathway ultimately leads to metabolites that can enter central carbon metabolism.

Catabolism of D-Galacturonic Acid in Fungi.

Relevance in Mammalian Metabolism

In mammals, the metabolism of galactose primarily proceeds through the Leloir pathway. However, in cases of galactosemia, where enzymes of the Leloir pathway are deficient, alternative metabolic routes become more prominent. In such conditions, galactose can be oxidized to galactonate, which has been identified in the urine of galactosemic patients.[1] The accumulation of galactonate and other metabolites like galactitol contributes to the pathology of the disease.

Experimental Protocols

Enzymatic Synthesis of L-Galactonic Acid

L-Galactonic acid can be synthesized from D-galacturonic acid using enzymatic conversion. This method is advantageous due to its high specificity.

Principle: D-galacturonic acid reductase, an enzyme found in some fungi and yeasts, catalyzes the reduction of D-galacturonic acid to L-Galactonic acid.[2][3][4]

Materials:

• D-galacturonic acid

• D-galacturonic acid reductase (commercially available or purified from a recombinant source)

• NADPH (Nicotinamide adenine (B156593) dinucleotide phosphate (B84403), reduced form)

• Buffer solution (e.g., 50 mM sodium phosphate buffer, pH 7.0)

• Reaction vessel

• Stirrer/shaker

• Temperature control system

Procedure:

• Prepare a solution of D-galacturonic acid in the buffer.

• Add NADPH to the solution.

• Initiate the reaction by adding D-galacturonic acid reductase.

• Incubate the reaction mixture at an optimal temperature (e.g., 30-37 °C) with gentle stirring.

• Monitor the progress of the reaction by measuring the consumption of NADPH (decrease in absorbance at 340 nm) or by analyzing the formation of L-Galactonic acid using HPLC.

• Upon completion, the enzyme can be denatured and removed (e.g., by heat treatment or precipitation), and the L-Galactonic acid can be purified from the reaction mixture.

Workflow for the Enzymatic Synthesis of L-Galactonic Acid.

Quantification of L-Galactonic Acid by HPLC

High-Performance Liquid Chromatography (HPLC) is a common method for the quantification of L-Galactonic acid.

Principle: L-Galactonic acid is separated from other components in a sample by passing it through a chromatography column. The concentration is determined by comparing the peak area to that of known standards.

Instrumentation:

• HPLC system with a suitable detector (e.g., Refractive Index Detector (RID) or UV detector after derivatization)

• Anion-exchange or reversed-phase C18 column

Procedure (using Anion-Exchange Chromatography with Pulsed Amperometric Detection - HPAEC-PAD):

• Sample Preparation: Dilute the sample containing L-Galactonic acid in ultrapure water. If the sample contains interfering substances, a solid-phase extraction (SPE) cleanup step may be necessary.

• Standard Preparation: Prepare a series of L-Galactonic acid standards of known concentrations in ultrapure water.

• Chromatographic Conditions:

  • Column: Anion-exchange column (e.g., Dionex CarboPac PA1)

  • Mobile Phase: A gradient of sodium hydroxide (B78521) and sodium acetate.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: Pulsed Amperometric Detection (PAD).

• Analysis:

  • Inject the standards and samples into the HPLC system.

  • Identify the L-Galactonic acid peak based on its retention time compared to the standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of L-Galactonic acid in the samples by interpolating their peak areas on the calibration curve.

Spectroscopic Data

While specific NMR and mass spectra for L-Galactonic acid are not widely available in public databases, data for its enantiomer, D-Galactonic acid, can serve as a close reference. The mass spectrum will be identical, and the NMR spectra will show the same peak patterns and chemical shifts, with the main difference being the optical rotation.

Expected Spectroscopic Data for Galactonic Acid (based on D-isomer):

• ¹H NMR (600 MHz, D₂O): δ (ppm) ~3.6-4.3 (multiple peaks corresponding to the protons on the carbon backbone).

• ¹³C NMR (150 MHz, D₂O): δ (ppm) ~63 (C6), ~70-75 (C2, C3, C4, C5), ~178 (C1 - carboxyl).

• Mass Spectrometry (ESI-MS): [M-H]⁻ at m/z 195.05.

Conclusion

L-Galactonic acid is a multifaceted molecule with important roles in the metabolism of plants and microorganisms, and with clinical relevance in certain human metabolic disorders. The information and protocols provided in this guide offer a solid foundation for researchers and professionals working with this compound. Further research into the specific properties and biological functions of the L-isomer will undoubtedly uncover new applications and enhance our understanding of its significance in the natural world.

References

• 1. Galactonic Acid in galactosemia: identification in the urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of L-Galactonic Acid in Ascorbate Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Ascorbic acid (vitamin C) is an essential metabolite in most living organisms, playing a crucial role as an antioxidant and an enzyme cofactor. While the primary route for ascorbate (B8700270) biosynthesis in plants is the well-characterized L-galactose pathway (also known as the Smirnoff-Wheeler pathway), alternative pathways contribute to the ascorbate pool, particularly in specific tissues and developmental stages. One such significant alternative is the D-galacturonic acid pathway, which proceeds through the key intermediate, L-galactonic acid. This technical guide provides an in-depth exploration of the role of L-galactonic acid in ascorbate biosynthesis, presenting quantitative data, detailed experimental protocols, and pathway visualizations to support further research and potential applications in drug development and crop improvement.

The D-galacturonic acid pathway utilizes D-galacturonic acid, a major component of pectin (B1162225) in the plant cell wall, as a precursor for ascorbate synthesis. This pathway is particularly relevant in fruits, such as strawberries, during ripening, where pectin degradation releases D-galacturonic acid.[1] The conversion of D-galacturonic acid to L-ascorbic acid involves a series of enzymatic and spontaneous reactions, with L-galactonic acid being a central molecule in this process.

The D-Galacturonic Acid Pathway: A Central Role for L-Galactonic Acid

The biosynthesis of L-ascorbic acid from D-galacturonic acid involves the following key steps:

• Reduction of D-galacturonic acid: The pathway is initiated by the reduction of D-galacturonic acid to L-galactonic acid. This reaction is catalyzed by D-galacturonic acid reductase (GalUR) , an NADPH-dependent enzyme.[1]

• Lactonization of L-galactonic acid: L-galactonic acid is then converted to L-galactono-1,4-lactone. While this conversion can occur spontaneously, the existence of enzymes such as aldonolactonase that can catalyze this reaction has been identified in organisms like Euglena gracilis.[2]

• Oxidation of L-galactono-1,4-lactone: The final step is the oxidation of L-galactono-1,4-lactone to L-ascorbic acid, a reaction catalyzed by L-galactono-1,4-lactone dehydrogenase (GLDH) , an enzyme located in the inner mitochondrial membrane.[3] This final step is common to both the L-galactose and D-galacturonic acid pathways.

Regulation of the Pathway

The D-galacturonic acid pathway is subject to regulation at multiple levels:

• Transcriptional Regulation: The expression of the GalUR gene has been shown to be correlated with ascorbic acid content in strawberry fruit during ripening.[1] In tomato, the expression of SlGalUR genes is influenced by DNA methylation, and transcription factors such as SlHZ24 and SlbHLH59 can promote the expression of ascorbate biosynthesis genes.[2]

• Feedback Inhibition: While direct feedback inhibition on the D-galacturonic acid pathway is not well-documented, a study on spinach has shown that L-ascorbate can act as a competitive inhibitor of L-galactose dehydrogenase in the related Smirnoff-Wheeler pathway, suggesting that the final product, ascorbate, can regulate its own synthesis.[4][5]

Quantitative Data

The following tables summarize the available quantitative data for the key enzymes involved in the conversion of D-galacturonic acid to L-galactono-1,4-lactone. It is important to note that kinetic data for a plant-specific aldonolactonase acting on L-galactonic acid is not yet available in the literature.

Table 1: Kinetic Properties of D-Galacturonic Acid Reductase from Euglena gracilis [6]

Parameter	Value
Substrate	D-galacturonic acid
Km	3.79 ± 0.5 mM
Cofactor	NADPH
Km	62.5 ± 4.5 µM
Optimal pH	7.2
Molecular Mass	38-39 kDa

Table 2: Kinetic Properties of Aldonolactonase from Euglena gracilis [2]

Parameter	Value
Substrate	L-galactonic acid
Km	1.55 ± 0.30 mM
Vmax	455 ± 212 µmol min-1 mg-1 protein
kcat	615 ± 287 s-1
kcat/Km	397 s-1 mM-1
Substrate	L-galactono-1,4-lactone
Km	1.67 ± 0.39 mM

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of the D-galacturonic acid pathway.

Spectrophotometric Assay for D-Galacturonic Acid Reductase Activity

This protocol is adapted from methodologies used for assaying D-galacturonic acid reductase from various sources.[6][7]

Principle: The activity of D-galacturonic acid reductase is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

Materials:

• Plant tissue extract or purified enzyme solution

• 1 M Tris-HCl buffer, pH 7.2

• 100 mM D-galacturonic acid solution

• 10 mM NADPH solution

• Spectrophotometer capable of reading at 340 nm

• Cuvettes (1 cm path length)

Procedure:

• Prepare a reaction mixture in a 1 ml cuvette containing:

  • 100 µl of 1 M Tris-HCl buffer, pH 7.2 (final concentration: 100 mM)

  • X µl of plant extract or purified enzyme

  • Y µl of distilled water to bring the volume to 900 µl

• Add 50 µl of 10 mM NADPH solution (final concentration: 0.5 mM) and mix gently.

• Initiate the reaction by adding 50 µl of 100 mM D-galacturonic acid solution (final concentration: 5 mM).

• Immediately start monitoring the decrease in absorbance at 340 nm for 5 minutes at 25°C.

• Calculate the enzyme activity using the molar extinction coefficient of NADPH (6.22 mM-1 cm-1). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute under the assay conditions.

HPLC Analysis of L-Galactonic Acid and L-Galactono-1,4-lactone

This protocol provides a framework for the separation and quantification of L-galactonic acid and its lactone form in plant extracts, based on established methods for sugar acid analysis.[8][9]

Principle: Reversed-phase high-performance liquid chromatography (HPLC) with refractive index detection (RID) or UV detection after derivatization is used to separate and quantify L-galactonic acid and L-galactono-1,4-lactone.

Materials:

• Plant tissue extract

• HPLC system with a Refractive Index Detector (RID) or UV/Vis Detector

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H)

• 0.005 M H₂SO₄ (mobile phase)

• L-galactonic acid and L-galactono-1,4-lactone standards

• 0.22 µm syringe filters

Procedure:

• Sample Preparation:

  • Homogenize 1 g of plant tissue in 5 ml of a suitable extraction buffer (e.g., 80% ethanol).

  • Centrifuge the homogenate at 10,000 x g for 10 minutes.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm)

  • Mobile Phase: 0.005 M H₂SO₄

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 60°C

  • Injection Volume: 20 µL

  • Detection: Refractive Index Detector (RID)

• Quantification:

  • Prepare a series of standard solutions of L-galactonic acid and L-galactono-1,4-lactone of known concentrations.

  • Generate a standard curve by plotting the peak area against the concentration for each standard.

  • Determine the concentration of L-galactonic acid and L-galactono-1,4-lactone in the plant extracts by comparing their peak areas to the standard curve.

Cloning and Expression of D-Galacturonic Acid Reductase in E. coli

This protocol outlines the general workflow for cloning a plant-derived D-galacturonic acid reductase (GalUR) gene into an expression vector and producing the recombinant protein in E. coli.

Principle: The coding sequence of the GalUR gene is amplified by PCR and ligated into a pET expression vector. The recombinant plasmid is then transformed into an E. coli expression strain, such as BL21(DE3), for protein production upon induction with IPTG.[10][11][12][13]

Materials:

• Total RNA from plant tissue (e.g., strawberry fruit)

• Reverse transcriptase

• Gene-specific primers for GalUR

• High-fidelity DNA polymerase

• pET expression vector (e.g., pET-28a)

• Restriction enzymes (corresponding to sites in the vector and primers)

• T4 DNA ligase

• E. coli BL21(DE3) competent cells

• LB medium and LB agar (B569324) plates with appropriate antibiotics

• IPTG (Isopropyl β-D-1-thiogalactopyranoside)

Procedure:

• cDNA Synthesis: Synthesize first-strand cDNA from total RNA using reverse transcriptase and an oligo(dT) or random primers.

• PCR Amplification: Amplify the GalUR coding sequence from the cDNA using gene-specific primers containing appropriate restriction sites.

• Vector and Insert Preparation: Digest both the PCR product and the pET vector with the chosen restriction enzymes. Purify the digested vector and insert.

• Ligation: Ligate the digested GalUR insert into the prepared pET vector using T4 DNA ligase.

• Transformation: Transform the ligation mixture into E. coli BL21(DE3) competent cells and plate on LB agar containing the appropriate antibiotic for plasmid selection.

• Expression:

  • Inoculate a single colony into LB medium with the selective antibiotic and grow overnight at 37°C.

  • The next day, dilute the overnight culture into a larger volume of fresh LB medium and grow to an OD₆₀₀ of 0.4-0.6.

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Continue to grow the culture for 3-4 hours at 37°C or overnight at a lower temperature (e.g., 18-25°C) to improve protein solubility.

• Protein Purification: Harvest the cells by centrifugation and purify the recombinant GalUR protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and workflows described in this guide.

Caption: Ascorbate biosynthesis pathways in plants.

Caption: Workflow for spectrophotometric assay of GalUR.

Caption: Workflow for cloning and expression of GalUR.

Conclusion and Future Perspectives

L-Galactonic acid is a pivotal intermediate in the D-galacturonic acid pathway for ascorbate biosynthesis in plants. While this pathway is considered an alternative to the primary L-galactose route, its significance, particularly in pectin-rich tissues like fruits, is increasingly recognized. This guide has provided a comprehensive overview of the role of L-galactonic acid, including available quantitative data and detailed experimental protocols to facilitate further research.

Future research should focus on several key areas:

• Elucidation of the role of aldonolactonase in plants: Determining whether the lactonization of L-galactonic acid is purely spontaneous or if it is catalyzed by a specific plant enzyme is crucial for a complete understanding of the pathway. The purification and characterization of a plant aldonolactonase would be a significant advancement.

• In vivo flux analysis: Quantifying the contribution of the D-galacturonic acid pathway to the total ascorbate pool in different plant tissues and under various environmental conditions will provide a clearer picture of its physiological importance.

• Regulatory mechanisms: A deeper understanding of the transcriptional and post-translational regulation of the enzymes in the D-galacturonic acid pathway will be essential for efforts to manipulate ascorbate levels in crops.

The information and protocols presented in this guide offer a solid foundation for researchers, scientists, and drug development professionals to further investigate the intriguing role of L-galactonic acid in ascorbate biosynthesis and to explore its potential for biotechnological and therapeutic applications.

References

• 1. Engineering increased vitamin C levels in plants by overexpression of a D-galacturonic acid reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The ascorbate biosynthesis pathway in plants is known, but there is a way to go with understanding control and functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Feedback inhibition of spinach L-galactose dehydrogenase by L-ascorbate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional characterization of D-galacturonic acid reductase, a key enzyme of the ascorbate biosynthesis pathway, from Euglena gracilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a D-galacturonate reductase efficiently using NADH as a cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. neb.com [neb.com]
• 11. chem-agilent.com [chem-agilent.com]
• 12. neb.com [neb.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]

The Discovery and History of L-Galactonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid, a sugar acid derived from L-galactose, is a molecule of significant interest in biotechnology and plant physiology. While not as widely known as its enantiomer, D-galactonic acid, L-galactonic acid plays a crucial role as a metabolic intermediate in various biological pathways. Notably, it is a key precursor in the biosynthesis of L-ascorbic acid (vitamin C) in plants and an intermediate in the D-galacturonic acid catabolic pathway in fungi. This technical guide provides an in-depth exploration of the discovery, history, and key technical aspects of L-Galactonic acid, tailored for a scientific audience.

While the precise historical moment of the initial chemical isolation and characterization of L-Galactonic acid is not prominently documented in available literature, its scientific significance has been progressively unveiled through the study of metabolic pathways in microorganisms and plants. This guide will focus on the history of its identification within these biological contexts and the subsequent development of methods for its production and analysis.

Physicochemical Properties of L-Galactonic Acid

A clear understanding of the physicochemical properties of L-Galactonic acid is fundamental for its study and application. The following table summarizes key quantitative data.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₇	[1][2]
Molecular Weight	196.16 g/mol	[1][2]
IUPAC Name	(2S,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanoic acid	[1][2]
Computed XLogP3	-3.4	[1][2]
Hydrogen Bond Donor Count	6	[1][2]
Hydrogen Bond Acceptor Count	7	[1][2]
Rotatable Bond Count	5	[1][2]
Exact Mass	196.05830272 Da	[1][2]
Monoisotopic Mass	196.05830272 Da	[1][2]
Topological Polar Surface Area	148 Ų	[1][2]
Heavy Atom Count	13	[1][2]
Complexity	170	[1][2]

Biological Role and Metabolic Pathways

L-Galactonic acid is a key intermediate in two significant metabolic pathways: the fungal D-galacturonic acid catabolic pathway and the plant L-ascorbic acid (vitamin C) biosynthetic pathway.

Fungal D-Galacturonic Acid Catabolism

In many filamentous fungi, such as Aspergillus niger and Trichoderma reesei, D-galacturonic acid, a primary component of pectin (B1162225), is catabolized through a reductive pathway where L-galactonic acid is a central intermediate. This pathway is crucial for the ability of these fungi to utilize pectin-rich biomass.

The key enzymatic steps are:

• Reduction of D-Galacturonic Acid: D-galacturonic acid is reduced to L-galactonic acid by a D-galacturonate reductase.

• Dehydration of L-Galactonic Acid: L-galactonic acid is then dehydrated to 2-keto-3-deoxy-L-galactonate. This step is catalyzed by the enzyme L-galactonate dehydratase.

• Further Metabolism: 2-keto-3-deoxy-L-galactonate is subsequently cleaved and further metabolized to enter central metabolic pathways.

The discovery of this pathway has enabled the biotechnological production of L-galactonic acid by genetically modifying these fungi. By deleting the gene encoding L-galactonate dehydratase, the metabolic pathway is blocked, leading to the accumulation and secretion of L-galactonic acid.

Fungal D-galacturonic acid catabolic pathway.

Plant L-Ascorbic Acid (Vitamin C) Biosynthesis

In plants, one of the pathways for the biosynthesis of L-ascorbic acid utilizes D-galacturonic acid, which is often derived from the breakdown of pectin in the cell wall. L-Galactonic acid is a key intermediate in this pathway.

The pathway proceeds as follows:

• Reduction of D-Galacturonic Acid: D-galacturonic acid is reduced to L-galactonic acid.

• Lactonization: L-galactonic acid is converted to its cyclic ester form, L-galactono-1,4-lactone.

• Oxidation to L-Ascorbic Acid: L-galactono-1,4-lactone is then oxidized to L-ascorbic acid by the enzyme L-galactono-1,4-lactone dehydrogenase.

The elucidation of this pathway was a significant step in understanding vitamin C synthesis in plants, a crucial nutrient for both the plant itself and for animals that consume it. The discovery that L-galactono-1,4-lactone is a direct precursor to vitamin C was a key finding in this research.[3]

Plant L-ascorbic acid biosynthesis pathway.

Biotechnological Production of L-Galactonic Acid

The understanding of the fungal D-galacturonic acid catabolic pathway has paved the way for the biotechnological production of L-Galactonic acid. The primary strategy involves the use of genetically engineered filamentous fungi, such as Aspergillus niger or Trichoderma reesei, where the gene encoding L-galactonate dehydratase (gaaB in A. niger or lgd1 in T. reesei) is deleted. This metabolic engineering approach leads to the accumulation and secretion of L-galactonic acid when the fungi are cultivated on a substrate containing D-galacturonic acid, which can be derived from pectin-rich agricultural residues.

More recently, recombinant Saccharomyces cerevisiae expressing a D-galacturonate reductase from the yeast Cryptococcus diffluens has also been successfully used for the fermentative production of L-galactonate from D-galacturonic acid.[4][5]

Production Yields

The following table summarizes reported yields for the biotechnological production of L-Galactonic acid.

Production Organism	Substrate	Yield (g/g)	Titer (g/L)	Reference
Aspergillus niger ΔgaaB	D-Galacturonic Acid	0.6 - 0.9	5.4 - 8.7
Trichoderma reesei Δlgd1	D-Galacturonic Acid	0.6 - 0.85	7.2
Saccharomyces cerevisiae (recombinant)	D-Galacturonic Acid	Not specified	9.9	[4][6][7]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the production and analysis of L-Galactonic acid.

Protocol 1: Production of L-Galactonic Acid using Engineered Saccharomyces cerevisiae

This protocol is a synthesized methodology based on published research for the fermentative production of L-galactonic acid using a recombinant S. cerevisiae strain expressing a D-galacturonate reductase.[4][5][6][7]

1. Strain and Inoculum Preparation:

• Strain: Saccharomyces cerevisiae strain engineered to express a D-galacturonate reductase gene (e.g., from Cryptococcus diffluens).
• Inoculum: Prepare a seed culture by inoculating a single colony of the recombinant yeast into a suitable liquid medium (e.g., YPD) and incubating at 30°C with shaking until the mid-to-late exponential growth phase is reached.

2. Fermentation:

• Medium: Prepare a fermentation medium containing a carbon source (e.g., glucose or sorbitol as a co-substrate), a nitrogen source, minerals, and D-galacturonic acid as the precursor. A typical medium might contain yeast nitrogen base, ammonium (B1175870) sulfate, and the desired concentrations of sugars and D-galacturonic acid.
• Bioreactor Setup: Aseptically transfer the sterile fermentation medium to a sterilized bioreactor. Calibrate and sterilize pH and dissolved oxygen (DO) probes.
• Inoculation: Inoculate the bioreactor with the seed culture to a predetermined starting optical density.
• Fermentation Conditions:
• Temperature: 30°C
• pH: Maintain at a controlled level, typically around 5.0, using an automated acid/base feeding system.
• Aeration: Provide aerobic conditions, as the conversion of D-galacturonic acid is often more efficient under aerobic conditions.[5]
• Monitoring: Regularly draw samples aseptically to monitor cell growth (optical density), substrate consumption (D-galacturonic acid and co-substrate), and L-galactonic acid production using HPLC.

3. Harvesting:

• Once the concentration of L-galactonic acid plateaus or the substrate is depleted, harvest the fermentation broth.

Inoculum [label="Inoculum Preparation\n(Recombinant S. cerevisiae)"]; Fermentation [label="Fermentation\n(Bioreactor with D-Galacturonic Acid)"]; Monitoring [label="Monitoring\n(Cell growth, Substrate, Product)"]; Harvesting [label="Harvesting\n(Fermentation Broth)"]; Purification [label="Downstream Processing\n(Purification of L-Galactonic Acid)"];

Inoculum -> Fermentation; Fermentation -> Monitoring; Monitoring -> Fermentation [label="Process Control"]; Fermentation -> Harvesting; Harvesting -> Purification; }

#### Protocol 2: Purification of L-Galactonic Acid from Fermentation Broth

This protocol outlines a general procedure for the purification of L-Galactonic acid from the fermentation broth, adapted from methods for purifying similar organic acids.
[[8](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHPU_YrB_RVpVc3FMTCBi5HqCSQLQEijR8JspZ36aXq-wRXy2QXgJ_q0-uzpfZVRpiizfzVxUegeM14-8FqMt77h-kKxcmHCsmrca8s7DrzJTmeKJ7EK6GqNo45E5pONNPTLsBVStHEwisKERA%3D)][[9](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE_YIAS3-nhDmnAByPGhTZx7TSjMjfOK_SspEx9vhHmO9Jlg6le_0bctCOX1bnOPiS7FRKMr8Y8yMrUlvErWZ0A6i_6fCalb3z5w3LUumewXp1bDi1muZTnjth6CrEzgi6ah80tZ7mzNMgRCJF6jLaZvKHGwE-_URVwQHqMbOK6B_eXIAHJcpTGWRFTqYn3hB69FpDtvCdrRUF2_kY5gV5PmzSnhqk6rhD10xEFGcctHxKPYuuE)]
**1. Clarification:**
    *   Remove microbial cells and other insoluble materials from the harvested fermentation broth by centrifugation or microfiltration.

**2. Decolorization:**
    *   If the clarified broth is colored, treat it with activated carbon to adsorb pigments. Stir the broth with activated carbon for a defined period and then remove the carbon by filtration.

**3. Ion Exchange Chromatography:**
    *   Use anion exchange chromatography to capture the anionic L-galactonate.
    *   **Resin Preparation:** Use a suitable anion exchange resin and prepare it according to the manufacturer's instructions.
    *   **Loading:** Pass the decolorized broth through the column containing the anion exchange resin. L-galactonate will bind to the resin.
    *   **Washing:** Wash the column with deionized water to remove unbound impurities.
    *   **Elution:** Elute the bound L-galactonic acid using a suitable eluent, such as a salt solution or a weak acid.

**4. Desalting and Concentration:**
    *   If a salt solution was used for elution, the eluate will need to be desalted, for example, by using a suitable membrane filtration technique.
    *   Concentrate the purified L-galactonic acid solution under reduced pressure.

**5. Crystallization (Optional):**
    *   If a solid product is desired, crystallization can be induced from the concentrated solution.

#### Protocol 3: Quantification of L-Galactonic Acid by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of L-Galactonic acid.

**1. Sample Preparation:**
    *   Centrifuge the fermentation broth or plant extract to remove solids.
    *   Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection into the HPLC system.

**2. HPLC System and Conditions:**
    *   **System:** An HPLC system equipped with a suitable pump, autosampler, column oven, and a detector (e.g., Refractive Index Detector (RID) or a UV detector after derivatization).
    *   **Column:** An ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H) is commonly used for the separation of organic acids.
    *   **Mobile Phase:** An isocratic mobile phase of dilute sulfuric acid (e.g., 0.005 M) is typically used.
    *   **Flow Rate:** A flow rate of around 0.6 mL/min is common.
    *   **Column Temperature:** Maintain the column at a constant temperature, for example, 35°C.
    *   **Detection:**
        *   **RID:** Refractive Index Detection can be used for direct detection.
        *   **UV Detection with Derivatization:** For enhanced sensitivity, pre-column derivatization with a UV-absorbing compound can be employed.
[[10](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGlXnFQTEZVjfA3HgGIaFhkG7cd6oziL2TcG7MnloL_cWHRCaXu-gqD-ZMIbgoRsi8lvNaMB9FupKA6ced4WmH9juhUhOorAQ-zvs_K1mlAXpWig7nFZAjC8KGiQdxKd22CLWO3q-sBiXi6x5aUfnMZQGAFpiN3DifVkIHUFP2HOeCR4aTtW7otrMEDPya-eG1-9APRJ8ThzjLkClQCInzQxWBi9fr_OT3uXbANSzz_jLbLueFMdieskVQ-v0OUr9HhMaqoBR56EDQrkhnLoBL_sNcKXbzdJooU)]
**3. Quantification:**
    *   Prepare a series of standard solutions of L-Galactonic acid of known concentrations.
    *   Generate a calibration curve by plotting the peak area against the concentration of the standards.
    *   Determine the concentration of L-Galactonic acid in the samples by comparing their peak areas to the calibration curve.

### Conclusion

L-Galactonic acid, once a relatively obscure sugar acid, has emerged as a molecule of considerable scientific and biotechnological interest. Its central role in the fungal catabolism of D-galacturonic acid has not only provided insights into microbial metabolism but has also opened avenues for its sustainable production from renewable resources. Furthermore, its position as a precursor in the biosynthesis of vitamin C in plants underscores its importance in plant physiology and nutrition. The methodologies for its production, purification, and analysis are now well-established, providing a solid foundation for further research into its potential applications in the food, pharmaceutical, and chemical industries. This technical guide serves as a comprehensive resource for scientists and researchers seeking to explore the multifaceted nature of L-Galactonic acid.

References

• 1. D-Galacturonic Acid Reduction by S. Cerevisiae for L-galactonate Production ... - Jacqueline Wagner, Dominik Schäfer, Nikolas von den Eichen, Christina Haimerl, Simon Harth, Igor-Mislav Oreb, Philipp Benz, Dirk Weuster-Botz - Google 도서 [books.google.co.kr]
• 2. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Celebrating 25 years of research into the origins of vitamin C in plants | Marine Biological Association [mba.ac.uk]
• 4. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fermentative production of l-galactonate by using recombinant Saccharomyces cerevisiae containing the endogenous galacturonate reductase gene from Cryptococcus diffluens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cris.vtt.fi [cris.vtt.fi]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Equilibrium of L-Galactonic Acid and L-Galactono-1,4-Lactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical equilibrium between L-galactonic acid and its corresponding γ-lactone, L-galactono-1,4-lactone. This equilibrium is a critical consideration in various research and development contexts, from its role in the biosynthesis of vitamin C to its potential implications in drug formulation and stability. This document details the principles governing this equilibrium, experimental methodologies for its characterization, and relevant biochemical pathways.

Introduction to the L-Galactonic Acid ⇌ L-Galactono-1,4-Lactone Equilibrium

L-galactonic acid is a sugar acid that, in aqueous solutions, exists in a dynamic equilibrium with its intramolecular ester, L-galactono-1,4-lactone (also known as L-galactonic acid γ-lactone). This reversible reaction involves the cyclization of the open-chain L-galactonic acid to form the five-membered ring of the lactone. The position of this equilibrium is significantly influenced by environmental factors, most notably pH and temperature.

Generally, acidic conditions favor the formation of the lactone, while neutral to alkaline conditions promote the hydrolysis of the lactone back to the open-chain carboxylate form of L-galactonic acid.[1] This pH-dependent behavior is a key characteristic of aldonic acids and their lactones. The rate of hydrolysis of galactonolactones is slowest in acidic conditions and increases as the pH becomes neutral and then alkaline.[1] An increase in temperature also tends to accelerate the rate of hydrolysis.[1]

While specific quantitative equilibrium and kinetic data for the L-galactonic acid system are not extensively documented in publicly available literature, data from analogous aldonic acids, such as D-gluconic acid and L-gulonic acid, provide valuable insights into the expected behavior of the L-galactonic acid equilibrium.

Quantitative Data (by Analogy)

Due to the limited availability of specific quantitative data for the L-galactonic acid and L-galactono-1,4-lactone equilibrium, the following table summarizes data for the well-studied D-gluconic acid and L-gulonic acid systems. These values are presented to offer a comparative understanding of the thermodynamics and kinetics of aldonic acid-lactone equilibria.

Parameter	Compound System	Value	Method	Reference
Equilibrium Constants
Lactonization Constant (KL = [Acid]/[Lactone])	D-Gluconic Acid / δ-Lactone	7.7	pH and Optical Rotation	[2]
Lactonization Constant (log KL,γ)	L-Gulonic Acid / γ-Lactone	-0.59	13C NMR	[3]
Kinetic Constants
Hydrolysis Rate Constant (k)	D-Glucono-δ-lactone (25°C, pH 3-5)	2.26 x 10-4 s-1	Optical Rotation	[2]
Hydrolysis Rate Constant (k)	D-Glucono-δ-lactone (25°C, pH 3-5)	1.31 x 10-4 s-1	Coulometry	[2]
Thermodynamic Parameters
Activation Energy (Hydrolysis)	D-Glucono-δ-lactone (20-25°C)	15 kcal/mol	Not Specified	[2]

Experimental Protocols

The following are detailed methodologies for the characterization of the L-galactonic acid and L-galactono-1,4-lactone equilibrium, adapted from established protocols for similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Equilibrium Analysis

13C NMR spectroscopy is a powerful non-invasive technique to monitor the equilibrium between L-galactonic acid and L-galactono-1,4-lactone in solution. The carbonyl carbons of the acid and the lactone exhibit distinct chemical shifts, allowing for their simultaneous detection and quantification.

Methodology:

• Sample Preparation:

  • Prepare a solution of L-galactono-1,4-lactone in a buffered aqueous solution at a specific pH using deuterated water (D₂O) as the solvent for the NMR lock.

  • The concentration of the lactone should be suitable for obtaining a good signal-to-noise ratio within a reasonable acquisition time (e.g., 0.1 M).

• NMR Data Acquisition:

  • Acquire an initial 13C NMR spectrum immediately after sample preparation to determine the initial state of the sample.

  • Incubate the NMR tube at a controlled temperature.

  • Acquire subsequent 13C NMR spectra at regular time intervals until no further changes in the relative peak integrals are observed, indicating that the equilibrium has been reached.

• Data Analysis:

  • Identify the characteristic carbonyl peaks for L-galactonic acid and L-galactono-1,4-lactone.

  • Integrate the respective peaks in the final equilibrium spectrum.

  • Calculate the equilibrium constant (Keq) from the ratio of the peak integrals.

High-Performance Liquid Chromatography (HPLC) for Separation and Quantification

HPLC is a versatile technique for separating and quantifying L-galactonic acid and L-galactono-1,4-lactone. Several HPLC methods can be employed, with the choice depending on the sample matrix and required sensitivity.

Methodology 1: Ion-Exclusion Chromatography with Refractive Index Detection (RID)

• Instrumentation:

  • HPLC system equipped with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).

  • Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

• Chromatographic Conditions:

  • Mobile Phase: Isocratic 0.005 M sulfuric acid (H₂SO₄). The mobile phase should be degassed prior to use.

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 35°C.

  • Detection: Refractive Index Detector (RID).

• Sample Preparation and Analysis:

  • Prepare standard solutions of L-galactonic acid and L-galactono-1,4-lactone of known concentrations.

  • Prepare the sample to be analyzed, ensuring it is free of particulate matter by centrifugation or filtration.

  • Inject the standards and samples onto the HPLC system.

  • Quantify the amounts of L-galactonic acid and L-galactono-1,4-lactone by comparing the peak areas to the calibration curves generated from the standards.

Methodology 2: Reversed-Phase HPLC with UV Detection after Derivatization

For enhanced sensitivity, pre-column derivatization can be employed to attach a UV-absorbing chromophore to the molecules.

• Derivatization Agent: 1-phenyl-3-methyl-5-pyrazolone (PMP).

• Derivatization Procedure:

  • To 100 µL of the sample or standard, add 100 µL of 0.3 M NaOH and 100 µL of 0.5 M PMP in methanol.

  • Incubate the mixture at 70°C for 30 minutes.

  • Cool the reaction mixture to room temperature and neutralize with 100 µL of 0.3 M HCl.

  • Extract the excess PMP reagent with chloroform (B151607) (repeat three times).

  • The aqueous layer containing the PMP-derivatized analytes is then ready for HPLC analysis.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and a buffer (e.g., phosphate (B84403) buffer).

  • Detection: UV detector at a wavelength appropriate for the PMP derivative (e.g., 245 nm).

Visualizations

Chemical Equilibrium and Signaling Pathway

The following diagram illustrates the pH-dependent equilibrium between L-galactonic acid and L-galactono-1,4-lactone, and the subsequent enzymatic conversion of the lactone to L-ascorbic acid (Vitamin C).

Caption: pH-dependent equilibrium of L-galactonic acid and its lactone, and its role in Vitamin C synthesis.

Experimental Workflow for NMR Analysis

This diagram outlines the workflow for studying the equilibrium using NMR spectroscopy.

Caption: Workflow for the determination of the acid-lactone equilibrium constant using NMR spectroscopy.

Experimental Workflow for HPLC Analysis

The following diagram illustrates the general workflow for the separation and quantification of L-galactonic acid and L-galactono-1,4-lactone using HPLC.

Caption: General workflow for the analysis of L-galactonic acid and its lactone by HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The acidity and self-catalyzed lactonization of l-gulonic acid: Thermodynamic, kinetic and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Metabolic Conversion of D-Galacturonic Acid to L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the metabolic pathway for the conversion of D-galacturonic acid to L-galactonic acid. This pathway is of significant interest for the biotechnological production of valuable chemicals from pectin-rich biomass. This document details the core metabolic pathway, presents key quantitative data, outlines experimental protocols, and provides visualizations to facilitate a comprehensive understanding of this biochemical conversion.

The Metabolic Pathway: From Pectin Monomer to Value-Added Chemical

The conversion of D-galacturonic acid, the primary monomer of pectin, to L-galactonic acid is a key step in the fungal catabolism of this abundant polysaccharide.[1][2] This biotransformation is catalyzed by the enzyme D-galacturonic acid reductase (also referred to as D-galacturonate reductase), an NAD(P)H-dependent enzyme.[2][3] In fungi such as Aspergillus niger and Trichoderma reesei, this is the initial step in a larger metabolic pathway that ultimately breaks down D-galacturonic acid into pyruvate (B1213749) and glycerol.[2][4]

For the specific production and accumulation of L-galactonic acid, a metabolic engineering strategy is employed. This involves the deletion of the gene encoding the subsequent enzyme in the pathway, L-galactonate dehydratase .[1][5] The absence of this enzyme prevents the further conversion of L-galactonic acid, leading to its accumulation and secretion.[1][5]

Fungal metabolic pathway for the conversion of D-galacturonic acid. (Within 100 characters)

Quantitative Data

The efficiency of converting D-galacturonic acid to L-galactonic acid has been quantified in several studies, particularly in metabolically engineered fungal strains. Furthermore, the kinetic properties of D-galacturonic acid reductase from various organisms have been characterized.

L-Galactonic Acid Production in Engineered Fungi

Organism	Genetic Modification	Substrate	Product Titer (g/L)	Yield (g/g)	Reference
Trichoderma reesei Δlgd1	Deletion of L-galactonate dehydratase	D-Galacturonic Acid (10 g/L) with D-xylose co-substrate	1.8	0.6 - 0.9	[1][4][5]
Aspergillus niger ΔgaaB	Deletion of L-galactonate dehydratase	D-Galacturonic Acid (10 g/L) with D-xylose co-substrate	5.9 ± 0.1	0.6 - 0.9	[1][4][5]
Aspergillus niger ΔgaaB	Polygalacturonate (15 g/L) with D-xylose co-substrate	7.6	0.85	[4]
Aspergillus niger	Engineered strain	Orange Peel	Not specified	~0.9	[6]

Kinetic Properties of D-Galacturonic Acid Reductase

Organism	Km (D-Galacturonic Acid) [mM]	Km (NADPH) [µM]	Km (NADH) [µM]	kcat [s-1]	Optimal pH	Reference
Euglena gracilis	3.79 ± 0.5	62.5 ± 4.5	-	0.19 ± 0.01	7.2	[7][8]
Aspergillus niger	0.5 (with NADPH)	-	-	124 (U/mg)	-	[9]
Euglena gracilis (Gaa1)	0.8 ± 0.1 (with NADPH)	0.03 ± 0.01	0.1 ± 0.01	10.9 ± 0.2	-	[3]
Euglena gracilis (Gaa1)	1.2 ± 0.1 (with NADH)	-	0.1 ± 0.01	9.0 ± 0.2	-	[3]

Experimental Protocols

This section provides a general framework for the key experiments involved in studying the conversion of D-galacturonic acid to L-galactonic acid.

Heterologous Expression and Purification of D-Galacturonic Acid Reductase

A common method for obtaining purified D-galacturonic acid reductase for characterization is through heterologous expression in a host organism like Saccharomyces cerevisiae or Escherichia coli.

Objective: To produce and purify recombinant D-galacturonic acid reductase.

Methodology:

• Gene Cloning: The gene encoding D-galacturonic acid reductase (e.g., gaaA from A. niger or gar1 from T. reesei) is amplified by PCR and cloned into an appropriate expression vector.[2][4] Often, a polyhistidine-tag is added to the N- or C-terminus to facilitate purification.[2]

• Transformation: The expression vector is transformed into the chosen expression host (S. cerevisiae or E. coli).[2]

• Protein Expression: The transformed cells are cultured under conditions that induce the expression of the recombinant protein.

• Cell Lysis: The cells are harvested and lysed to release the intracellular proteins.

• Purification: The polyhistidine-tagged D-galacturonic acid reductase is purified from the cell lysate using immobilized metal affinity chromatography (IMAC).

• Purity Verification: The purity of the enzyme is assessed by SDS-PAGE.

General workflow for recombinant D-galacturonic acid reductase production. (Within 100 characters)

D-Galacturonic Acid Reductase Activity Assay

The activity of D-galacturonic acid reductase is typically determined by monitoring the oxidation of NAD(P)H spectrophotometrically.

Objective: To measure the enzymatic activity of D-galacturonic acid reductase.

Principle: The decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH or NADH, is directly proportional to the enzyme activity.

Materials:

• Purified D-galacturonic acid reductase

• 1 M Sodium phosphate (B84403) buffer, pH 7.0

• 10 mM NADPH or NADH solution

• 100 mM D-galacturonic acid solution

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a 1 mL cuvette containing:

  • 100 µL of 1 M sodium phosphate buffer (pH 7.0)

  • 20 µL of 10 mM NADPH (final concentration 0.2 mM)

  • A suitable amount of purified enzyme

  • Add distilled water to a final volume of 900 µL.

• Incubate the mixture at 30°C for 1 minute to equilibrate.[10]

• Initiate the reaction by adding 100 µL of 100 mM D-galacturonic acid (final concentration 10 mM).[10]

• Immediately monitor the decrease in absorbance at 340 nm for 5 minutes.[11]

• Calculate the enzyme activity based on the rate of change of absorbance and the molar extinction coefficient of NAD(P)H at 340 nm (6.22 mM-1 cm-1).

Note: For kinetic studies, the concentrations of D-galacturonic acid and the cofactor are varied.[3]

Analysis of D-Galacturonic Acid and L-Galactonic Acid

The quantification of the substrate and product is crucial for determining reaction yields and rates. High-Performance Liquid Chromatography (HPLC) is a standard method for this analysis.

Objective: To quantify the concentrations of D-galacturonic acid and L-galactonic acid in culture supernatants or reaction mixtures.

Methodology:

• Sample Preparation: Culture supernatants are typically filtered to remove cells and debris.

• HPLC Analysis: Samples are analyzed using an HPLC system equipped with a suitable column (e.g., an ion-exchange or organic acid analysis column) and a refractive index (RI) or UV detector.

• Quantification: The concentrations of D-galacturonic acid and L-galactonic acid are determined by comparing the peak areas to those of known standards.

Conclusion

The metabolic conversion of D-galacturonic acid to L-galactonic acid represents a promising avenue for the valorization of pectin-rich biomass. Through metabolic engineering of filamentous fungi, particularly by deleting the L-galactonate dehydratase gene, significant yields of L-galactonic acid can be achieved. A thorough understanding of the key enzyme, D-galacturonic acid reductase, including its kinetic properties and the methods for its production and characterization, is essential for optimizing this bioconversion process for industrial applications. This guide provides a foundational resource for researchers and professionals working in this field.

References

• 1. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Identification of a D-galacturonate reductase efficiently using NADH as a cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 7. Functional characterization of D-galacturonic acid reductase, a key enzyme of the ascorbate biosynthesis pathway, from Euglena gracilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. The introduction of the fungal d-galacturonate pathway enables the consumption of d-galacturonic acid by Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Enantiomeric Relationship Between D- and L-Galactonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactonic acid, a sugar acid derived from galactose, exists as a pair of enantiomers: D-Galactonic acid and L-Galactonic acid. These stereoisomers, being non-superimposable mirror images of each other, exhibit identical physical and chemical properties in an achiral environment. However, their interaction with chiral environments, such as biological systems, can differ significantly. This technical guide provides an in-depth exploration of the enantiomeric relationship between D- and L-Galactonic acid, covering their physicochemical properties, biological significance, and relevant experimental protocols. This information is crucial for researchers in drug development and other scientific fields where stereochemistry plays a critical role.

Physicochemical Properties

The distinct three-dimensional arrangement of hydroxyl groups around the chiral centers in D- and L-Galactonic acid gives rise to their opposite optical rotation, a key characteristic of enantiomers. While many of their physical properties are identical, slight variations in reported values can exist due to experimental conditions and the equilibrium between the open-chain acid and its lactone forms in solution.

Property	D-Galactonic Acid	L-Galactonic Acid	D-Galactono-1,4-lactone	L-Galactono-1,4-lactone
Molecular Formula	C₆H₁₂O₇[1][2]	C₆H₁₂O₇[3]	C₆H₁₀O₆	C₆H₁₀O₆[4]
Molecular Weight	196.16 g/mol [1][2]	196.16 g/mol [3]	178.14 g/mol	178.14 g/mol [4]
Melting Point	131-136 °C[1]	No data available	97-100 °C	134 °C[4]
Specific Rotation ([α]D)	-6.7° (c=1, H₂O)[2]	No data available	No data available	+78.0 ± 3.0° (c=1, H₂O)[4]
Water Solubility	Freely soluble[2]	No data available	Soluble	No data available

Note: The specific rotation of enantiomers should be equal in magnitude and opposite in sign. The lack of a reported specific rotation for L-Galactonic acid is a gap in the current literature. The significant difference in specific rotation between D-Galactonic acid and L-Galactono-1,4-lactone highlights the influence of the lactone ring formation on this property.

Chemical Structure and Stereochemistry

D- and L-Galactonic acid are aldonic acids, characterized by a carboxylic acid group at one end of a six-carbon chain and hydroxyl groups at the remaining chiral centers. Their enantiomeric relationship is defined by the opposite configuration at all chiral carbons (C2, C3, C4, and C5).

Figure 1: Enantiomeric relationship of D- and L-Galactonic acid.

Biological Significance and Differential Activity

The stereochemistry of galactonic acid plays a pivotal role in its biological activity, primarily through stereospecific interactions with enzymes.

D-Galactonic Acid:

• Is a metabolic intermediate of D-galactose in various organisms, including humans.[5][6]

• Elevated levels of D-Galactonic acid are observed in individuals with galactosemia, a genetic disorder affecting galactose metabolism.[5]

• It is a substrate for the enzyme D-galactonate dehydratase , which is strictly specific for the D-enantiomer.

L-Galactonic Acid:

• Is an intermediate in the fungal catabolism of D-galacturonic acid, a major component of pectin.

• Serves as a precursor for the biosynthesis of L-ascorbic acid (Vitamin C) in some organisms.[4]

• It is a substrate for the enzyme L-galactonate dehydratase , which does not act on D-Galactonic acid.

The distinct metabolic pathways for D- and L-Galactonic acid underscore the high degree of stereospecificity in biological systems.

Figure 2: Simplified metabolic pathways of D- and L-Galactonic acid.

Experimental Protocols

Synthesis of D- and L-Galactonic Acid

The synthesis of galactonic acid enantiomers is typically achieved through the oxidation of the corresponding galactose enantiomer.

Protocol 1: Synthesis of D-Galactono-1,4-lactone from D-Galactose [7]

This protocol describes the synthesis of the lactone, which is in equilibrium with the free acid.

• Materials:

  • D-Galactose

  • Bromine

  • Water

  • Sodium bicarbonate (NaHCO₃)

  • Dowex 50W-X8 resin (H⁺ form)

  • Ethanol (B145695)

• Procedure:

  • Dissolve D-galactose in water in a reaction vessel.

  • Slowly add bromine to the solution while stirring at room temperature.

  • Continue stirring until the reaction is complete (monitor by TLC or HPLC).

  • Neutralize excess bromine with a saturated sodium bicarbonate solution until the orange color disappears.

  • Acidify the solution to pH 2-3 with Dowex 50W-X8 resin.

  • Filter the resin and concentrate the filtrate under reduced pressure to obtain a syrup.

  • Add ethanol and heat to reflux to facilitate lactonization.

  • Cool the solution to induce crystallization of D-galactono-1,4-lactone.

Note: A similar protocol can be adapted for the synthesis of L-Galactono-1,4-lactone starting from L-galactose.

Chiral Separation of D- and L-Galactonic Acid

High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common method for the analytical and preparative separation of enantiomers.

General Protocol for Chiral HPLC Separation

• Instrumentation:

  • HPLC system with a UV or refractive index detector.

  • Chiral column (e.g., polysaccharide-based columns like Chiralpak® or Chiralcel®).

• Mobile Phase:

  • A typical mobile phase for polar acidic compounds like galactonic acid on a polysaccharide-based CSP would be a mixture of an alcohol (e.g., methanol, ethanol, or isopropanol) and an acidic modifier (e.g., formic acid or acetic acid) in a non-polar solvent like hexane. The exact composition must be optimized for the specific column and analytes.

• Procedure:

  • Dissolve the racemic mixture of D- and L-Galactonic acid in the mobile phase.

  • Inject the sample onto the chiral column.

  • Elute the enantiomers with the optimized mobile phase.

  • Detect the separated enantiomers using a suitable detector.

• Method Development Workflow:

Figure 3: Workflow for chiral HPLC method development.

Conclusion

The enantiomers of galactonic acid, D- and L-Galactonic acid, provide a clear example of stereospecificity in biological systems. While sharing identical fundamental physicochemical properties, their interactions with the chiral environment of living organisms lead to distinct metabolic fates and biological roles. For researchers in drug development and related fields, a thorough understanding of these differences is paramount. The synthesis of enantiomerically pure galactonic acid and the ability to separate and analyze the enantiomers are critical steps in harnessing their unique properties for therapeutic or other applications. Further research is warranted to fill the existing gaps in the physicochemical data for L-Galactonic acid and to develop more detailed and optimized protocols for its synthesis and chiral separation.

References

• 1. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. L-半乳糖酸-1,4-内酯 ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]

L-Galactonic Acid as a Metabolite in Microorganisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid, a sugar acid derived from L-galactose, is an important intermediate in the metabolic pathways of various microorganisms. Its significance spans from fundamental microbial physiology to applied biotechnology, where it serves as a potential platform chemical for the synthesis of valuable compounds, including L-ascorbic acid (Vitamin C). This technical guide provides a comprehensive overview of L-Galactonic acid as a metabolite, with a primary focus on its well-characterized role in filamentous fungi and an emerging understanding of its metabolism in bacteria. The guide details the metabolic pathways, key enzymes, quantitative production data, and detailed experimental protocols relevant to the study of L-Galactonic acid in a microbiological context.

L-Galactonic Acid Metabolism in Fungi

In filamentous fungi, particularly in species like Aspergillus niger and Trichoderma reesei, L-Galactonic acid is a key intermediate in the catabolism of D-galacturonic acid, the primary monomer of pectin (B1162225).[1][2] Pectin-rich biomass is an abundant and inexpensive substrate, making this pathway a significant area of research for biorefining applications.[3]

The D-Galacturonic Acid Catabolic Pathway

The fungal pathway for D-galacturonic acid degradation is a reductive pathway that proceeds through several enzymatic steps to ultimately yield pyruvate (B1213749) and glycerol.[4][5]

The key steps involving L-Galactonic acid are:

• Reduction of D-Galacturonic Acid: The pathway is initiated by the reduction of D-galacturonic acid to L-Galactonic acid. This reaction is catalyzed by a NAD(P)H-dependent D-galacturonate reductase (EC 1.1.1.19).[4][6] In Aspergillus niger, this enzyme is encoded by the gaaA gene.[4]

• Dehydration of L-Galactonic Acid: L-Galactonic acid is then dehydrated to form 2-keto-3-deoxy-L-galactonate. This step is catalyzed by L-galactonate dehydratase (EC 4.2.1.146).[7] In A. niger and T. reesei, the corresponding genes are gaaB and lgd1, respectively.[3]

• Further Catabolism: 2-keto-3-deoxy-L-galactonate is subsequently cleaved by an aldolase (B8822740) into pyruvate and L-glyceraldehyde, which is then reduced to glycerol.[4]

Metabolic Engineering for L-Galactonic Acid Production

The fungal D-galacturonic acid pathway can be engineered to achieve high-level production and accumulation of L-Galactonic acid. The primary strategy involves the deletion of the gene encoding L-galactonate dehydratase (gaaB in A. niger or lgd1 in T. reesei).[3] This genetic modification blocks the pathway at L-Galactonic acid, leading to its accumulation and secretion.

Gene Regulation

The expression of the genes involved in the D-galacturonic acid catabolic pathway in Aspergillus niger is tightly regulated. The transcriptional activator GaaR is essential for the induction of genes required for pectin degradation, D-galacturonic acid transport, and its subsequent catabolism.[1] The inducer of this pathway has been identified as 2-keto-3-deoxy-L-galactonate, the product of the L-galactonate dehydratase reaction.[4][8]

L-Galactonic Acid Metabolism in Bacteria

The metabolism of L-Galactonic acid in bacteria is less extensively characterized compared to fungi. However, pathways for the catabolism of related sugar acids are well-established in bacteria like Escherichia coli and Pseudomonas.

In E. coli, a pathway for L-galactonate catabolism has been described, which is interconnected with D-galacturonic acid metabolism.[9] It has been suggested that L-galactonate is oxidized by an L-galactonate-5-dehydrogenase.[9]

Some bacteria utilize oxidative pathways for D-galacturonic acid catabolism, which do not proceed via L-Galactonic acid.[5] However, engineered E. coli has been used for the production of D-galactonate from D-galactose.[10]

Quantitative Data on L-Galactonic Acid Production

Metabolic engineering of filamentous fungi has enabled significant production of L-Galactonic acid. The following tables summarize key quantitative data from studies on engineered Aspergillus niger and Trichoderma reesei.

Strain	Substrate	Fermentation Mode	Titer (g/L)	Yield (g/g)	Productivity (g/L/h)	Reference
Trichoderma reesei Δlgd1	D-galacturonic acid + D-xylose	Bioreactor	7.2	0.60 - 0.85	0.07 - 0.12	[3]
Aspergillus niger ΔgaaB	D-galacturonic acid + D-xylose	Bioreactor	5.4	0.9	0.04	[3]
Aspergillus niger ΔgaaB-gaaA	Polygalacturonate + D-xylose	Bioreactor	7.6	0.85	~0.04	[3]

Table 1: L-Galactonic Acid Production in Engineered Fungal Strains.

Enzyme	Organism	Substrate	Km (mM)	Reference
D-galactonate dehydratase	Aspergillus terreus	D-galactonate	8.33	[11]
D-galactonate dehydratase	Mycobacterium butyricum	D-galactonate	1	[12]

Table 2: Kinetic Parameters of Galactonate Dehydratases.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of L-Galactonic acid metabolism.

Fermentation for L-Galactonic Acid Production (Fed-Batch Strategy)

This protocol is adapted for a 5-L bioreactor for high-density cell culture and enhanced product yield.[13][14][15]

4.1.1. Medium Preparation:

• Prepare a defined fermentation medium containing a carbon source (e.g., D-galacturonic acid or pectin hydrolysate), a co-substrate if necessary (e.g., D-xylose or glucose), a nitrogen source (e.g., ammonium (B1175870) sulfate), phosphate (B84403) source (e.g., KH2PO4), and trace elements.

• Sterilize the medium by autoclaving.

4.1.2. Inoculum Preparation:

• Inoculate a seed culture of the production strain (e.g., engineered A. niger ΔgaaB) into a suitable liquid medium.

• Incubate under optimal conditions (e.g., 30°C, 200 rpm) until the culture reaches the mid-to-late exponential growth phase.

4.1.3. Bioreactor Setup and Operation:

• Aseptically transfer the sterile medium to the 5-L bioreactor.

• Calibrate and sterilize pH and dissolved oxygen (DO) probes.

• Aseptically inoculate the bioreactor with the seed culture.

• Maintain fermentation parameters at optimal values (e.g., pH 4.5-5.5, temperature 30°C, and DO above 20% saturation by controlling agitation and aeration).

• Implement a fed-batch strategy by continuously or intermittently feeding a concentrated solution of the carbon source and co-substrate to maintain a low but non-limiting substrate concentration, thus avoiding substrate inhibition.[13]

4.1.4. Monitoring and Harvesting:

• Aseptically draw samples at regular intervals to monitor cell growth (e.g., optical density or dry cell weight), substrate consumption, and L-Galactonic acid production using HPLC.

• Harvest the fermentation broth when the product concentration reaches its maximum.

Quantification of L-Galactonic Acid by HPLC

This protocol describes a method for the analysis of organic acids, including L-Galactonic acid, from fermentation broth using High-Performance Liquid Chromatography (HPLC) with UV or Refractive Index (RI) detection.[16][17][18]

4.2.1. Sample Preparation:

• Centrifuge the fermentation broth sample to remove cells and other particulate matter.

• Filter the supernatant through a 0.22 µm syringe filter before injection.[17]

• For intracellular metabolite analysis, quench the metabolism rapidly (e.g., with cold methanol) and extract the metabolites.[19][20]

4.2.2. HPLC Conditions:

• Column: A column suitable for organic acid separation, such as a Bio-Rad Aminex HPX-87H ion-exclusion column (300 mm x 7.8 mm).[17][18]

• Mobile Phase: Isocratic elution with a dilute acid solution, typically 0.005 M H2SO4.[17]

• Flow Rate: 0.6 mL/min.

• Column Temperature: 60°C.

• Detection: Refractive Index (RI) detector or a UV detector at 210 nm.

• Injection Volume: 10-20 µL.

4.2.3. Quantification:

• Prepare a series of standard solutions of L-Galactonic acid of known concentrations.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of L-Galactonic acid in the samples by comparing their peak areas to the calibration curve.

L-Galactonate Dehydratase Activity Assay

This spectrophotometric assay measures the activity of L-galactonate dehydratase by quantifying the formation of the product, 2-keto-3-deoxy-L-galactonate, using the thiobarbituric acid (TBA) method.[21]

4.3.1. Reagents:

• Substrate solution: L-Galactonic acid solution (e.g., 50 mM in a suitable buffer, pH 7.5-8.0).

• Enzyme extract: Cell-free extract or purified enzyme solution.

• Periodate (B1199274) solution: 0.025 M periodic acid in 0.125 M H2SO4.

• Arsenite solution: 2% sodium arsenite in 0.5 M HCl.

• Thiobarbituric acid (TBA) solution: 0.3% TBA, pH 2.0.

4.3.2. Assay Procedure:

• Initiate the enzymatic reaction by mixing the enzyme extract with the L-Galactonic acid substrate solution in a reaction buffer (e.g., Tris-HCl, pH 8.0) containing MgCl2 (e.g., 10 mM), as Mg2+ can be a required cofactor.[11]

• Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a defined period.

• Stop the reaction by adding a protein precipitant (e.g., trichloroacetic acid).

• To a sample of the reaction mixture, add the periodate solution and incubate for 20 minutes at room temperature.

• Add the arsenite solution to stop the periodate oxidation.

• Add the TBA solution and heat at 100°C for 15 minutes to develop a colored product.

• Cool the samples and measure the absorbance at 549 nm.

• Calculate the enzyme activity based on a standard curve prepared with a known amount of a suitable standard (e.g., 2-keto-3-deoxy-gluconate).

Visualizations of Pathways and Workflows

Fungal D-Galacturonic Acid Catabolic Pathway

References

• 1. The transcriptional activator GaaR of Aspergillus niger is required for release and utilization of d‐galacturonic acid from pectin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An evolutionary conserved d-galacturonic acid metabolic pathway operates across filamentous fungi capable of pectin degradation. | Semantic Scholar [semanticscholar.org]
• 3. Unravelling the gallic acid degradation pathway in bacteria: the gal cluster from Pseudomonas putida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pathway intermediate 2‐keto‐3‐deoxy‐L‐galactonate mediates the induction of genes involved in D‐galacturonic acid utilization in Aspergillus niger - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism of gallic acid biosynthesis in bacteria (Escherichia coli) and walnut (Juglans regia) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. L-galactonate dehydratase is part of the fungal path for D-galacturonic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The pathway intermediate 2-keto-3-deoxy-L-galactonate mediates the induction of genes involved in D-galacturonic acid utilization in Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The metabolism of galactarate, d-glucarate and various pentoses by species of Pseudomonas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic engineering of Escherichia coli for biosynthesis of D-galactonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Properties of enzymes involved in D-galactonate catabolism in fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Purification and properties of D-galactonate dehydratase from Mycobacterium butyricum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Fed-batch Fermentation - Creative Biogene [microbiosci.creative-biogene.com]
• 15. m.youtube.com [m.youtube.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Improved Sample Preparation for Untargeted Metabolomics Profiling of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Analysis of Intracellular Metabolites from Microorganisms: Quenching and Extraction Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of L-Galactonic Acid from D-Galacturonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid is a valuable sugar acid with potential applications in the pharmaceutical, cosmetic, and food industries. It serves as a precursor for the synthesis of L-ascorbic acid (vitamin C) and can be used as a chelating agent.[1][2] This document provides detailed application notes and protocols for the enzymatic synthesis of L-Galactonic acid from D-galacturonic acid, a readily available substrate from pectin-rich biomass.[1][2][3][4] The primary enzyme catalyzing this conversion is D-galacturonic acid reductase.

Principle of the Reaction

The enzymatic synthesis of L-Galactonic acid from D-galacturonic acid is a reduction reaction. D-galacturonic acid reductase, an NADPH-dependent enzyme, catalyzes the conversion of D-galacturonic acid to L-Galactonic acid.[5][6] This enzyme is a key component of the ascorbate (B8700270) biosynthesis pathway in some organisms and the fungal D-galacturonic acid catabolic pathway.[5][6][7][8]

Data Presentation

Enzyme Characteristics and Reaction Conditions

Parameter	Value	Organism/Source	Reference
Enzyme	D-galacturonic acid reductase	Euglena gracilis	[5][6][7]
Molecular Mass	38-39 kDa (monomer)	Euglena gracilis	[5]
Optimal pH	7.2	Euglena gracilis	[5][6][7]
Cofactor	NADPH	Euglena gracilis, Fungi	[5][6][9]
Km for D-galacturonic acid	3.79 ± 0.5 mM	Euglena gracilis	[5][6]
Km for NADPH	62.5 ± 4.5 µM	Euglena gracilis	[5][6]

Whole-Cell Bioconversion Yields

Organism	Strain	Product Titer (g/L)	Yield (g/g substrate)	Co-substrate	Reference
Aspergillus niger	ΔgaaB	5.4	0.9	D-xylose	[1]
Trichoderma reesei	Δlgd1	6.5	0.85	D-xylose	[1]
Saccharomyces cerevisiae	Engineered	9.9	Not specified	Sorbitol	[10][11]
Aspergillus niger	ΔgaaB	~2.5 (from polygalacturonate)	Not specified	D-xylose	[1]

Experimental Protocols

Protocol 1: In Vitro Enzymatic Synthesis of L-Galactonic Acid

This protocol describes the synthesis of L-Galactonic acid using a purified or commercially available D-galacturonic acid reductase.

Materials:

• D-galacturonic acid reductase

• D-galacturonic acid

• NADPH

• Reaction buffer (e.g., 100 mM Potassium Phosphate, pH 7.2)

• Quenching solution (e.g., 1 M HCl)

• HPLC system for analysis

Procedure:

• Prepare a reaction mixture containing D-galacturonic acid (e.g., 5 mM) and NADPH (e.g., 0.2 mM) in the reaction buffer.

• Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 25°C).[7]

• Initiate the reaction by adding D-galacturonic acid reductase to the mixture.

• Incubate the reaction for a specific time (e.g., 10 minutes or until completion), with gentle agitation.[7]

• Stop the reaction by adding a quenching solution.

• Analyze the reaction mixture for the presence of L-Galactonic acid using a suitable analytical method, such as HPLC.[7]

Protocol 2: Whole-Cell Bioconversion using Engineered Fungi

This protocol outlines a general procedure for producing L-Galactonic acid using genetically modified filamentous fungi, such as Aspergillus niger or Trichoderma reesei, with a deleted gene for L-galactonate dehydratase (gaaB or lgd1).[1][2][4][12]

Materials:

• Engineered fungal strain (e.g., A. niger ΔgaaB)

• Pre-culture medium

• Production medium containing D-galacturonic acid as the substrate and a co-substrate (e.g., D-xylose)

• Bioreactor or shake flasks

• HPLC system for analysis

Procedure:

• Inoculate the engineered fungal strain into a pre-culture medium and incubate to obtain sufficient biomass.

• Transfer the biomass to the production medium containing D-galacturonic acid and a co-substrate. The co-substrate is important for providing the necessary reducing power (NADPH).[1][2][4]

• Incubate the culture in a bioreactor or shake flasks under controlled conditions (pH, temperature, aeration). The optimal pH for production may vary between strains (e.g., pH 5.5 for T. reesei Δlgd1 and a lower pH for A. niger ΔgaaB).[1][2][4][12]

• Monitor the consumption of D-galacturonic acid and the production of L-Galactonic acid over time by taking samples and analyzing them via HPLC.

• Harvest the culture broth when maximum L-Galactonic acid concentration is achieved.

• Separate the biomass from the supernatant, which contains the L-Galactonic acid.

• The L-Galactonic acid can then be purified from the supernatant.

Visualizations

Caption: Enzymatic conversion of D-Galacturonic acid to L-Galactonic acid.

Caption: Workflow for whole-cell bioconversion of D-Galacturonic acid.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. mdpi.com [mdpi.com]
• 4. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Functional characterization of D-galacturonic acid reductase, a key enzyme of the ascorbate biosynthesis pathway, from Euglena gracilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. tandfonline.com [tandfonline.com]
• 8. L-galactonate dehydratase is part of the fungal path for D-galacturonic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. BRPI0923653B1 - method for converting d-galacturonic acid to mesogalactonic acid, method for treating biomaterial comprising d-galacturonic acid and eukaryotic microbial host strain - Google Patents [patents.google.com]
• 10. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chemical Synthesis of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid, a C6 sugar acid, is a valuable chiral building block in the synthesis of various fine chemicals and pharmaceutical intermediates. Its enantiomeric counterpart, D-Galactonic acid, has been more extensively studied, but the demand for enantiomerically pure L-isomers is increasing for applications in asymmetric synthesis and the development of novel therapeutics. L-Galactonic acid can be a precursor for the synthesis of L-ascorbic acid (Vitamin C) and other bioactive molecules.[1] This document provides a detailed protocol for the chemical synthesis of L-Galactonic acid via the oxidation of L-galactose. The methodology is adapted from well-established procedures for the synthesis of D-Galactonic acid from D-galactose.[2]

Principle of the Synthesis

The primary method for synthesizing L-Galactonic acid is the oxidation of the aldehyde group of L-galactose to a carboxylic acid. This transformation can be achieved using various oxidizing agents, with bromine water being a common and effective choice for laboratory-scale synthesis. The reaction proceeds through the formation of L-galactono-1,4-lactone, which is subsequently hydrolyzed to yield L-Galactonic acid.

Experimental Protocol: Oxidation of L-Galactose to L-Galactonic Acid

This protocol details the synthesis of L-Galactonic acid from L-galactose using bromine as the oxidizing agent.

Materials:

• L-Galactose

• Bromine

• Deionized Water

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Dowex 50W-X8 resin (H⁺ form) or equivalent strong acid cation exchange resin

• Ethanol (B145695)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Filtration apparatus (e.g., Büchner funnel)

• pH meter or pH paper

• Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) system for reaction monitoring

Procedure:

• Dissolution of L-Galactose: In a round-bottom flask equipped with a magnetic stirrer, dissolve L-Galactose in deionized water.

• Addition of Bromine: Cool the solution in an ice bath. Slowly add bromine to the stirring solution from a dropping funnel. The addition should be controlled to maintain the reaction temperature.

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature. The progress of the reaction can be monitored by TLC or HPLC until the starting material (L-galactose) is consumed.

• Neutralization of Excess Bromine: Carefully add a saturated solution of sodium bicarbonate to the reaction mixture until the orange color of the bromine disappears. This step neutralizes any unreacted bromine.

• Acidification: To facilitate the conversion of the salt to the free acid and promote lactonization, acidify the solution to a pH of 2-3 using Dowex 50W-X8 resin.

• Resin Removal and Concentration: Filter off the resin. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a syrup. This syrup primarily contains L-galactono-1,4-lactone.

• Hydrolysis to L-Galactonic Acid: To obtain the free acid, the lactone can be hydrolyzed by dissolving the syrup in water and heating. Alternatively, for isolation of the lactone, proceed to the next step.

• Crystallization of L-Galactono-1,4-lactone (Optional): Add ethanol to the concentrated syrup and heat to reflux to facilitate lactonization. Cool the solution to induce crystallization of L-galactono-1,4-lactone.

• Isolation and Purification: Collect the crystals by filtration, wash with cold ethanol, and dry under vacuum. The resulting L-galactono-1,4-lactone can be hydrolyzed to L-Galactonic acid if desired.

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of aldonic acids by bromine oxidation of the corresponding aldose. The values are based on protocols for D-galactose oxidation and are expected to be comparable for L-galactose.[2][3]

Parameter	Value	Notes
Starting Material	L-Galactose	High purity is recommended for better yield and purity of the product.
Oxidizing Agent	Bromine	Stoichiometric excess is typically used.
Reaction Solvent	Water
Reaction Temperature	Room Temperature	Initial addition of bromine is often done at a lower temperature (ice bath).
Reaction Time	Several hours to completion	Monitored by TLC or HPLC.
Typical Yield	60-80%	Yields can vary based on reaction scale and purification methods.
Product Purity	>95%	Can be improved by recrystallization.

Visualizing the Workflow

The following diagram illustrates the key steps in the chemical synthesis of L-Galactonic acid from L-galactose.

Caption: Workflow for the synthesis of L-Galactonic acid.

Alternative Synthesis Routes

While chemical synthesis is a direct approach, biotechnological methods are also being explored for the production of L-Galactonic acid. One such method involves the use of engineered filamentous fungi, such as Aspergillus niger or Trichoderma reesei, to convert D-galacturonic acid into L-Galactonic acid.[1] These biocatalytic methods can offer high yields (0.6 to 0.9 g of product per g of substrate consumed) and operate under milder conditions.[1]

Conclusion

The chemical synthesis of L-Galactonic acid from L-galactose via bromine oxidation is a well-established and reproducible method suitable for laboratory-scale production. The protocol provided, along with the expected quantitative outcomes, offers a solid foundation for researchers and scientists in need of this valuable chiral synthon. For larger-scale and more sustainable production, biocatalytic routes present a promising alternative.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Selective oxidation of glucose–galactose syrup to gluconic and galactonic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC01381J [pubs.rsc.org]

Application Notes and Protocols for the Quantification of L-Galactonic Acid

Introduction

L-Galactonic acid, a sugar acid derived from galactose, is a molecule of significant interest in various fields, including food science, biomedical research, and pharmaceutical development. Its accurate and precise quantification is essential for understanding its role in biological processes, for quality control in food products, and for metabolic studies in drug development. This document provides detailed application notes and protocols for the quantification of L-Galactonic acid using various analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and enzymatic assays.

High-Performance Liquid Chromatography (HPLC) Methods

HPLC is a versatile and widely used technique for the quantification of L-Galactonic acid. Several HPLC-based approaches are available, each with its own advantages depending on the sample matrix, required sensitivity, and available instrumentation.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a direct analysis method that offers high resolution and sensitivity for the quantification of sugar acids like L-Galactonic acid without the need for derivatization.

Experimental Protocol:

• Instrumentation: HPLC system equipped with a gold electrode and a pulsed amperometric detector.

• Column: Anion-exchange column.

• Mobile Phase: Gradient of sodium hydroxide (B78521) and sodium acetate (B1210297).

• Sample Preparation:

  • For samples containing pectin, enzymatic hydrolysis is recommended for higher precision.

  • Weigh a precise amount of the sample and dissolve it in sodium acetate buffer (pH 4.8).

  • Add pectinase (B1165727) enzyme (e.g., 2250 U/g of pectin) to the sample solution.

  • Incubate the mixture at 50°C for 24 hours.

  • Terminate the reaction by heating at 100°C for 10 minutes.

  • Centrifuge the sample to remove any insoluble material.

  • Filter the supernatant through a 0.45 µm syringe filter before injection.

• Standard Preparation:

  • Prepare a stock solution of L-Galactonic acid in deionized water.

  • Create a series of calibration standards by serially diluting the stock solution.

Reversed-Phase HPLC with UV Detection following Pre-Column Derivatization

This method involves chemically modifying L-Galactonic acid to attach a UV-absorbing molecule, which significantly enhances its detection by a standard UV detector. Common derivatizing agents include 1-phenyl-3-methyl-5-pyrazolone (PMP) and p-aminobenzoic acid (p-ABA).

Experimental Protocol (using PMP derivatization):

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: Reversed-phase C18 column.

• Mobile Phase: Gradient of acetonitrile (B52724) and buffer.

• Derivatization Procedure:

  • To 150 µL of the sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M PMP in methanol.

  • Incubate the mixture at 70°C for 30-60 minutes.

  • Cool the reaction mixture to room temperature and neutralize with 150 µL of 0.3 M HCl.

  • Remove excess PMP reagent by partitioning with chloroform (B151607) (repeat three times).

  • The aqueous layer containing the PMP-derivatized L-Galactonic acid is filtered through a 0.45 µm syringe filter for HPLC analysis.

HPLC with Refractive Index Detection (HPLC-RID)

A novel HPLC method utilizing a refractive index detector offers a straightforward approach for L-Galactonic acid quantification.

Experimental Protocol:

• Instrumentation: HPLC system equipped with a refractive index detector (RID).

• Column: Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

• Mobile Phase: Isocratic dilute acid (e.g., 0.005 M H₂SO₄).

• Sample Preparation:

  • Extract L-Galactonic acid from the biological or pharmaceutical sample.

  • Filter the extract through a 0.22 µm filter before injection.

• Standard Stock Solution:

  • Accurately weigh approximately 10 mg of D-galactonic acid standard and dissolve it in 10 mL of ultrapure water to obtain a stock solution of 1 mg/mL.

Quantitative Data Summary for HPLC Methods:

Method	Analyte Form	Linearity Range (mg/L)	Limit of Detection (LOD) (mg/L)	Limit of Quantitation (LOQ) (mg/L)	Recovery (%)
HPAEC-PAD	Native	Not Specified	Not Specified	Not Specified	Not Specified
RP-HPLC-UV (PMP)	Derivatized	Not Specified	Not Specified	Not Specified	Not Specified
HPLC-RID	Native	Not Specified	Calculated based on standard deviation of the response and the slope of the calibration curve.	Calculated based on standard deviation of the response and the slope of the calibration curve.	Determined by standard addition method.

Note: Specific performance characteristics can vary based on the exact instrumentation and experimental conditions.

Workflow for L-Galactonic Acid Analysis by HPLC-RID

Caption: General workflow for L-Galactonic acid analysis by HPLC-RID.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of L-Galactonic acid; however, it requires a derivatization step to convert the non-volatile sugar acid into a volatile form suitable for GC analysis.

Derivatization Reagents

The choice of derivatization reagent is critical and affects the accuracy, sensitivity, and reproducibility of the analysis. Commonly used reagents include:

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS) catalyst

• Methyl Chloroformate (MCF)

Comparison of Derivatization Reagents:

Performance Metric	MSTFA	BSTFA / TMCS	Methyl Chloroformate (MCF)
Reaction Time	30 - 60 minutes	30 - 60 minutes	Instantaneous
Reaction Temperature	30 - 70°C	60 - 70°C	Room Temperature
Derivative Stability	Moderate; sensitive to moisture	Moderate; sensitive to moisture	High; stable derivatives
Reproducibility (%RSD)	Poorer for some organic acids	Generally good	Excellent
Byproducts	Volatile and often do not interfere	Can sometimes interfere with analysis	Separates easily from derivatives

|

L-Galactonic Acid: Application Notes and Protocols for the Food Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction:

L-Galactonic acid, a sugar acid derived from galactose, is an emerging ingredient with significant potential for application within the food industry. While research is ongoing, its structural similarity to other established food additives, such as gluconic acid, suggests a range of functionalities.[1][2] L-Galactonic acid can be sustainably produced from pectin-rich biomass, such as citrus peels and sugar beet pulp, through microbial fermentation.[2][3][4] This document provides detailed application notes and experimental protocols for evaluating L-Galactonic acid in its potential roles as a chelating agent, a leavening acid, and a food acidulant.

Disclaimer: L-Galactonic acid is not currently listed as a Generally Recognized as Safe (GRAS) substance by the U.S. Food and Drug Administration (FDA).[5][6][7] Any application of L-Galactonic acid in food products would require a thorough safety evaluation and regulatory approval. The following protocols are intended for research and development purposes only.

Application Note I: L-Galactonic Acid as a Chelating Agent for Food Preservation

1.1. Principle and Application

Metal ions, such as iron and copper, can catalyze oxidative reactions in food, leading to the degradation of lipids, vitamins, and pigments, which in turn results in off-flavors, discoloration, and loss of nutritional value.[8][9] Chelating agents, or sequestrants, are food additives that bind to these metal ions, forming stable complexes and effectively inactivating their catalytic activity.[9][10][11][12][13] The multiple hydroxyl and carboxyl groups in the structure of L-Galactonic acid give it the theoretical potential to act as a chelating agent.[1][2] This could be particularly beneficial in extending the shelf-life and maintaining the quality of various food products, including beverages, canned goods, and dressings.

1.2. Proposed Experimental Protocol: Evaluation of Metal Chelating Activity

This protocol is adapted from standard spectrophotometric methods for determining the metal chelating capacity of a substance.[4]

Objective: To determine the Fe²⁺-chelating activity of L-Galactonic acid and compare it with a standard chelating agent (e.g., EDTA).

Materials:

• L-Galactonic acid

• Ethylenediaminetetraacetic acid (EDTA)

• Ferrous chloride (FeCl₂)

• Ferrozine (B1204870)

• Methanol

• Deionized water

• Spectrophotometer

Procedure:

• Prepare stock solutions of L-Galactonic acid and EDTA in deionized water at various concentrations (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 mg/mL).

• In a series of test tubes, add 1 mL of each concentration of the L-Galactonic acid or EDTA solution.

• To each tube, add 3.7 mL of methanol.

• Initiate the reaction by adding 0.1 mL of 2 mM FeCl₂.

• After 3 minutes, add 0.2 mL of 5 mM ferrozine to each tube.

• Shake the tubes vigorously and allow them to stand at room temperature for 10 minutes.

• Measure the absorbance of the solutions at 562 nm against a blank. The blank should contain all reagents except for the chelating agent.

• The percentage of Fe²⁺-chelating activity is calculated using the following formula: Chelating Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control (without chelating agent) and A_sample is the absorbance of the sample.

1.3. Data Presentation

The results of the metal chelating activity assay can be summarized in a table for easy comparison.

Chelating Agent	Concentration (mg/mL)	Absorbance at 562 nm	Chelating Activity (%)
L-Galactonic acid	0.1	Value	Value
0.5	Value	Value
1.0	Value	Value
2.0	Value	Value
5.0	Value	Value
EDTA	0.1	Value	Value
0.5	Value	Value
1.0	Value	Value
2.0	Value	Value
5.0	Value	Value

1.4. Visualization

Caption: Workflow for determining the metal chelating activity of L-Galactonic acid.

Application Note II: L-Galactonic Acid as a Leavening Agent in Bakery Products

2.1. Principle and Application

Chemical leavening systems in baking rely on an acid-base reaction to produce carbon dioxide gas, which causes the dough or batter to rise.[14][15][16][17][18] The leavening acid reacts with a base, typically sodium bicarbonate (baking soda), in the presence of moisture and often heat.[14][17] The rate of this reaction influences the texture and volume of the final baked product.[18] L-Galactonic acid, as an organic acid, has the potential to function as a leavening acid.[1] Its lactone form, L-galactono-1,4-lactone, is structurally similar to glucono-delta-lactone (GDL), a known slow-acting leavening acid.[14] This suggests that L-Galactonic acid could provide a controlled release of gas, which is desirable in many baking applications.

2.2. Proposed Experimental Protocol: Evaluation of Leavening Properties in a Model Muffin System

Objective: To evaluate the leavening performance of L-Galactonic acid in a model muffin system by measuring muffin volume and specific volume.

Materials:

• All-purpose flour

• Granulated sugar

• Salt

• Baking soda (sodium bicarbonate)

• L-Galactonic acid

• Cream of tartar (as a standard leavening acid)

• Vegetable oil

• Egg

• Milk

• Standardized muffin tins

• Oven

Procedure:

• Formulation: Prepare a standard muffin batter formulation. The leavening system will consist of a fixed amount of baking soda and varying amounts of the leavening acid (L-Galactonic acid or cream of tartar) based on their neutralizing values (NV). The NV of L-Galactonic acid will need to be determined experimentally beforehand.

• Mixing:

  • In a large bowl, sift together the dry ingredients (flour, sugar, salt, baking soda, and the leavening acid).

  • In a separate bowl, whisk together the wet ingredients (oil, egg, and milk).

  • Pour the wet ingredients into the dry ingredients and mix until just combined. Do not overmix.

• Baking:

  • Preheat the oven to 200°C (400°F).

  • Portion a consistent weight of batter into each muffin cup.

  • Bake for 20-25 minutes, or until a wooden skewer inserted into the center comes out clean.

• Analysis:

  • Allow the muffins to cool for 1 hour before analysis.

  • Measure the volume of each muffin using a seed displacement method.

  • Weigh each muffin to determine its mass.

  • Calculate the specific volume: Specific Volume (cm³/g) = Muffin Volume (cm³) / Muffin Mass (g)

2.3. Data Presentation

The quantitative data from the baking trial can be presented in a table for comparison.

Leavening Acid	Acid:Base Ratio	Muffin Volume (cm³) (Average ± SD)	Muffin Specific Volume (cm³/g) (Average ± SD)
L-Galactonic acid	Ratio 1	Value	Value
Ratio 2	Value	Value
Ratio 3	Value	Value
Cream of Tartar	Ratio 1	Value	Value
Ratio 2	Value	Value
Ratio 3	Value	Value
Control (No leavening acid)	N/A	Value	Value

2.4. Visualization

References

• 1. WO2018035245A1 - Chelating agents for reducing metal content in food products and methods related thereto - Google Patents [patents.google.com]
• 2. fda.gov [fda.gov]
• 3. Recently Published GRAS Notices and FDA Letters | FDA [fda.gov]
• 4. mdpi.com [mdpi.com]
• 5. GRAS Notices [hfpappexternal.fda.gov]
• 6. Generally Recognized as Safe (GRAS) | FDA [fda.gov]
• 7. fda.gov [fda.gov]
• 8. Role of Chelating Agents in Food Industry and Their Impact on Food Preservation [thinkdochemicals.com]
• 9. The Role of Chelating Agents in Food Processing and Preservation Techniques [thinkdochemicals.com]
• 10. bakerpedia.com [bakerpedia.com]
• 11. researchgate.net [researchgate.net]
• 12. aocs.org [aocs.org]
• 13. Isolation, Characterization, Antioxidant Activity, Metal-Chelating Activity, and Protein-Precipitating Capacity of Condensed Tannins from Plum (Prunus salicina) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bakerpedia.com [bakerpedia.com]
• 15. isbe.net [isbe.net]
• 16. mondstar.com [mondstar.com]
• 17. 3 Key Chemical Leavening Agents in Baking [johnson.k-state.edu]
• 18. s3.amazonaws.com [s3.amazonaws.com]

Application Notes and Protocols: L-Galactonic Acid as a Chelating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid is a sugar acid, an oxidized form of L-galactose.[1][2] Its structure, featuring a terminal carboxylic acid group and multiple hydroxyl groups along its carbon chain, suggests its potential as a chelating agent.[1][2] Chelating agents are molecules that can form multiple coordinate bonds with a single metal ion, effectively sequestering it and modifying its physicochemical properties.[3] This property is crucial in various scientific and industrial applications, including detoxification of heavy metals, reduction of metal-catalyzed oxidative stress, and enhancement of drug delivery and stability.[4][5][6]

These application notes provide an overview of the potential uses of L-Galactonic acid as a chelating agent, along with detailed protocols for evaluating its chelation efficacy with various metal ions. While specific data on L-Galactonic acid is limited in current literature, the information presented here is based on the known chemistry of similar sugar acids and established methodologies for studying chelation.

Potential Applications

The polyhydroxy-carboxylate structure of L-Galactonic acid makes it a candidate for several applications where metal ion chelation is beneficial:

• Pharmaceuticals and Drug Development:

  • Reduction of Metal-Induced Oxidative Stress: By sequestering redox-active metal ions like iron (Fe²⁺) and copper (Cu²⁺), L-Galactonic acid could help mitigate the generation of reactive oxygen species (ROS) via the Fenton reaction, a key pathway in oxidative stress-related pathologies.

  • Drug Stabilization: It may be used as an excipient to chelate trace metal impurities in drug formulations, thereby preventing metal-catalyzed degradation of active pharmaceutical ingredients (APIs).[5]

  • Enhancing Drug Delivery: As part of a larger molecule or nanoparticle system, its chelating properties could be exploited for targeted delivery of metal-based therapeutics or imaging agents.[5]

• Biomedical Research:

  • Tool for Studying Metal Homeostasis: L-Galactonic acid can be used in cell culture studies to investigate the effects of metal ion deprivation on specific cellular processes and signaling pathways.

  • Component of Antioxidant Formulations: Its potential to chelate pro-oxidant metals makes it a candidate for inclusion in antioxidant cocktails for research purposes.

• Industrial Applications:

  • Water Treatment: It could be explored as a biodegradable alternative to traditional chelating agents like EDTA for sequestering heavy metal ions in wastewater.

  • Cosmetics and Personal Care: Similar to other alpha-hydroxy acids, it may be used in cosmetic formulations to chelate metal ions that can cause product instability and degradation.

Quantitative Data on Chelation

Quantitative data on the chelation of metal ions by L-Galactonic acid is not extensively available in the public domain. However, studies on structurally similar sugar acids, such as D-Galacturonic acid, provide insights into the potential chelating strength. The stability constant (log K) is a measure of the strength of the interaction between the chelating agent and a metal ion. A higher log K value indicates a more stable complex.

For illustrative purposes, the stability constants for the complexation of various lanthanide ions by D-Galacturonic acid are presented below. It is plausible that L-Galactonic acid would exhibit similar chelating behavior towards various metal ions due to the presence of the same key functional groups (a carboxylate and multiple hydroxyls).

Metal Ion	Ligand	log K₁	log K₂
La³⁺	D-Galacturonic Acid	1.41	3.94
Ce³⁺	D-Galacturonic Acid	1.41	3.94
Pr³⁺	D-Galacturonic Acid	1.48	4.07
Nd³⁺	D-Galacturonic Acid	1.51	4.14
Gd³⁺	D-Galacturonic Acid	1.48	4.09
Lu³⁺	D-Galacturonic Acid	1.54	4.23

Table 1: Stability constants for the 1:1 (log K₁) and 1:2 (log K₂) complexes of lanthanide ions with D-Galacturonic acid at 27°C in 0.1M NaClO₄ at pH 4.0. Data is illustrative for the potential of sugar acids in chelation.

Experimental Protocols

The following are detailed protocols adapted from established methods to determine the chelating activity of L-Galactonic acid for iron (Fe²⁺), copper (Cu²⁺), and zinc (Zn²⁺).

Protocol 1: Determination of Ferrous Iron (Fe²⁺) Chelating Activity using Ferrozine Assay

Principle: This assay is based on the competition between L-Galactonic acid and Ferrozine for ferrous ions. Ferrozine forms a stable, magenta-colored complex with Fe²⁺ that absorbs strongly at 562 nm.[7] The presence of a chelating agent will reduce the amount of Fe²⁺ available to bind with Ferrozine, leading to a decrease in the absorbance of the solution.[7]

Materials:

• L-Galactonic acid

• Ferrous sulfate (B86663) (FeSO₄)

• Ferrozine

• HEPES buffer (or other suitable buffer, pH 7.4)

• EDTA (as a positive control)

• Microplate reader

• 96-well microplates

Procedure:

• Prepare a stock solution of L-Galactonic acid in HEPES buffer.

• Prepare a series of dilutions of L-Galactonic acid and EDTA (e.g., 0.1, 0.5, 1, 5, 10 mM).

• In a 96-well plate, add 50 µL of the sample or standard (L-Galactonic acid dilutions, EDTA dilutions, or buffer as a blank) to each well.

• Add 50 µL of a 2 mM FeSO₄ solution to each well.

• Incubate the plate at room temperature for 10 minutes.

• Initiate the colorimetric reaction by adding 100 µL of 5 mM Ferrozine solution to each well.

• Incubate the plate at room temperature for another 10 minutes.

• Measure the absorbance at 562 nm using a microplate reader.

Data Analysis: The percentage of Fe²⁺ chelating activity is calculated using the following formula:

Where:

• A_control is the absorbance of the blank (buffer instead of sample).

• A_sample is the absorbance of the sample containing L-Galactonic acid or EDTA.

The results can be presented as a dose-response curve, and the IC₅₀ value (the concentration of L-Galactonic acid required to chelate 50% of the Fe²⁺ ions) can be determined.

Protocol 2: Determination of Copper (Cu²⁺) Chelating Activity using Murexide (B42330) Assay

Principle: Murexide (ammonium purpurate) forms a colored complex with Cu²⁺ ions. In the presence of a stronger chelating agent like L-Galactonic acid, the Cu²⁺ ions will be sequestered, leading to a change in the absorbance of the murexide-Cu²⁺ complex, which can be measured spectrophotometrically.

Materials:

• L-Galactonic acid

• Copper (II) sulfate (CuSO₄)

• Murexide

• Acetate (B1210297) buffer (pH 6.0)

• EDTA (as a positive control)

• Spectrophotometer

Procedure:

• Prepare a stock solution of L-Galactonic acid in acetate buffer.

• Prepare a series of dilutions of L-Galactonic acid and EDTA.

• Prepare a 0.1 mM CuSO₄ solution and a 0.2 mM murexide solution in acetate buffer.

• In a cuvette, mix 1 mL of the CuSO₄ solution with 1 mL of the murexide solution.

• To this mixture, add 1 mL of the L-Galactonic acid or EDTA dilution (or buffer for the control).

• Incubate the mixture for 5 minutes at room temperature.

• Measure the absorbance at the wavelength of maximum absorbance for the Cu²⁺-murexide complex (typically around 485 nm).

Data Analysis: The percentage of Cu²⁺ chelating activity is calculated using the following formula:

Where:

• A_control is the absorbance of the control (buffer instead of sample).

• A_sample is the absorbance of the sample containing L-Galactonic acid or EDTA.

Protocol 3: Determination of Zinc (Zn²⁺) Chelating Activity using Dithizone (B143531) Assay

Principle: This is a competitive binding assay where L-Galactonic acid competes with the indicator dithizone for Zn²⁺ ions.[8] Dithizone forms a colored complex with free Zn²⁺, and the reduction in this color upon addition of the chelator is measured.[8]

Materials:

• L-Galactonic acid

• Zinc sulfate (ZnSO₄)

• Dithizone

• Acetate buffer (pH 5.5)

• EDTA (as a positive control)

• Spectrophotometer

Procedure:

• Prepare a stock solution of L-Galactonic acid in a suitable solvent (e.g., DMSO) and dilute it in acetate buffer.

• Prepare a series of dilutions of L-Galactonic acid and EDTA in acetate buffer.

• In a test tube, mix your L-Galactonic acid or EDTA dilution with a solution of ZnSO₄ (final concentration of 10 µM).

• Incubate for 2 minutes.

• Add dithizone solution (final concentration of 42 µM) to quantify the remaining unchelated Zn²⁺.

• Measure the absorbance at 540 nm.

Data Analysis: The percentage of Zn²⁺ chelating activity is calculated similarly to the other assays, by comparing the absorbance of the sample to a control without the chelator.

Visualizations

Caption: General mechanism of metal ion chelation by L-Galactonic acid.

Caption: Workflow for determining metal chelating activity.

References

• 1. cdn2.f-cdn.com [cdn2.f-cdn.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 5. Chelating Agents - CD Bioparticles [cd-bioparticles.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: L-Galactonic Acid as a Precursor for Vitamin C Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitamin C (L-ascorbic acid) is an essential nutrient and a significant product in the pharmaceutical and food industries. The primary industrial method for its synthesis has historically been the Reichstein process, a multi-step chemo-microbial method starting from D-glucose.[1][2] While effective, this process involves several chemical steps and can be resource-intensive. Modern industrial production often utilizes a two-step fermentation process, which offers a more sustainable alternative.[3]

As the demand for greener and more efficient manufacturing processes grows, alternative biosynthetic pathways are of considerable interest. One such promising alternative involves the use of L-Galactonic acid as a precursor. This pathway, found in plants, leverages the enzymatic conversion of L-Galactonic acid to L-ascorbic acid, potentially offering a more direct and biocatalytic route.[4]

In aqueous solutions, L-Galactonic acid exists in equilibrium with its lactone form, L-galactono-1,4-lactone.[4][5] This lactone serves as the direct substrate for the final enzyme in the plant biosynthesis pathway, L-galactono-1,4-lactone dehydrogenase (GLDH), which catalyzes its oxidation to L-ascorbic acid.[6][7][8] These application notes provide a comprehensive overview, quantitative data, and detailed protocols for utilizing L-Galactonic acid as a precursor for Vitamin C synthesis in a research setting.

Data Presentation

Table 1: Comparison of Vitamin C Synthesis Precursors and Processes

Feature	Reichstein Process	Two-Step Fermentation	L-Galactonic Acid Pathway (Enzymatic)
Primary Precursor	D-Glucose	D-Glucose (via L-Sorbose)	L-Galactonic Acid
Key Intermediates	D-Sorbitol, L-Sorbose, 2-keto-L-gulonic acid	L-Sorbose, 2-keto-L-gulonic acid	L-Galactono-1,4-lactone
Process Type	Chemo-microbial	Primarily Fermentative	Enzymatic Bioconversion
Overall Yield from Glucose	Approximately 60%	High (step yields >97%)[3]	Not directly comparable
Estimated Yield from Precursor	~60%	>95% (from L-Sorbose)[3]	Estimated ~40% (based on L-galactose conversion)[9]
Key Advantages	Well-established, high-throughput	Reduced use of harsh chemicals, lower cost	Potentially shorter, greener, biocatalytic
Key Disadvantages	Multiple chemical steps, waste disposal costs	Requires specific microbial co-cultures[3]	Requires purified enzyme, still in research phase

Biochemical Pathway and Experimental Workflow

The enzymatic synthesis of L-ascorbic acid from L-Galactonic acid involves two main steps. First, L-Galactonic acid undergoes spontaneous intramolecular esterification in an aqueous solution to form L-galactono-1,4-lactone. This is followed by the enzymatic oxidation of the lactone to L-ascorbic acid, a reaction catalyzed by L-galactono-1,4-lactone dehydrogenase (GLDH).

Biochemical pathway for Vitamin C synthesis from L-Galactonic acid.

The overall experimental process involves preparing the substrate and enzyme, running the enzymatic reaction, and then quantifying the product using analytical techniques like HPLC.

Overall experimental workflow for Vitamin C synthesis and analysis.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of L-Ascorbic Acid

Objective: To convert L-Galactonic acid to L-ascorbic acid using L-galactono-1,4-lactone dehydrogenase (GLDH).

Materials:

• L-Galactonic acid or a salt thereof (e.g., Calcium L-galactonate)

• Recombinant L-galactono-1,4-lactone dehydrogenase (GLDH)[10]

• Cytochrome c (from equine heart or bovine heart)

• Tris-HCl buffer (1 M, pH 8.5)

• Hydrochloric acid (HCl) for pH adjustment

• Metaphosphoric acid (for reaction quenching)

• Deionized water

• Reaction vessels (e.g., 1.5 mL microcentrifuge tubes or 15 mL conical tubes)

• Incubator or water bath

• pH meter

Procedure:

• Substrate Preparation (L-galactono-1,4-lactone formation):

  • Prepare a 100 mM solution of L-Galactonic acid in deionized water. If using a salt, ensure the molarity is based on the L-galactonate ion.

  • Adjust the pH to approximately 4.0 with dilute HCl to favor lactonization.

  • Allow the solution to stand at room temperature for at least 2 hours to allow for the spontaneous equilibrium formation of L-galactono-1,4-lactone.[4] This solution will be referred to as the "substrate solution."

• Enzyme and Cofactor Preparation:

  • Prepare a 10 mM stock solution of Cytochrome c in deionized water.

  • Dilute the recombinant GLDH enzyme in Tris-HCl buffer (50 mM, pH 8.5) to a suitable working concentration (e.g., 0.1 - 1.0 mg/mL). Note: The optimal enzyme concentration should be determined empirically.

• Reaction Setup:

  • In a reaction vessel, combine the following in order:

    • Tris-HCl buffer (1 M, pH 8.5) to achieve a final concentration of 100 mM.

    • Cytochrome c stock solution to a final concentration of 1 mM.

    • Substrate solution to a final concentration of 10-20 mM.

    • Deionized water to bring the mixture to its final volume minus the enzyme volume.

  • Pre-incubate the mixture at 30°C for 5 minutes.

  • Initiate the reaction by adding the GLDH enzyme solution. The final enzyme concentration will depend on the specific activity of the enzyme preparation.

  • The final reaction pH should be between 8.0 and 8.5.[11]

• Incubation:

  • Incubate the reaction mixture at 30°C for 1-4 hours. It is recommended to take time-point samples (e.g., at 0, 30, 60, 120, and 240 minutes) to monitor the reaction progress.

• Reaction Quenching:

  • To stop the reaction, add an equal volume of 10% (w/v) metaphosphoric acid to the reaction sample. This will precipitate the enzyme and stabilize the L-ascorbic acid.

  • Vortex the mixture and centrifuge at >10,000 x g for 5 minutes to pellet the precipitated protein.

  • The supernatant is now ready for quantification of L-ascorbic acid.

Protocol 2: Quantification of L-Ascorbic Acid by HPLC

Objective: To accurately measure the concentration of L-ascorbic acid produced in the enzymatic reaction.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• L-Ascorbic acid standard (≥99% purity)

• Mobile phase: 0.1% Sulfuric Acid in HPLC-grade water:Methanol (80:20 v/v)[12]

• Syringe filters (0.22 µm or 0.45 µm)

• Autosampler vials

Procedure:

• Preparation of Standard Curve:

  • Prepare a 1 mg/mL stock solution of L-ascorbic acid in the mobile phase.

  • Perform serial dilutions of the stock solution to create a series of standards (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

  • Filter each standard through a 0.22 µm syringe filter into an autosampler vial.

• Sample Preparation:

  • Take the supernatant from the quenched reaction (Protocol 1, Step 5).

  • Dilute the supernatant with the mobile phase to a concentration that falls within the range of the standard curve.

  • Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

• HPLC Instrument Setup and Run Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: 80:20 (v/v) 0.1% H₂SO₄(aq):Methanol[12]

  • Flow Rate: 1.0 mL/min[12]

  • Injection Volume: 20 µL[12]

  • Detection Wavelength: 243 nm[12]

  • Column Temperature: 25°C (Room Temperature)

• Data Analysis and Yield Calculation:

  • Inject the standards and samples onto the HPLC system.

  • Record the peak area for L-ascorbic acid for each standard and sample. The retention time for ascorbic acid under these conditions is typically around 3-4 minutes.[12]

  • Generate a standard curve by plotting the peak area versus the concentration of the L-ascorbic acid standards.

  • Determine the concentration of L-ascorbic acid in the samples by interpolating their peak areas on the standard curve.

  • Calculate the final concentration in the original reaction mixture, accounting for all dilution factors.

  • Calculate the molar yield of the reaction:

    • Yield (%) = (moles of L-ascorbic acid produced / initial moles of L-Galactonic acid) x 100

References

• 1. psecommunity.org [psecommunity.org]
• 2. Reichstein process - Wikipedia [en.wikipedia.org]
• 3. Microbial Interactions in a Vitamin C Industrial Fermentation System: Novel Insights and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. L-galactono-1,4-lactone | C6H10O6 | CID 6857365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Galactonolactone dehydrogenase - Wikipedia [en.wikipedia.org]
• 7. L-galactono-1,4-lactone dehydrogenase (GLDH) forms part of three subcomplexes of mitochondrial complex I in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. l-Galactono-1,4-lactone dehydrogenase (GLDH) Forms Part of Three Subcomplexes of Mitochondrial Complex I in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Production of l-Ascorbic Acid by Metabolically Engineered Saccharomyces cerevisiae and Zygosaccharomyces bailii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. L-galactono-1,4-lactone dehydrogenase, mitochondrial (GLDH), Recombinant Protein - CD BioSciences [cd-biosciences.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Lactone synthesis [organic-chemistry.org]

Application Notes and Protocols for Microbial Fermentation of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the production of L-Galactonic acid via microbial fermentation. L-Galactonic acid is a valuable platform chemical with applications in the pharmaceutical, cosmetic, and food industries as a chelator and a precursor for L-ascorbic acid (Vitamin C).[1] This guide focuses on genetically engineered fungal strains, which have shown significant promise for high-yield production.

Introduction

Microbial fermentation offers a sustainable and cost-effective alternative to chemical synthesis for the production of L-Galactonic acid. The primary strategy involves the use of microorganisms capable of converting D-galacturonic acid, a major component of pectin-rich biomass such as citrus peel and sugar beet pulp, into L-Galactonic acid.[1][2] This is typically achieved by genetically modifying strains to interrupt the natural D-galacturonic acid catabolic pathway, leading to the accumulation and excretion of the desired product.[1][3]

Production Strains

Several microorganisms have been engineered for L-Galactonic acid production, with filamentous fungi such as Aspergillus niger and Trichoderma reesei being prominent examples.[1][3] Engineered strains of Saccharomyces cerevisiae and bacteria like Pseudomonas putida are also being explored.[4][5][6] The key genetic modification involves the deletion of the gene encoding L-galactonic acid dehydratase (e.g., gaaB in A. niger or lgd1 in T. reesei), the enzyme responsible for the conversion of L-Galactonic acid to the next intermediate in the catabolic pathway.[1][3]

Metabolic Pathway for L-Galactonic Acid Production

The production of L-Galactonic acid from D-galacturonic acid in engineered fungi follows a specific metabolic route. The diagram below illustrates the key enzymatic steps.

Caption: Fungal D-galacturonic acid catabolic pathway engineered for L-Galactonic acid production.

Data Presentation: Fermentation Parameters and Yields

The following table summarizes quantitative data from various studies on microbial L-Galactonic acid production, providing a basis for comparison of different strains and fermentation conditions.

Microorganism	Strain Type	Substrate	Co-substrate	pH	Temp (°C)	Titer (g/L)	Yield (g/g)	Productivity (g/L/h)	Reference
Aspergillus niger	ΔgaaB	D-galacturonic acid	D-xylose	3-4	25-30	5-6	0.6-0.9	0.048	[1]
Aspergillus niger	ΔgaaB-gaaA	D-galacturonic acid	D-xylose	3-4	25-30	~6	0.6-0.9	0.070	[1]
Aspergillus niger	Engineered	Orange Peel	-	-	-	-	~0.9	-	[2][7]
Trichoderma reesei	Δlgd1	D-galacturonic acid	D-xylose	5.5	-	7.2	0.6-0.85	0.07-0.12	[1]
Saccharomyces cerevisiae	Engineered	D-galacturonic acid	Sorbitol	5	30	9.9	-	-	[4]
Pseudomonas putida	KT2440 (pBB-GDH1)	Galactose	Glucose	-	-	25.45	-	1.06	[5][8]

Experimental Protocols

This section provides detailed methodologies for key experiments in L-Galactonic acid production.

Protocol 1: Batch Fermentation in a 5-L Bioreactor

This protocol outlines the steps for a typical batch fermentation process for L-Galactonic acid production.[9]

1. Medium Preparation:

• Prepare the fermentation medium containing a carbon source (e.g., D-galacturonic acid), a co-substrate (e.g., D-xylose), nitrogen sources, minerals, and growth factors. A modified Vogel's medium can be used.[1]

• Sterilize the medium by autoclaving.

2. Inoculum Preparation:

• Inoculate a seed culture of the production strain (e.g., A. niger ΔgaaB) into a suitable liquid medium.

• Incubate under optimal conditions (e.g., 25-30°C with shaking) until the culture reaches the mid-to-late exponential growth phase.[9]

3. Bioreactor Setup:

• Aseptically transfer the sterile medium to a sterilized 5-L bioreactor.

• Calibrate and sterilize the pH and dissolved oxygen (DO) probes.[9]

4. Inoculation:

• Aseptically transfer the seed culture to the bioreactor to a predetermined starting optical density or cell concentration.[9]

5. Fermentation:

• Set and maintain the fermentation parameters at their optimal values. For example, for A. niger ΔgaaB, maintain the pH between 3 and 4 and the temperature between 25-30°C.[1][9]

• For some strains like Gluconobacter oxydans, a pH of 5.5 and a DO of 15% might be optimal.[9]

• Continuously monitor and control these parameters using the bioreactor's automated systems.

6. Monitoring:

• Aseptically draw samples at regular intervals to monitor cell growth (optical density or biomass), substrate consumption, and L-Galactonic acid production using appropriate analytical methods.[9]

7. Harvesting:

• Once the fermentation is complete (indicated by substrate depletion or a plateau in product concentration), harvest the fermentation broth for downstream processing.[9]

Experimental Workflow: From Inoculum to Product

Caption: General experimental workflow for L-Galactonic acid production.

Protocol 2: Quantification of L-Galactonic Acid using HPLC

High-Performance Liquid Chromatography (HPLC) is a robust method for the accurate quantification of L-Galactonic acid in fermentation broth.[10][11]

1. Sample Preparation:

• Centrifuge a sample of the fermentation broth to pellet the cells.[9]

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Dilute the supernatant with ultrapure water to a concentration that falls within the range of the standard curve.[9]

2. HPLC System and Conditions:

• System: An HPLC system equipped with a Refractive Index Detector (RID) or a UV-Vis detector (if derivatization is used).[11]

• Column: An ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H) is suitable for direct analysis.[11]

• Mobile Phase: A dilute acid solution, such as 0.005 M H₂SO₄, is typically used.[11]

• Flow Rate: A constant flow rate, for example, 0.6 mL/min.

• Column Temperature: Maintain a constant temperature, for instance, 60°C.

3. Standard Curve Preparation:

• Prepare a stock solution of pure L-Galactonic acid of a known concentration (e.g., 1 mg/mL) in ultrapure water.[11]

• Perform serial dilutions of the stock solution to create a series of calibration standards with concentrations ranging from approximately 10 µg/mL to 500 µg/mL.[11]

4. Analysis:

• Inject equal volumes of the prepared samples and standards into the HPLC system.

• Record the peak areas corresponding to L-Galactonic acid.

• Construct a standard curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of L-Galactonic acid in the samples by interpolating their peak areas on the standard curve.

Protocol 3: Quantification of D-Galacturonic Acid (Precursor) using a Colorimetric Method

This protocol describes a colorimetric assay for the quantification of the precursor, D-galacturonic acid, based on the reaction with m-hydroxydiphenyl (MHDP).[9]

1. Sample Preparation:

• Centrifuge the fermentation broth to remove cells.[9]

• Dilute the supernatant with ultrapure water to ensure the absorbance falls within the linear range of the standard curve.[9]

2. Standard Curve Preparation:

• Prepare a series of standard solutions of D-galacturonic acid with known concentrations.[9]

3. Assay Procedure:

• Add a small volume of the diluted sample or standard to a test tube.

• Add a solution of sodium tetraborate (B1243019) in concentrated sulfuric acid and heat in a boiling water bath for a specific time (e.g., 5 minutes).

• Cool the tubes in an ice bath.

• Add the m-hydroxydiphenyl reagent and vortex immediately.

• Allow the color to develop for a set time at room temperature.

• Measure the absorbance at a specific wavelength (e.g., 520 nm) using a spectrophotometer.

4. Calculation:

• Construct a standard curve by plotting the absorbance values against the concentrations of the D-galacturonic acid standards.

• Determine the concentration of D-galacturonic acid in the samples from the standard curve.

Troubleshooting and Optimization

• Low Yield:

  • Suboptimal pH: Verify and maintain the optimal pH for the specific production strain. For A. niger ΔgaaB, a lower pH (3-4) is beneficial.[1][12]

  • Co-substrate Limitation: Ensure an adequate supply of a co-substrate like D-xylose, which can improve production rates and titers.[1][12]

  • Product Export Limitation: Intracellular accumulation of L-Galactonate (40-70 mg/g biomass) can be a limiting factor.[1][3][12] Metabolic engineering of transporter proteins could be a strategy to enhance export.[3]

  • Precursor Inhibition: High concentrations of D-galacturonic acid can be inhibitory. A fed-batch fermentation strategy can help maintain the precursor at a non-inhibitory level.[9]

• Presence of Inhibitory Compounds:

  • If using complex substrates like pectin (B1162225) hydrolysates, they may contain inhibitory compounds. A detoxification step prior to fermentation may be necessary.[9]

• Microbial Contamination:

  • Plate a sample of the fermentation broth on a general-purpose medium to check for contamination. Reinforce sterile techniques.[9]

Logical Flow for Method Selection in L-Galactonic Acid Analysis

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conversion of orange peel to L-galactonic acid in a consolidated process using engineered strains of Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. [논문]Co‐production of galactonic acid and lactobionic acid from cheese whey using recyclable engineered Pseudomonas putida [scienceon.kisti.re.kr]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for L-Galactonic Acid Extraction from Biomass

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid, a sugar acid derived from galactose, is a valuable platform chemical with potential applications in the pharmaceutical, cosmetic, and food industries. Its physicochemical properties are similar to D-gluconic acid, making it a promising alternative chelating agent.[1] This document provides detailed protocols for the extraction and production of L-Galactonic acid from pectin-rich biomass, a sustainable and renewable feedstock. The process involves the enzymatic hydrolysis of pectin (B1162225) to release D-galacturonic acid, followed by microbial conversion to L-Galactonic acid.

I. Quantitative Data Summary

The following tables summarize key quantitative data from various stages of the L-Galactonic acid production process, providing benchmarks for yield and efficiency.

Table 1: Enzymatic Hydrolysis of Pectin-Rich Biomass for D-Galacturonic Acid Production

Biomass Source	Enzyme(s)	Key Conditions	D-Galacturonic Acid Yield	Reference
Sugar Beet Press Pulp (SBPP)	Commercial Pectinase (B1165727) Mixtures	pH 4.5, 48 hours	11.8 g/L (79% yield)	[2]
Sugar Beet Press Pulp (SBPP)	Pectinase	48 hours	8.0 g/L (36.4% w/w)	[2]
Orange Peel	Pectinases from Aspergillus niger	Consolidated Process	Close to 90% conversion	[3]
Commercial Pectin	Pectinase	pH 4.5, 50°C, 24 hours	Nearly complete hydrolysis	[4]

Table 2: Microbial Conversion of D-Galacturonic Acid to L-Galactonic Acid

Microorganism	Substrate	Key Conditions	L-Galactonic Acid Titer	Product Selectivity/Yield	Reference
Engineered Saccharomyces cerevisiae	D-Galacturonic Acid (from SBPP hydrolysate)	pH 5.0, with sorbitol co-substrate	9.9 g/L	97%	[2][5]
Engineered Aspergillus niger	D-Galacturonic Acid	-	8.7 g/L	-	[2]
Engineered Aspergillus niger	Orange Peel (in a consolidated process)	Submerged or Solid-State Fermentation	-	Close to 90%	[3]
Engineered Trichoderma reesei	D-Galacturonic Acid	d-xylose as cosubstrate	7.2 g/L	0.60 - 0.85 g/g

II. Experimental Protocols

This section provides detailed methodologies for the key experimental stages of L-Galactonic acid production from biomass.

Protocol 1: Enzymatic Hydrolysis of Pectin-Rich Biomass

This protocol describes the liberation of D-galacturonic acid from a pectin-rich biomass source, such as sugar beet press pulp (SBPP).

Materials:

• Dried pectin-rich biomass (e.g., SBPP)

• Commercial pectinase enzyme mixture

• Citrate (B86180) buffer (0.05 M, pH 4.5)

• Deionized water

• Shaking incubator or stirred-tank bioreactor

Procedure:

• Biomass Preparation: Mill the dried biomass to a fine powder to increase the surface area for enzymatic action.

• Slurry Preparation: Prepare a slurry of the milled biomass in 0.05 M citrate buffer (pH 4.5). A typical solid loading is 5-10% (w/v).

• Enzyme Addition: Add the commercial pectinase mixture to the slurry. The enzyme loading should be optimized according to the manufacturer's instructions, but a starting point of 2250 U/g of pectin is recommended.[4]

• Incubation: Incubate the mixture at 50°C for 48 hours with constant agitation.[2][4] If using a bioreactor, maintain the temperature and pH.

• Hydrolysate Collection: After incubation, centrifuge the mixture to pellet the solid biomass residues. The supernatant, rich in D-galacturonic acid, is the hydrolysate.

• Quantification: Analyze the D-galacturonic acid concentration in the hydrolysate using HPLC or a colorimetric method (see Protocol 4).

Protocol 2: Microbial Conversion of D-Galacturonic Acid to L-Galactonic Acid

This protocol details the biotransformation of D-galacturonic acid into L-Galactonic acid using an engineered strain of Saccharomyces cerevisiae.

Materials:

• Biomass hydrolysate containing D-galacturonic acid

• Engineered Saccharomyces cerevisiae strain capable of converting D-galacturonic acid to L-Galactonic acid

• Yeast growth medium (e.g., YPD)

• Sorbitol (as a co-substrate)

• Potassium citrate buffer

• Stirred-tank bioreactor with pH and temperature control

Procedure:

• Inoculum Preparation: Grow a seed culture of the engineered S. cerevisiae in a suitable medium (e.g., YPD) to the mid-logarithmic phase.

• Bioreactor Setup: Prepare the bioreactor with the biomass hydrolysate. Buffer the hydrolysate to pH 5.0 with potassium citrate.[2] Add sorbitol to a final concentration of 4% (w/v) as a co-substrate.[2]

• Inoculation: Inoculate the bioreactor with the seed culture.

• Fermentation: Maintain the fermentation at a controlled temperature (e.g., 30°C) and pH 5.0 for 48-72 hours.[2] Ensure adequate agitation.

• Monitoring: Periodically take samples to monitor the consumption of D-galacturonic acid and the production of L-Galactonic acid using HPLC (see Protocol 4).

• Harvesting: Once the conversion is complete (indicated by the plateau of L-Galactonic acid concentration), harvest the fermentation broth.

Protocol 3: Downstream Purification of L-Galactonic Acid

This protocol provides a general framework for the purification of L-Galactonic acid from the fermentation broth.

Materials:

• Fermentation broth containing L-Galactonic acid

• Centrifuge

• Activated carbon

• Anion exchange chromatography column and resin

• Elution buffers (e.g., increasing concentrations of a salt solution like NaCl or a weak acid)

• Rotary evaporator

• Anti-solvent (e.g., ethanol)

Procedure:

• Cell Removal: Centrifuge the fermentation broth to remove the microbial cells.

• Decolorization: Treat the supernatant with activated carbon to remove pigments and other impurities. Stir for a defined period and then filter to remove the carbon.

• Ion Exchange Chromatography:

  • Equilibrate the anion exchange column with a suitable buffer.

  • Load the decolorized supernatant onto the column. L-Galactonic acid, being an anion, will bind to the resin.

  • Wash the column with the equilibration buffer to remove unbound impurities.

  • Elute the bound L-Galactonic acid using a gradient of an appropriate eluent (e.g., a salt or weak acid solution).

  • Collect fractions and analyze for the presence of L-Galactonic acid using HPLC.

• Concentration: Pool the fractions containing pure L-Galactonic acid and concentrate the solution using a rotary evaporator.

• Crystallization: Induce crystallization by adding an anti-solvent (e.g., cold ethanol) to the concentrated solution.

• Drying: Collect the crystals by filtration and dry them under vacuum.

Protocol 4: Quantification of D-Galacturonic Acid and L-Galactonic Acid by HPLC

This protocol outlines a high-performance liquid chromatography (HPLC) method for the analysis of D-galacturonic acid and L-Galactonic acid.

Instrumentation:

• HPLC system with a Refractive Index (RI) detector or a UV detector (210 nm)

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H)

Chromatographic Conditions:

• Mobile Phase: Isocratic 0.005 M H₂SO₄[6]

• Flow Rate: 0.6 mL/min

• Column Temperature: 60-65°C

• Injection Volume: 20 µL

Procedure:

• Sample Preparation: Centrifuge samples to remove particulates and filter through a 0.22 µm syringe filter.

• Standard Curve: Prepare a series of standards of known concentrations for both D-galacturonic acid and L-Galactonic acid.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Identify and quantify the peaks corresponding to D-galacturonic acid and L-Galactonic acid by comparing their retention times and peak areas to the standard curves.

III. Mandatory Visualizations

The following diagrams illustrate the key workflows and pathways described in this document.

Caption: Experimental workflow for L-Galactonic acid production.

Caption: Biochemical conversion pathway from pectin to L-Galactonic acid.

References

• 1. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for L-Galactonic Acid Production Using Engineered Aspergillus niger

Audience: Researchers, scientists, and drug development professionals.

Introduction: L-Galactonic acid is a sugar acid with potential applications in the pharmaceutical and chemical industries. This document provides detailed application notes and protocols for the production of L-Galactonic acid using engineered strains of the filamentous fungus Aspergillus niger. The protocols are based on established research demonstrating the effective conversion of D-galacturonic acid, a major component of pectin-rich biomass, into L-Galactonic acid.

Metabolic Engineering of Aspergillus niger

The key metabolic engineering strategy for L-Galactonic acid production in A. niger involves the disruption of the natural D-galacturonic acid catabolic pathway. Specifically, the gene encoding L-galactonic acid dehydratase (gaaB) is deleted. This enzyme is responsible for the conversion of L-Galactonic acid to 2-keto-3-deoxy-L-galactonate. Its deletion results in the accumulation and secretion of L-Galactonic acid.[1][2]

Further enhancements to production can be achieved by overexpressing the D-galacturonate reductase (gaaA) gene, which improves the initial production rate of L-Galactonic acid.[1]

Below is a diagram illustrating the engineered metabolic pathway.

Engineered metabolic pathway in A. niger.

Data Presentation

The following tables summarize the quantitative data on L-Galactonic acid production from various studies using engineered A. niger strains.

Table 1: L-Galactonic Acid Production in Shake Flask Cultures

Strain	Substrate (g/L)	Co-substrate (g/L)	pH	Titer (g/L)	Yield (g/g)	Production Rate (g/L/h)	Reference
A. niger ΔgaaB	20 D-galacturonate	5 D-xylose	3-4	5.0 - 6.0	0.6 - 0.9	0.048	[1]
A. niger ΔgaaB-gaaA	20 D-galacturonate	5 D-xylose	3-4	-	-	0.070 (initial)	[1]

Table 2: L-Galactonic Acid Production in Bioreactor Cultures

Strain	Substrate (g/L)	Co-substrate (g/L)	pH	Titer (g/L)	Yield (g/g)	Production Rate (g/L/h)	Reference
A. niger ΔgaaB	10 D-galacturonate	6-7 D-xylose	4.8	5.4	0.9	0.04	[1]
A. niger ΔgaaB	-	-	5.5	1.4 - 1.9	-	-	[1]

Table 3: L-Galactonic Acid Production from Pectin-Rich Biomass

Strain	Substrate	Fermentation Type	Titer	Yield	Reference
A. niger ΔgaaB	Orange Peel	Submerged	-	~90%	[3][4]
A. niger ΔgaaB	Orange Peel	Solid-State	-	~90%	[3][4]

Experimental Protocols

A generalized experimental workflow for L-Galactonic acid production is outlined below.

General experimental workflow.

Strain Construction (Gene Deletion)

The deletion of the gaaB gene in A. niger can be achieved using CRISPR/Cas9 technology.[5]

Protocol:

• Design sgRNA: Design single-guide RNA (sgRNA) targeting the gaaB gene.

• Construct Expression Cassette: Synthesize an expression cassette containing the Cas9 nuclease and the designed sgRNA.

• Transformation: Transform A. niger protoplasts with the expression cassette.

• Selection and Screening: Select for transformants and screen for the desired gene deletion using PCR and sequencing.

Fungal Cultivation

a. Pre-culture Medium:

• Prepare a defined minimal medium. For example, the A. nidulans defined minimal medium can be used.[1]

• Inoculate with A. niger spores (e.g., 3 x 10⁸ conidia in 50 mL).

• Incubate at 35°C with shaking (e.g., 300 rpm) for approximately 24-33 hours.[6]

b. Production Medium (Shake Flasks):

• Use a defined minimal medium with the desired concentration of D-galacturonic acid (e.g., 20 g/L) as the primary carbon source and a co-substrate like D-xylose (e.g., 5 g/L).[1]

• Adjust the pH to the optimal range for L-galactonic acid production (pH 3-4).[1]

• Inoculate with the pre-culture (e.g., 5% v/v).

• Incubate at 30-35°C with shaking.

c. Bioreactor Fermentation:

• Prepare the production medium in a suitable bioreactor (e.g., 7 L).

• Inoculate with the pre-culture.

• Maintain the temperature at 30-35°C.

• Control the pH at the desired setpoint (e.g., 4.8) using automated acid/base addition.[1]

• Provide aeration and agitation.

Sampling and Biomass Determination

• Collect samples from the culture at regular intervals.

• Separate the mycelium from the supernatant by filtration.

• Wash the mycelium with distilled water.

• Dry the mycelium to a constant weight at an elevated temperature (e.g., 80°C) to determine the dry cell weight.

Quantification of L-Galactonic Acid

L-Galactonic acid in the culture supernatant can be quantified using High-Performance Liquid Chromatography (HPLC).

Protocol:

• Sample Preparation: Centrifuge the culture samples to remove cells and debris. Filter the supernatant through a 0.22 µm filter.

• HPLC System: Use an HPLC system equipped with a suitable column and detector.

  • Method 1: HPLC with Refractive Index Detection (RID):

    • Column: Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).[7]

    • Mobile Phase: Isocratic dilute sulfuric acid (e.g., 0.005 M H₂SO₄).[7]

    • Detector: Refractive Index Detector (RID).[7]

  • Method 2: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This method offers high resolution and sensitivity without derivatization.[8]

• Standard Curve: Prepare a standard curve using known concentrations of L-Galactonic acid.

• Analysis: Inject the prepared samples and standards into the HPLC system and determine the concentration of L-Galactonic acid based on the peak areas and the standard curve.

Conclusion

The protocols and data presented provide a comprehensive guide for the production of L-Galactonic acid using engineered Aspergillus niger. By disrupting the native D-galacturonic acid catabolic pathway, researchers can efficiently convert pectin-rich feedstocks into a valuable chemical. The provided methodologies for strain engineering, fermentation, and analysis will aid in the successful implementation of this bioproduction process.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conversion of orange peel to L-galactonic acid in a consolidated process using engineered strains of Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Engineering Aspergillus niger for galactaric acid production: elimination of galactaric acid catabolism by using RNA sequencing and CRISPR/Cas9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic engineering of an industrial Aspergillus niger strain for itaconic acid production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Colorimetric Detection of L-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative determination of L-Galactonic acid using two distinct colorimetric methods: an enzymatic assay offering high specificity and a chemical assay adapted for broader applications.

Introduction

L-Galactonic acid is a sugar acid of increasing interest in various fields, including its role as a precursor in industrial Vitamin C (L-ascorbic acid) synthesis and its involvement in microbial and plant metabolic pathways.[1][2] Accurate quantification of L-Galactonic acid is crucial for monitoring fermentation processes, studying metabolic fluxes, and in the development of novel therapeutics. This document outlines two reliable methods for its colorimetric detection.

Principle of Methods

Enzymatic Assay using L-Galactonate Dehydrogenase

This method is based on the specific enzymatic oxidation of L-Galactonic acid by L-Galactonate Dehydrogenase (e.g., YjjN from E. coli).[3] The reaction utilizes a cofactor (NAD+) which is reduced to NADH. The resulting NADH is then used by a diaphorase to reduce a tetrazolium salt (e.g., INT) into a colored formazan (B1609692) product, which can be quantified spectrophotometrically at 492 nm.[4] The intensity of the color produced is directly proportional to the amount of L-Galactonic acid in the sample. This assay is highly specific and sensitive, with a detection limit as low as 1.65 μM.[3]

Chemical Assay using m-Hydroxydiphenyl

Specific colorimetric assays for L-Galactonic acid are not widely documented.[5] However, established protocols for structurally similar uronic acids can be adapted.[5] This method utilizes the reaction of L-Galactonic acid with m-hydroxydiphenyl in a concentrated sulfuric acid medium under heating. This reaction leads to the formation of a colored product with a maximum absorbance around 520 nm.[6] While less specific than the enzymatic assay, the use of m-hydroxydiphenyl significantly reduces interference from neutral sugars, a common issue in colorimetric sugar assays.[5][6]

Data Presentation

Table 1: Performance Characteristics of L-Galactonic Acid Assays

Parameter	Enzymatic Assay	Chemical Assay (m-Hydroxydiphenyl)
Principle	L-Galactonate Dehydrogenase coupled reaction	Acidic condensation with m-hydroxydiphenyl
Wavelength	492 nm	520 nm
Limit of Detection	~1.65 µM[3]	~5-10 µg/mL (Estimated)
Linear Range	1.65 - 50 µM (Example)	10 - 200 µg/mL (Example)
Specificity	High (Specific for L-Galactonate and L-Gulonate)[3]	Moderate (Potential cross-reactivity with other uronic acids)[7]
Common Interferents	None reported	Neutral sugars, other uronic acids[5][6]

Table 2: Troubleshooting Common Issues

Issue	Possible Cause	Recommended Solution
Inaccurate or Inconsistent Readings (Both Assays)	Pipetting errors	Calibrate pipettes regularly. Use fresh tips for each sample/reagent.
Temperature fluctuations	Ensure all incubation steps are performed at the specified temperature.
Low Signal (Enzymatic Assay)	Inactive enzyme	Store enzyme at the recommended temperature. Avoid repeated freeze-thaw cycles.
Incorrect pH	Prepare buffers accurately and verify pH.
High Background (Chemical Assay)	Contaminated glassware	Use acid-washed glassware.
Presence of interfering substances (neutral sugars)	Perform a blank correction with a sample containing the interfering sugars but not L-Galactonic acid.[5]
Sample Matrix Interference (e.g., proteins)	Proteins reacting with reagents	Precipitate proteins using trichloroacetic acid (TCA) or acetone (B3395972) prior to the assay.[5]

Experimental Protocols

Protocol 1: Enzymatic Assay for L-Galactonic Acid

Materials:

• L-Galactonate Dehydrogenase (YjjN)

• Diaphorase

• NAD+ (β-Nicotinamide adenine (B156593) dinucleotide)

• INT (p-iodonitrotetrazolium violet)

• Tris-HCl buffer (100 mM, pH 8.0)

• L-Galactonic acid standards

• Microplate reader capable of measuring absorbance at 492 nm

• 96-well microplate

Procedure:

• Standard Curve Preparation: Prepare a series of L-Galactonic acid standards ranging from 0 to 50 µM in Tris-HCl buffer.

• Reaction Mixture Preparation: For each well of the microplate, prepare a reaction mixture containing:

  • Tris-HCl buffer (100 mM, pH 8.0)

  • NAD+ (final concentration 2 mM)

  • INT (final concentration 0.5 mg/mL)

  • Diaphorase (final concentration 1 U/mL)

  • L-Galactonate Dehydrogenase (final concentration 0.1 U/mL)

• Assay Protocol:

  • Pipette 50 µL of each standard or sample into separate wells of the 96-well plate.

  • Add 150 µL of the reaction mixture to each well.

  • Incubate the plate at 37°C for 30 minutes, protected from light.

  • Measure the absorbance at 492 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (0 µM standard) from all readings.

  • Plot the absorbance values of the standards against their concentrations to generate a standard curve.

  • Determine the concentration of L-Galactonic acid in the samples from the standard curve.

Protocol 2: Chemical Assay for L-Galactonic Acid (m-Hydroxydiphenyl Method)

Materials:

• Concentrated Sulfuric Acid (H₂SO₄) with 0.0125 M sodium tetraborate

• m-Hydroxydiphenyl reagent (0.15% w/v in 0.5% NaOH)

• L-Galactonic acid standards

• Ice bath

• Water bath (100°C)

• Spectrophotometer or microplate reader capable of measuring absorbance at 520 nm

• Glass test tubes or heat-resistant microplate

Procedure:

• Standard Curve Preparation: Prepare a series of L-Galactonic acid standards ranging from 0 to 200 µg/mL in deionized water.

• Sample Preparation: If samples contain proteins, precipitate them by adding 4 volumes of ice-cold acetone to 1 volume of sample, vortexing, centrifuging, and using the supernatant.[5]

• Assay Protocol:

  • Pipette 200 µL of each standard or sample into glass test tubes.

  • Chill the tubes in an ice bath.

  • Carefully add 1.2 mL of the cold sulfuric acid-borate reagent to each tube and vortex thoroughly.

  • Heat the tubes in a boiling water bath (100°C) for 5 minutes.

  • Cool the tubes back down in an ice bath.

  • Add 20 µL of the m-hydroxydiphenyl reagent and vortex immediately.

  • Allow the reaction to proceed at room temperature for 15-20 minutes.

  • Measure the absorbance at 520 nm.

• Data Analysis:

  • Subtract the absorbance of the blank (0 µg/mL standard) from all readings.

  • Plot the absorbance values of the standards against their concentrations to generate a standard curve.

  • Determine the concentration of L-Galactonic acid in the samples from the standard curve, accounting for any dilution during sample preparation.

Mandatory Visualizations

Caption: Signaling pathway for the enzymatic detection of L-Galactonic acid.

Caption: Generalized workflow for the colorimetric assay of L-Galactonic acid.

Caption: Decision tree for selecting the appropriate L-Galactonic acid assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Galactonolactone dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. The yjjN of E. coli codes for an L-galactonate dehydrogenase and can be used for quantification of L-galactonate and L-gulonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. agritrop.cirad.fr [agritrop.cirad.fr]
• 7. A colorimetric method for the quantitation of uronic acids and a specific assay for galacturonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of L-Galactonic Acid Using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid is a sugar acid with increasing significance in various biological and industrial processes. As a metabolite, its accurate quantification is crucial for understanding metabolic pathways, diagnosing certain metabolic disorders, and for quality control in biotechnological production.[1][2] Mass spectrometry, coupled with either gas chromatography (GC-MS) or liquid chromatography (LC-MS), offers high sensitivity and selectivity for the analysis of L-Galactonic acid in complex biological matrices. This document provides detailed protocols for the quantification of L-Galactonic acid using both GC-MS and LC-MS/MS techniques.

Metabolic Significance of L-Galactonic Acid

L-Galactonic acid is an intermediate in the metabolic pathway of D-galactose. In humans, elevated levels of galactonic acid can be an indicator of galactosemia, an inborn error of metabolism.[3] In certain fungi, L-Galactonic acid is a key intermediate in the catabolism of D-galacturonic acid, a major component of pectin.[4][5] Understanding the metabolic fate of L-Galactonic acid is essential for research in metabolic disorders and for the development of biotechnological processes that utilize pectin-rich biomass.[5]

L-Galactonic Acid Metabolic Pathway

Caption: Simplified metabolic pathway of L-Galactonic acid in some fungi.

Quantification of L-Galactonic Acid by GC-MS

Gas chromatography-mass spectrometry is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like L-Galactonic acid, a derivatization step is necessary to increase their volatility.[6]

Experimental Workflow for GC-MS Analysis

Caption: Workflow for L-Galactonic acid analysis by GC-MS.

Protocol for GC-MS Analysis

1. Sample Preparation

• For biological fluids (e.g., plasma, urine), perform a protein precipitation step using a cold organic solvent (e.g., methanol (B129727) or acetonitrile).

• Centrifuge to pellet the precipitated proteins and collect the supernatant.

• For solid samples, perform homogenization and extraction with a suitable solvent.

• Dry the extract completely under a stream of nitrogen.

2. Derivatization

• Methoximation: Add 50 µL of methoxyamine hydrochloride solution (20 mg/mL in pyridine) to the dried sample. Vortex and incubate at 60°C for 45 minutes.[6]

• Silylation: Cool the sample to room temperature. Add 80 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). Vortex and incubate at 60°C for 30 minutes.[6] Alternatively, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) can be used.[6]

3. GC-MS Parameters

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector: Splitless mode, temperature at 250°C.

• Oven Program: Initial temperature at 80°C, hold for 2 minutes, ramp to 300°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

• Acquisition Mode: Full scan mode (m/z 50-600) for identification and Selected Ion Monitoring (SIM) for quantification.

Quantitative Data Summary for GC-MS

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µM
Limit of Quantitation (LOQ)	0.5 - 5 µM
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Quantification of L-Galactonic Acid by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is highly sensitive and specific, often requiring minimal sample cleanup and no derivatization for polar compounds.

Experimental Workflow for LC-MS/MS Analysis

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. hmdb.ca [hmdb.ca]
• 4. Basidiomycotic Yeast Cryptococcus diffluens Converts l-Galactonic Acid to the Compound on the Similar Metabolic Pathway in Ascomycetes | MDPI [mdpi.com]
• 5. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in L-Galactonic Acid Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of L-Galactonic acid. The following troubleshooting guides and Frequently Asked Questions (FAQs) provide solutions to specific issues to help optimize your experimental yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing L-Galactonic acid?

A1: The two main approaches for L-Galactonic acid synthesis are catalytic oxidation of D-galactose and microbial fermentation. Catalytic oxidation involves the chemical conversion of D-galactose using metal catalysts, while microbial fermentation utilizes genetically engineered microorganisms to convert a substrate, typically D-galacturonic acid, into L-Galactonic acid.

Q2: Which factors generally have the most significant impact on the yield of L-Galactonic acid?

A2: In catalytic oxidation, the choice of catalyst, reaction temperature, pH, and oxygen pressure are critical. For microbial fermentation, key factors include the microbial strain, pH of the fermentation broth, availability of a suitable co-substrate, and the efficiency of product export from the cells.[1]

Q3: What is a typical yield for L-Galactonic acid synthesis?

A3: Yields can vary significantly based on the method and optimization of conditions. In microbial fermentation with engineered strains of Trichoderma reesei Δlgd1 and Aspergillus niger ΔgaaB, yields can range from 0.6 to 0.9 grams of L-Galactonate per gram of D-galacturonic acid consumed.[2] For catalytic oxidation, the selectivity towards galactonic acid can be around 55% with an Au/Al₂O₃ catalyst under optimized conditions.[3]

Troubleshooting Guides

Section 1: Catalytic Oxidation of D-Galactose

Issue: Low yield or selectivity in the catalytic oxidation of D-galactose.

• Possible Cause 1: Suboptimal Catalyst

  • Troubleshooting Step: The choice of catalyst is crucial for both conversion and selectivity. Platinum-based catalysts can lead to over-oxidation, producing galactaric acid as a significant byproduct.[3] Gold-based catalysts, such as gold on alumina (B75360) (Au/Al₂O₃), have shown higher selectivity for galactonic acid.[3][4] Ensure your catalyst is active and has the appropriate particle size, which can be influenced by the calcination temperature during preparation.[5]

• Possible Cause 2: Incorrect Reaction pH

  • Troubleshooting Step: The pH of the reaction medium significantly influences the reaction rate and selectivity. Alkaline conditions generally favor high catalyst activity and selectivity towards aldonic acids.[5] Acidic conditions can inhibit catalytic activity and lead to the formation of intermediate species, resulting in lower conversion and selectivity.[5] It is recommended to maintain a controlled pH throughout the reaction.

• Possible Cause 3: Inefficient Oxygen Supply

  • Troubleshooting Step: Molecular oxygen is a common oxidant in this process. Insufficient oxygen pressure can limit the reaction rate. Ensure adequate and controlled oxygen supply. For better control over the reaction, hydrogen peroxide (H₂O₂) can be used as a greener and more convenient oxidant initially, before switching to the more economical molecular oxygen.[3]

Section 2: Microbial Fermentation

Issue: Low yield of L-Galactonic acid in microbial fermentation.

• Possible Cause 1: Suboptimal pH of the Fermentation Medium

  • Troubleshooting Step: The optimal pH for L-Galactonic acid production is strain-dependent. For instance, Trichoderma reesei Δlgd1 produces L-Galactonate effectively at a pH of 5.5, whereas Aspergillus niger ΔgaaB requires a lower pH.[2] It is crucial to monitor and control the pH of the fermentation broth throughout the process.

• Possible Cause 2: Lack or Inappropriate Co-substrate

  • Troubleshooting Step: The addition of a co-substrate can significantly enhance the production rate and final titer of L-Galactonic acid. D-xylose has been shown to be an effective co-substrate for both T. reesei and A. niger strains.[1] Experiment with different concentrations of the co-substrate to find the optimal ratio for your specific strain and fermentation conditions.

• Possible Cause 3: Inefficient Product Export

  • Troubleshooting Step: Intracellular accumulation of L-Galactonate can be a significant bottleneck, limiting the overall yield.[2] This suggests that the export of the product out of the cell is a limiting factor. Investigating and engineering the transport mechanisms within your microbial strain could be a key strategy to overcome this limitation.[6][7] This can involve overexpressing known transporter proteins that may facilitate the export of organic acids.

• Possible Cause 4: Genetic Instability of the Engineered Strain

  • Troubleshooting Step: Ensure the genetic modifications in your engineered strain, such as the deletion of the l-galactonic acid dehydratase gene (lgd1 or gaaB), are stable.[3] Perform regular checks of your cell bank and working cultures to confirm the presence and stability of the desired genetic modifications.

Issue: Difficulty in Purifying L-Galactonic Acid from the Fermentation Broth.

• Possible Cause 1: Presence of Impurities

  • Troubleshooting Step: The fermentation broth contains various components, including residual substrate, co-substrate, microbial biomass, and other metabolites. Initial clarification steps like centrifugation and microfiltration are essential to remove cells and particulate matter.[8] Subsequent purification can be achieved using techniques like activated carbon treatment for decolorization, followed by ion-exchange chromatography or precipitation to isolate the L-Galactonic acid.[9][10]

• Possible Cause 2: Inefficient Separation Technique

  • Troubleshooting Step: For ion-exchange chromatography, ensure the correct resin and elution conditions are used. For precipitation, optimize the solvent (e.g., ethanol) concentration and temperature to maximize the recovery of L-Galactonic acid.[8]

Data Presentation

Table 1: Comparison of Catalytic Oxidation Conditions for Galactonic Acid Synthesis

Parameter	Au/Al₂O₃	Pt/C
Substrate	Glucose-Galactose Syrup	Glucose-Galactose Syrup
Oxidant	O₂	O₂
Pressure	2.5 bar	2.5 bar
Temperature	80 °C	80 °C
Reaction Time	24 h	24 h
Galactose Conversion	High	High
Selectivity to Galactonic Acid	55%[3][4]	21%[3]
Major Byproduct(s)	Gluconic Acid	Gluconic & Galactaric Acid[3]

Table 2: Effect of pH on L-Galactonate Production by Engineered Saccharomyces cerevisiae [11]

pH	Final L-Galactonate Concentration (g/L)
3	1.1
4	2.5
5	3.6

Table 3: Effect of Co-substrate (D-xylose) Concentration on L-Galactonate Production by Trichoderma reesei Δlgd1 [1]

D-xylose Concentration (g/L)	Final L-Galactonate Titer (g/L)	Yield (g L-Galactonate / g D-galacturonate)
0	~2.0	~0.60
3	~5.0	~0.75
11	7.2	~0.85

Experimental Protocols

Protocol 1: Catalytic Oxidation of D-Galactose to L-Galactonic Acid

• Catalyst Preparation (Au/Al₂O₃): Prepare the gold on alumina catalyst using a deposition-precipitation method. Ensure proper calcination temperature to achieve the desired gold particle size.

• Reaction Setup: In a temperature-controlled reactor, dissolve D-galactose in an aqueous solution. Add the Au/Al₂O₃ catalyst.

• Reaction Conditions: Heat the mixture to 80°C and pressurize the reactor with oxygen to 2.5 bar.[4] Maintain a constant pH, preferably in the alkaline range, by the controlled addition of a base.

• Reaction Monitoring: Monitor the reaction progress by periodically taking samples and analyzing them using HPLC to determine the concentration of D-galactose and L-Galactonic acid.

• Product Isolation: After the reaction is complete, cool the reactor, filter the catalyst, and isolate the L-Galactonic acid from the aqueous solution, for example, by precipitation as a calcium salt.

Protocol 2: Microbial Fermentation for L-Galactonic Acid Production

• Strain and Media Preparation: Use a genetically engineered strain, such as Aspergillus niger with a deleted gaaB gene. Prepare a suitable fermentation medium containing D-galacturonic acid as the primary carbon source, a co-substrate like D-xylose, and other necessary nutrients.[2]

• Inoculum Preparation: Grow a seed culture of the engineered strain in a suitable medium until it reaches the exponential growth phase.

• Fermentation: Inoculate the fermentation medium with the seed culture. Maintain the fermentation at a controlled temperature and pH (e.g., pH below 5.0 for A. niger ΔgaaB).[2] Provide adequate aeration.

• Monitoring: Regularly take samples to monitor cell growth, substrate consumption, and L-Galactonic acid production using HPLC analysis.

• Harvesting and Purification: Once the maximum L-Galactonic acid concentration is reached, harvest the fermentation broth.

• Clarification: Centrifuge the broth to remove microbial cells. Further clarify the supernatant by microfiltration (e.g., using a 0.22 µm filter).[8]

• Decolorization: Treat the clarified broth with activated carbon to remove colored impurities.[8]

• Purification: Purify L-Galactonic acid using ion-exchange chromatography. Elute the bound L-Galactonic acid and collect the fractions.[9]

• Concentration and Crystallization: Concentrate the purified solution and induce crystallization to obtain solid L-Galactonic acid.

Mandatory Visualization

Caption: Engineered pathway for L-Galactonic acid production.

Caption: Workflow for L-Galactonic acid production via fermentation.

Caption: Troubleshooting logic for low fermentation yield.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. DSpace [helda.helsinki.fi]
• 5. research.abo.fi [research.abo.fi]
• 6. Metabolic engineering for microbial production of sugar acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]

optimizing fermentation conditions for L-Galactonic acid production

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing the fermentation conditions for L-Galactonic acid production.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during L-Galactonic acid fermentation?

A1: The most critical parameters for successful L-Galactonic acid fermentation are pH, temperature, aeration, and the composition of the fermentation medium, including carbon and nitrogen sources.[1] Each of these factors can significantly impact microbial growth, enzyme activity, and ultimately, the yield and purity of L-Galactonic acid.[1]

Q2: Which microorganisms are commonly used for L-Galactonic acid production?

A2: Common choices for microorganisms include bacteria like Gluconobacter oxydans and fungi such as Aspergillus niger.[1] Engineered strains of Saccharomyces cerevisiae are also being explored for this purpose.[1]

Q3: What are the common challenges when using pectin-rich hydrolysates as a fermentation substrate?

A3: A primary challenge is the potential inhibitory effect of the precursor, D-galacturonic acid, on the fermenting microorganism, particularly at low pH levels.[1] Pectin-rich hydrolysates may also contain other compounds that can inhibit microbial growth or interfere with downstream processing.[1]

Q4: How can I accurately quantify the concentration of L-Galactonic acid in my fermentation broth?

A4: Several analytical methods can be used to quantify L-Galactonic acid and its precursor, D-galacturonic acid. These include colorimetric assays and chromatographic techniques like High-Performance Liquid Chromatography (HPLC).[1] The choice of method will depend on the required sensitivity, specificity, and available equipment.[1]

Troubleshooting Guides

Issue 1: Low or No L-Galactonic Acid Production

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify that the pH of the fermentation medium is within the optimal range for your chosen microorganism. For instance, some biotransformations show considerable activity at pH 4.5-5.0.[2] It is recommended to continuously monitor and control the pH using automated systems in a bioreactor.[1]
Incorrect Temperature	Ensure the fermentation temperature is maintained at the optimal level for your microorganism. Different organisms have different optimal temperature ranges for growth and production.
Inadequate Aeration	Check and optimize the dissolved oxygen (DO) levels. For example, for Gluconobacter oxydans, controlling the DO at 15% has been shown to be effective.[1][3]
Nutrient Limitation	Ensure the fermentation medium contains adequate concentrations of carbon, nitrogen, and other essential nutrients.
Precursor Inhibition	High concentrations of D-galacturonic acid can be inhibitory.[1] Consider implementing a fed-batch fermentation strategy to maintain the precursor concentration at a non-inhibitory level.[1]
Presence of Inhibitory Compounds	If using complex substrates like pectin (B1162225) hydrolysate, they may contain inhibitory compounds. A detoxification step for the hydrolysate prior to fermentation may be necessary.[1]
Microbial Contamination	Plate a sample of the fermentation broth on a general-purpose medium to check for contamination. Review and reinforce sterile techniques to prevent future contamination.[1]

Issue 2: Inconsistent Yields Between Batches

Possible Cause	Troubleshooting Step
Variability in Raw Materials	If using natural substrates, their composition can vary. It is important to analyze the composition of each new batch of raw material.[1]
Inconsistent Inoculum Preparation	Standardize the protocol for inoculum preparation, including the growth medium, incubation time, and cell density.[1]
Fluctuations in Process Parameters	Implement strict monitoring and control of all critical fermentation parameters (pH, temperature, aeration, etc.) throughout the entire process.[1]

Data Presentation

Table 1: Influence of Temperature on Fermentation for Various Microorganisms

Temperature (°C)	Microorganism/Process	Observation
25-30	Yeast	Generally optimal for yeast activity.[1]
30	Acetobacter aceti	Standard for acetification.[1]
30	Aspergillus niger	Maximum gluconate production.[1]
37	Acetobacter aceti	Highest acetic acid content in one study.[1]

Table 2: L-Galactonic Acid Yield from D-galacturonic acid using Engineered Fungi

Microorganism	Substrate	Yield (g/g substrate)
Trichoderma reesei Δlgd1	D-galacturonic acid	0.6 - 0.9[4][5]
Aspergillus niger ΔgaaB	D-galacturonic acid	0.6 - 0.9[4][5]
Engineered Aspergillus niger	Orange Peel (Pectin)	~0.9[4]

Experimental Protocols

Protocol 1: Batch Fermentation for L-Galactonic Acid Production in a 5-L Bioreactor

• Medium Preparation: Prepare the fermentation medium with the desired carbon and nitrogen sources, minerals, and growth factors. Sterilize the medium in an autoclave.[1]

• Inoculum Preparation: Inoculate a seed culture of the production strain in a suitable medium and incubate under optimal conditions until it reaches the mid-to-late exponential growth phase.[1]

• Bioreactor Setup: Aseptically transfer the sterile medium to the 5-L bioreactor. Calibrate and sterilize the pH and dissolved oxygen (DO) probes.[1]

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density.[1]

• Fermentation: Set the fermentation parameters to their optimal values. For example, for Gluconobacter oxydans, control the pH at 5.5 and the dissolved oxygen (DO) at 15%.[1][3]

• Monitoring: Regularly draw samples aseptically to monitor cell growth (optical density), substrate consumption, and L-Galactonic acid production using appropriate analytical methods.[1]

• Harvesting: Once the fermentation is complete (e.g., substrate is depleted or product concentration plateaus), harvest the broth for downstream processing.[1]

Protocol 2: Quantification of D-Galacturonic Acid (Precursor) using a Colorimetric Method

This protocol is based on the reaction with m-hydroxydiphenyl (MHDP).[1]

• Sample Preparation: Centrifuge the fermentation broth to remove cells. Dilute the supernatant with ultrapure water to ensure the absorbance falls within the range of the standard curve.[1]

• Standard Curve Preparation: Prepare a series of D-galacturonic acid standards of known concentrations.

• Reaction: Add the diluted samples and standards to a sulfuric acid/tetraborate solution, heat, cool, and then add the MHDP reagent.

• Measurement: Measure the absorbance at 520 nm.

• Quantification: Determine the concentration of D-galacturonic acid in the samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Troubleshooting workflow for low L-Galactonic acid production.

Caption: Simplified pathway of L-Galactonic acid production and inhibition.

Caption: General experimental workflow for batch fermentation.

References

• 1. benchchem.com [benchchem.com]
• 2. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Optimization of the fermentation conditions for 5-keto-D-gluconic acid production] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of L-Galactonic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of L-Galactonic acid from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying L-Galactonic acid?

A1: The primary methods for purifying L-Galactonic acid and other sugar acids include:

• Ion-Exchange Chromatography (IEC): This is a highly effective method for separating charged molecules like L-Galactonic acid from neutral impurities (e.g., unreacted sugars) and other charged species.[1][2][3] Anion-exchange chromatography is typically used, where the negatively charged L-Galactonate binds to a positively charged stationary phase.[3]

• Crystallization: L-Galactonic acid can be purified by crystallization, often as a salt (e.g., calcium salt) to take advantage of differential solubilities.[4] This method can be effective for removing highly soluble impurities.

• Solvent Extraction: This technique can be used to remove organic impurities from an aqueous solution of L-Galactonic acid.[5]

• Activated Carbon Treatment: Activated carbon can be used to remove colored impurities and other organic byproducts from the solution.[6][7]

Q2: L-Galactonic acid exists in equilibrium with its lactones. How does this affect purification?

A2: In aqueous solutions, L-Galactonic acid is in a dynamic equilibrium with its γ-lactone (L-Galactono-1,4-lactone) and δ-lactone forms. This equilibrium is pH-dependent. In acidic conditions, the formation of the neutral lactones is favored, while in neutral to alkaline conditions, the open-chain, negatively charged carboxylate form predominates. This is a critical consideration for purification:

• For anion-exchange chromatography , maintaining a neutral to slightly alkaline pH ensures that the L-Galactonic acid is in its charged form and will bind to the column.

• During crystallization , the pH can influence which form (the acid or a lactone) will crystallize.

• It is important to be aware of the potential for interconversion during analysis, which can lead to multiple peaks on a chromatogram corresponding to the different forms.

Q3: What is the expected stability of L-Galactonic acid during purification and storage?

A3: L-Galactonic acid is generally stable, but its lactone forms can undergo hydrolysis, particularly at neutral or alkaline pH. The rate of hydrolysis increases with temperature. For long-term storage, it is advisable to keep solutions of L-Galactonic acid at low temperatures. The stability of similar polyuronic acids has been shown to be high between pH 1-9 at room temperature, with some degradation observed at higher pH values.[8]

Q4: How can I monitor the purity of L-Galactonic acid during the purification process?

A4: The purity of L-Galactonic acid can be monitored using various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with Refractive Index Detection (RID) or coupled with a mass spectrometer (LC-MS) is a common method for quantifying L-Galactonic acid and detecting impurities.

• Thin-Layer Chromatography (TLC): TLC can be used for rapid, qualitative monitoring of the purification process to track the disappearance of starting materials and the appearance of the product.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the purified L-Galactonic acid and identify any residual impurities.[10]

Troubleshooting Guides

This section addresses common issues encountered during the purification of L-Galactonic acid.

Issue 1: Low Yield of Purified L-Galactonic Acid

Possible Cause	Troubleshooting Step
Product Loss During Workup	Your product may be partially soluble in the aqueous layer during solvent extraction. Check the aqueous layer for the presence of your product.[11] To minimize this, saturate the aqueous layer with a salt like NaCl (brine) to decrease the solubility of the organic product.
Incomplete Elution from Chromatography Column	The elution buffer may not be strong enough to displace the L-Galactonic acid from the ion-exchange resin. Gradually increase the salt concentration or change the pH of the elution buffer to facilitate elution.
Product Degradation	Prolonged exposure to high temperatures or extreme pH can lead to degradation. Minimize heat exposure and maintain a suitable pH throughout the purification process.
Co-precipitation with Impurities	During crystallization, impurities may co-precipitate with your product. Ensure the correct solvent and temperature conditions are used for selective crystallization.

Issue 2: Presence of Impurities in the Final Product

Possible Cause	Troubleshooting Step
Unreacted Starting Materials (e.g., L-Galactose)	Optimize the reaction conditions to ensure complete conversion of the starting material. Use ion-exchange chromatography to separate the charged L-Galactonic acid from the neutral sugar.
Side Products (e.g., other sugar acids)	Adjust reaction conditions to minimize the formation of side products.[9] Utilize high-resolution chromatography techniques to separate the desired product from closely related impurities.
Residual Solvents	Ensure the purified product is thoroughly dried under vacuum to remove any remaining solvent from the purification process.
Colored Impurities	Treat the solution with activated carbon to adsorb colored byproducts before proceeding with further purification steps.[6][7]

Issue 3: Difficulty with Crystallization

| Possible Cause | Troubleshooting Step | | "Oiling Out" Instead of Crystallizing | The boiling point of the solvent may be higher than the melting point of your product, or the solution is supersaturated.[9] Try a lower-boiling point solvent or add a seed crystal to induce crystallization.[9][12] | | No Crystals Forming | The solution may not be sufficiently concentrated, or the wrong solvent is being used. Slowly evaporate the solvent to increase the concentration. Try different solvent systems. Scratching the inside of the flask with a glass rod can sometimes initiate crystallization. | | Formation of very fine powder | The solution may have been cooled too quickly. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath, to encourage the formation of larger crystals. |

Issue 4: Problems During Solvent Extraction

| Possible Cause | Troubleshooting Step | | Formation of an Emulsion | Vigorous shaking or the presence of surfactants can cause an emulsion.[9] To break the emulsion, add brine (saturated NaCl solution) or filter the mixture through a pad of Celite®.[9] Allowing the mixture to stand for a longer period can also help.[9] | | Difficulty Identifying the Organic Layer | If it is unclear which layer is aqueous and which is organic, add a small amount of water and observe which layer increases in volume.[5] | | Precipitate Forms Between Layers | An insoluble precipitate may form at the interface of the organic and aqueous layers.[13] Try washing with water to dissolve the precipitate. If it persists, it may be necessary to filter the entire mixture. |

Data Presentation

Table 1: Illustrative Purity and Yield of L-Galactonic Acid with Different Purification Methods

Purification Method	Starting Purity (Illustrative)	Final Purity (Illustrative)	Yield (Illustrative)	Key Advantages	Key Disadvantages
Anion-Exchange Chromatography	50%	>98%	70-85%	High resolution and selectivity for charged molecules.[3]	Can be time-consuming and requires specialized equipment.
Crystallization (as Calcium Salt)	60%	>95%	60-80%	Cost-effective and scalable for large quantities.	Yield can be sensitive to conditions; may not remove all impurities.
Sequential Purification (Activated Carbon + Crystallization)	50%	>97%	55-75%	Effectively removes colored and other organic impurities.[6]	Multiple steps can lead to lower overall yield.

Experimental Protocols

Protocol 1: Purification of L-Galactonic Acid using Anion-Exchange Chromatography

Objective: To separate L-Galactonic acid from neutral sugars and other impurities.

Materials:

• Crude reaction mixture containing L-Galactonic acid

• Strong basic anion-exchange resin (e.g., Dowex 1x8, chloride form)

• Sodium hydroxide (B78521) (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (1 M)

• Sodium chloride (NaCl) solutions (0.1 M to 1.0 M)

• Deionized water

• pH meter

• Chromatography column

Methodology:

• Resin Preparation:

  • Swell the anion-exchange resin in deionized water.

  • Wash the resin sequentially with 1 M NaOH, deionized water (until pH is neutral), 1 M HCl, and finally deionized water (until pH is neutral).

  • Pack the resin into a chromatography column.

• Column Equilibration:

  • Equilibrate the column by passing 5-10 column volumes of deionized water or a low concentration buffer (e.g., pH 7.0) through it.[1]

• Sample Loading:

  • Adjust the pH of the crude reaction mixture to ~7.0 with NaOH to ensure the L-Galactonic acid is in its carboxylate form.

  • Filter the sample to remove any particulate matter.

  • Load the sample onto the column at a slow flow rate.

• Washing:

  • Wash the column with deionized water to remove unbound neutral impurities (e.g., unreacted sugars). Monitor the eluent using a refractive index detector or by TLC.

• Elution:

  • Elute the bound L-Galactonic acid using a stepwise or linear gradient of NaCl (e.g., 0.1 M to 1.0 M).

  • Collect fractions and monitor for the presence of L-Galactonic acid using an appropriate analytical method (e.g., HPLC).

• Desalting and Concentration:

  • Pool the fractions containing pure L-Galactonic acid.

  • Remove the salt (NaCl) by dialysis, size-exclusion chromatography, or by using a cation-exchange resin in the H+ form.

  • Concentrate the desalted solution under reduced pressure to obtain the purified L-Galactonic acid.

Protocol 2: Purification of L-Galactonic Acid by Crystallization as its Calcium Salt

Objective: To purify L-Galactonic acid by precipitating it as calcium L-galactonate.

Materials:

• Crude solution of L-Galactonic acid

• Calcium hydroxide (Ca(OH)₂) or Calcium carbonate (CaCO₃)

• Ethanol (B145695)

• Deionized water

• Filtration apparatus (e.g., Büchner funnel)

Methodology:

• Neutralization:

  • Dissolve the crude L-Galactonic acid in water.

  • Slowly add a slurry of Ca(OH)₂ or CaCO₃ while stirring until the pH of the solution is neutral (~7.0).

• Precipitation:

  • Heat the solution gently to aid in the dissolution and reaction.

  • If the solution is colored, it can be treated with activated carbon and then filtered hot.

  • Allow the solution to cool slowly to room temperature. The less soluble calcium L-galactonate will start to precipitate.

  • Further cooling in an ice bath can enhance precipitation.

• Isolation:

  • Collect the precipitated calcium L-galactonate by vacuum filtration.

  • Wash the crystals with cold water and then with ethanol to remove soluble impurities.

• Recrystallization (Optional):

  • For higher purity, the calcium L-galactonate can be redissolved in a minimum amount of hot water and recrystallized by slow cooling.

• Conversion to Free Acid (Optional):

  • To obtain the free L-Galactonic acid, the calcium salt can be dissolved in water and treated with an equivalent amount of oxalic acid. The insoluble calcium oxalate (B1200264) is then removed by filtration, leaving a solution of L-Galactonic acid.

Visualizations

Caption: Workflow for L-Galactonic acid purification by Anion-Exchange Chromatography.

Caption: Troubleshooting logic for common purification issues.

References

• 1. Purolite How to Series: Introduction to Ion Exchange Chromatography [purolite.com]
• 2. samyangtrilite.com [samyangtrilite.com]
• 3. conductscience.com [conductscience.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. savemyexams.com [savemyexams.com]
• 6. camachem.com [camachem.com]
• 7. nzic.org.nz [nzic.org.nz]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. How To [chem.rochester.edu]
• 12. unifr.ch [unifr.ch]
• 13. Troubleshooting [chem.rochester.edu]

improving HPLC peak resolution for L-Galactonic acid analysis

Technical Support Center: L-Galactonic Acid HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve HPLC peak resolution for L-Galactonic acid analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my L-Galactonic acid peaks broad and poorly resolved?

A: Broad or poorly resolved peaks for a polar compound like L-Galactonic acid can stem from several issues, often related to the mobile phase, column condition, or sample solvent.[1] Common causes include a mismatch between the sample solvent and the mobile phase, suboptimal mobile phase composition, or column degradation.[1][2][3]

• Mobile Phase Mismatch: L-Galactonic acid is highly polar. If your sample is dissolved in a solvent significantly stronger (e.g., higher organic content) than your initial mobile phase, the peak shape will be distorted. Solution: Whenever possible, dissolve and inject your L-Galactonic acid samples in the mobile phase itself.

• Suboptimal pH: The pH of the mobile phase is critical for organic acids as it controls their ionization state.[4][5] For acidic compounds like L-Galactonic acid, using a low pH mobile phase (e.g., < 3.5) suppresses ionization, leading to better retention and sharper peaks on a reversed-phase column.[4][6]

• Column Degradation: Over time, columns can degrade, leading to a loss of efficiency and broader peaks.[2] This can be caused by contaminants accumulating on the column inlet or deterioration of the stationary phase. Solution: Try cleaning the column according to the manufacturer's instructions or replace it if necessary.[7]

Q2: What is causing significant peak tailing for my L-Galactonic acid peak?

A: Peak tailing is a common issue in HPLC and is often caused by secondary interactions between the analyte and the stationary phase.[8][9]

• Silanol (B1196071) Interactions: For silica-based columns (like C18), residual acidic silanol groups on the silica (B1680970) surface can interact with polar analytes, causing tailing.[9] Solution: Use a mobile phase with a low pH (e.g., 2.5-3.0) using an acid like phosphoric acid or formic acid to suppress the ionization of both the L-Galactonic acid and the silanol groups.[6][10] Using a high-purity, end-capped column can also minimize these interactions.[9]

• Column Overload: Injecting too much sample can overload the column, leading to asymmetrical, tailing peaks.[3][7] Solution: Try diluting your sample or reducing the injection volume.[1]

• Metal Contamination: Trace metals in the silica matrix or from the HPLC system can chelate with acidic compounds, causing tailing.[11] Solution: Add a metal chelator like EDTA to the mobile phase, though this is less common with modern high-purity columns.[5]

Q3: How can I improve the separation between L-Galactonic acid and other polar analytes in my sample?

A: Improving the separation, or resolution, between closely eluting peaks involves optimizing the three key factors of the resolution equation: efficiency (N), selectivity (α), and retention factor (k).[12]

• Increase Efficiency (N): Efficiency relates to the sharpness of the peaks. Sharper peaks are narrower and thus better resolved.[12]

  • Use a Longer Column: Doubling the column length can significantly increase theoretical plates and resolution, but will also increase analysis time and backpressure.[8][13]

  • Decrease Particle Size: Columns with smaller particles (e.g., sub-2 µm in UHPLC) offer higher efficiency and better resolution.[4][14]

• Improve Selectivity (α): Selectivity is the most powerful factor for improving resolution and refers to the ability of the chromatographic system to "discriminate" between different analytes.[12]

  • Change Mobile Phase Composition: Switching the organic solvent (e.g., from acetonitrile (B52724) to methanol) can alter elution patterns.[15]

  • Adjust Mobile Phase pH: Fine-tuning the pH can change the ionization state of L-Galactonic acid and other ionizable compounds in the sample, thereby altering their retention times relative to each other.[4][5]

  • Change Stationary Phase: If mobile phase optimization is insufficient, changing the column chemistry (e.g., from C18 to a polar-embedded phase or HILIC) can provide a different selectivity.[15][16] For organic acids, ion-exchange or ion-exclusion columns are also highly effective.[17][18]

• Optimize Retention Factor (k): The retention factor is a measure of how long the analyte is retained on the column. An optimal k value is typically between 2 and 10.

  • Decrease Solvent Strength: For reversed-phase HPLC, increasing the aqueous portion of the mobile phase will increase the retention time of polar compounds like L-Galactonic acid, potentially providing more time for separation to occur.[4]

Quantitative Data Summary: Parameter Effects on Resolution

The following tables summarize how adjusting key HPLC parameters can affect the analysis of L-Galactonic acid.

Table 1: Effect of Mobile Phase Parameters on Peak Resolution

Parameter	Adjustment	Effect on L-Galactonic Acid Peak	Rationale
Organic Modifier % (Reversed-Phase)	Decrease (e.g., from 20% to 10% ACN)	Increases retention time, may improve resolution.[4]	L-Galactonic acid is polar and will have a stronger affinity for the more aqueous mobile phase, increasing retention.
Mobile Phase pH (Reversed-Phase)	Decrease (e.g., from pH 4.5 to 3.0)	Improves peak shape (less tailing), may alter selectivity.[15]	Suppresses ionization of the carboxylic acid group, reducing interactions with residual silanols.[4]

| Buffer Concentration | Increase (e.g., from 10 mM to 25 mM) | Improves peak shape and stabilizes retention time.[9] | Higher buffer capacity better controls the on-column pH and can mask active sites on the stationary phase.[1][9] |

Table 2: Effect of Physical & Column Parameters on Peak Resolution

Parameter	Adjustment	Effect on L-Galactonic Acid Peak	Rationale
Flow Rate	Decrease (e.g., from 1.0 mL/min to 0.8 mL/min)	Increases resolution, but also analysis time.[7]	Lower flow rates can lead to higher column efficiency (more theoretical plates).[4][7]
Column Temperature	Increase (e.g., from 30°C to 40°C)	Decreases retention time, sharpens peaks, may alter selectivity.[4][19]	Lowers mobile phase viscosity, improving mass transfer and efficiency.[19] Can be analyte-dependent.[20]
Column Length	Increase (e.g., from 150 mm to 250 mm)	Increases resolution significantly.[4][13]	A longer column provides more theoretical plates for separation to occur.[12][13]

| Particle Size | Decrease (e.g., from 5 µm to 3 µm or 1.8 µm) | Increases resolution and peak efficiency.[4][14] | Smaller particles provide more surface area and reduce band broadening.[12] |

Experimental Protocols

Protocol 1: Ion-Exclusion HPLC with UV Detection

This method is suitable for the direct analysis of L-Galactonic acid without derivatization. Ion-exclusion chromatography is a robust technique for separating organic acids.[18]

1. Instrumentation and Materials:

• HPLC system with a UV detector.

• Ion-exclusion column (e.g., Aminex HPX-87H, 300 x 7.8 mm).[21]

• Column oven.

• L-Galactonic acid standard.

• Sulfuric acid (H₂SO₄), HPLC grade.

• Ultrapure water.

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	0.005 M Sulfuric Acid (H₂SO₄) in ultrapure water.[21]
Flow Rate	0.6 mL/min
Column Temperature	50°C - 65°C
Injection Volume	10 - 20 µL

| Detection | UV at 210 nm |

3. Mobile Phase Preparation:

• Carefully add the required volume of concentrated H₂SO₄ to a volume of ultrapure water to make a final concentration of 0.005 M.

• Degas the mobile phase using sonication or an inline degasser before use.[21]

4. Standard & Sample Preparation:

• Standard Stock Solution: Accurately weigh ~10 mg of L-Galactonic acid standard and dissolve it in 10 mL of ultrapure water to get a 1 mg/mL stock solution.[21] Prepare working standards by diluting the stock solution with the mobile phase.

• Sample Preparation: Dilute the sample in the mobile phase. Filter all samples and standards through a 0.22 µm or 0.45 µm syringe filter before injection to prevent column plugging.[21][22]

Visualized Workflows and Relationships

The following diagrams illustrate logical troubleshooting steps and the fundamental relationships governing HPLC separation.

Caption: A troubleshooting workflow for poor HPLC peak resolution.

Caption: Key factors influencing HPLC peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 4. mastelf.com [mastelf.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. welch-us.com [welch-us.com]
• 7. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 8. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 9. hplc.eu [hplc.eu]
• 10. japsonline.com [japsonline.com]
• 11. ijprajournal.com [ijprajournal.com]
• 12. chromtech.com [chromtech.com]
• 13. agilent.com [agilent.com]
• 14. auroraprosci.com [auroraprosci.com]
• 15. pharmaguru.co [pharmaguru.co]
• 16. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 17. shodex.com [shodex.com]
• 18. interchim.fr [interchim.fr]
• 19. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]

Technical Support Center: L-Galactonic Acid Production from Pectin Hydrolysates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the production of L-Galactonic acid from pectin (B1162225) hydrolysates.

Troubleshooting Guides

This section is designed to help users identify and resolve specific issues that may arise during the experimental workflow.

Section 1: Enzymatic Hydrolysis of Pectin

Issue 1: Low Yield of D-Galacturonic Acid

Possible Cause	Recommended Solution
Suboptimal Reaction Conditions	Optimize pH, temperature, and enzyme concentration for the specific pectinase (B1165727) used. Most fungal pectinases exhibit optimal activity at a pH of 4.5-5.0 and a temperature of 45-50°C.[1]
Incomplete Pectin Solubilization	Ensure complete dissolution of pectin in the buffer. Gentle heating and vigorous stirring can aid in this process.
Enzyme Inhibition	Pectin hydrolysates may contain inhibitory compounds. Consider a detoxification step, such as treatment with activated carbon, prior to fermentation.[2]
Incorrect Pectin Type	The type of pectin (high-methoxyl vs. low-methoxyl) can impact enzyme efficiency. Ensure the use of appropriate pectinases for the specific pectin source.

Issue 2: Incomplete Pectin Hydrolysis

Possible Cause	Recommended Solution
Insufficient Enzyme Activity	Verify the activity of the enzyme preparation. Use a fresh batch of enzyme if necessary.
Inadequate Incubation Time	Extend the incubation period to allow for complete hydrolysis. Monitor the release of reducing sugars over time to determine the optimal reaction time.
Substrate Limitation	Ensure an adequate enzyme-to-substrate ratio. High pectin concentrations can increase viscosity and hinder enzyme activity.

Section 2: Microbial Fermentation

Issue 3: Poor Microbial Growth or L-Galactonic Acid Production

Possible Cause	Recommended Solution
Inhibitory Compounds in Hydrolysate	D-galacturonic acid, the precursor for L-galactonic acid, can be inhibitory to some microorganisms, especially at low pH.[2] Other degradation products from pectin may also be toxic. Detoxification of the hydrolysate is recommended.
Suboptimal Fermentation Conditions	Optimize pH, temperature, and aeration for the specific microbial strain. For example, engineered Aspergillus niger strains have shown good L-galactonic acid production at a controlled pH.[3]
Nutrient Limitation	Supplement the pectin hydrolysate with essential nutrients, such as a nitrogen source, vitamins, and minerals, to support microbial growth and product formation.
Contamination	Ensure aseptic techniques are followed throughout the process to prevent contamination by unwanted microorganisms.

Section 3: Downstream Processing and Purification

Issue 4: Low Purity of L-Galactonic Acid

Possible Cause	Recommended Solution
Co-precipitation of Impurities	Optimize precipitation conditions (e.g., solvent type, temperature) to selectively precipitate L-Galactonic acid.
Inefficient Chromatographic Separation	Adjust the mobile phase composition, gradient, and flow rate to improve the resolution of L-Galactonic acid from other components.
Presence of Residual Sugars	Employ purification techniques like ion-exchange chromatography to effectively separate L-Galactonic acid from neutral sugars present in the hydrolysate.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield of L-Galactonic acid from pectin hydrolysates?

A1: The yield of L-Galactonic acid can vary significantly depending on the pectin source, hydrolysis efficiency, microbial strain, and fermentation conditions. Studies using engineered strains of Aspergillus niger have reported yields of up to 90% conversion of D-galacturonic acid to L-galactonic acid.[3]

Q2: What are the most common inhibitors found in pectin hydrolysates?

A2: The primary inhibitory compound is often the D-galacturonic acid substrate itself, particularly at high concentrations and low pH, which can negatively impact the growth of fermenting microorganisms like Saccharomyces cerevisiae.[2] Other potential inhibitors can be derived from the pectin structure or generated during pre-treatment, though these are less commonly characterized for pectin hydrolysates compared to lignocellulosic hydrolysates.

Q3: How can I remove inhibitors from the pectin hydrolysate before fermentation?

A3: A common method for detoxification is treatment with activated carbon, which can adsorb inhibitory compounds.[2] Electrodialysis has also been shown to be effective in purifying enzymatic hydrolysates.[4]

Q4: Which microorganisms are suitable for producing L-Galactonic acid?

A4: Genetically engineered microorganisms are typically required for efficient L-Galactonic acid production. Strains of the filamentous fungus Aspergillus niger and the bacterium Gluconobacter oxydans have been successfully engineered for this purpose.[2]

Q5: What analytical methods are recommended for quantifying L-Galactonic acid?

A5: High-Performance Liquid Chromatography (HPLC) is a robust and widely used method for the accurate quantification of L-Galactonic acid.[2] Colorimetric methods can also be used for a more rapid but potentially less specific measurement.[2]

Quantitative Data

Table 1: L-Galactonic Acid and Galactaric Acid Production from Pectin-related Substrates

Product	Microorganism	Substrate	Titer (g/L)	Yield (g/g)	Productivity (g/L/h)	Reference
L-Galactonic Acid	Aspergillus niger ΔgaaB	D-Galacturonic Acid	5.4	0.9	~0.03	[5]
L-Galactonic Acid	Aspergillus niger ΔgaaB	Polygalacturonic Acid	2.8	N/A	~0.04	[5]
L-Galactonic Acid	Trichoderma reesei Δlgd1	D-Galacturonic Acid	N/A	0.6 - 0.9	N/A	[5]
Galactaric Acid	Gluconobacter oxydans	Pectin Hydrolysate	2.52	N/A	~0.035	[4]

Experimental Protocols

Protocol 1: Enzymatic Hydrolysis of Pectin

• Substrate Preparation: Prepare a 1-5% (w/v) pectin solution in a suitable buffer (e.g., 50 mM sodium acetate, pH 4.8).

• Enzyme Addition: Add a commercial pectinase preparation (e.g., Pectinex Ultra SP-L) at a predetermined optimal concentration.

• Incubation: Incubate the mixture at the optimal temperature (e.g., 50°C) with constant agitation for 24-48 hours.

• Enzyme Inactivation: Heat the mixture to 100°C for 10 minutes to inactivate the enzymes.

• Clarification: Centrifuge the hydrolysate to remove any insoluble particles. The supernatant is the pectin hydrolysate.

Protocol 2: Microbial Production of L-Galactonic Acid in a Bioreactor

• Medium Preparation: Prepare a suitable fermentation medium containing the pectin hydrolysate as the primary carbon source, supplemented with a nitrogen source (e.g., yeast extract, peptone), and mineral salts. Sterilize the medium.

• Inoculum Preparation: Prepare a seed culture of the engineered microorganism in a suitable growth medium.

• Fermentation: Inoculate the sterile fermentation medium with the seed culture. Maintain the fermentation at the optimal pH, temperature, and dissolved oxygen levels for the specific production strain.

• Monitoring: Regularly monitor cell growth (e.g., by measuring optical density) and the concentrations of D-galacturonic acid and L-galactonic acid using HPLC.

• Harvesting: Once the D-galacturonic acid is consumed and L-galactonic acid concentration reaches its maximum, harvest the fermentation broth.

Protocol 3: Purification of L-Galactonic Acid

• Cell Removal: Centrifuge the fermentation broth to pellet the microbial cells.

• Decolorization: Treat the supernatant with activated carbon to remove pigments and other impurities.

• Ion-Exchange Chromatography: Load the decolorized supernatant onto an anion exchange chromatography column. Wash the column with a low-concentration buffer to remove unbound impurities. Elute the bound L-Galactonic acid using a salt gradient (e.g., NaCl) or a pH shift.

• Desalting and Concentration: Desalt the L-Galactonic acid-containing fractions using techniques like nanofiltration or electrodialysis. Concentrate the final solution by evaporation.

• Crystallization: Induce crystallization of L-Galactonic acid from the concentrated solution, for example, by adding a miscible non-solvent like ethanol.

Visualizations

Caption: Experimental workflow for L-Galactonic acid production.

References

• 1. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A wholly biological method for galactaric acid production from pectin by the combination of enzymatic hydrolysis and resting-cell catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enzymatic L-Galactonic Acid Synthesis

Welcome to the technical support center for the enzymatic synthesis of L-Galactonic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues and questions that may arise during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary enzymatic reaction for the synthesis of L-Galactonic acid?

A1: The synthesis is typically achieved through the oxidation of L-galactose. This reaction is catalyzed by the enzyme L-galactose dehydrogenase (L-GalDH), which utilizes NAD⁺ as a cofactor. The enzyme oxidizes L-galactose to L-galactono-1,4-lactone, which then spontaneously or enzymatically hydrolyzes to form L-Galactonic acid.[1][2]

Q2: What are the key parameters to control for a successful enzymatic synthesis?

A2: Optimal pH, temperature, and the concentration of the substrate (L-galactose) and cofactor (NAD⁺) are critical. The specific activity of the L-galactose dehydrogenase preparation is also a key factor. Monitoring the reaction progress is essential to determine the optimal reaction time and prevent potential product degradation or side reactions.

Q3: What are the potential byproducts in this enzymatic synthesis?

A3: Byproducts can arise from the non-specific activity of L-galactose dehydrogenase on other sugar substrates that may be present as impurities in the L-galactose starting material. Based on substrate specificity studies of L-galactose dehydrogenase, potential byproducts could include L-gulonic acid and L-gluconic acid, formed from the oxidation of L-gulose and L-glucose, respectively.[3]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by measuring the formation of NADH, a co-product of the reaction, spectrophotometrically at 340 nm.[2] Alternatively, High-Performance Liquid Chromatography (HPLC) can be used to directly measure the consumption of L-galactose and the formation of L-Galactonic acid.

Q5: What is the recommended method for purifying the final product, L-Galactonic acid?

A5: Purification can be achieved using chromatographic techniques. Ion-exchange chromatography is a common method for separating the desired anionic L-Galactonic acid from the unreacted neutral sugar (L-galactose) and other potential byproducts.

Troubleshooting Guides

This section addresses specific issues that you may encounter during your experiments.

Issue 1: Low Yield of L-Galactonic Acid

Possible Cause	Troubleshooting Step
Suboptimal Reaction Conditions	Verify and optimize the pH and temperature of the reaction mixture. L-galactose dehydrogenase from different sources may have different optimal conditions.
Enzyme Instability or Inactivity	Confirm the specific activity of your L-galactose dehydrogenase preparation. Ensure proper storage and handling of the enzyme to prevent activity loss.
Insufficient Cofactor (NAD⁺)	Ensure that NAD⁺ is present in a sufficient, non-limiting concentration. Consider cofactor regeneration systems for larger-scale reactions to improve cost-effectiveness.
Substrate or Product Inhibition	High concentrations of the substrate (L-galactose) or the accumulation of the product (L-Galactonic acid) can inhibit the enzyme. Consider a fed-batch approach for substrate addition to maintain a low, non-inhibitory concentration.
Incomplete Hydrolysis of L-galactono-1,4-lactone	The conversion of the intermediate lactone to the final acid can be influenced by pH. Ensure the pH is suitable for spontaneous hydrolysis or consider the addition of a lactonase enzyme.

Issue 2: Presence of Unexpected Byproducts

Possible Cause	Troubleshooting Step
Impure L-galactose Substrate	Analyze the purity of your L-galactose starting material using a suitable analytical method like HPLC. If impurities such as other sugars are present, consider purifying the substrate before the enzymatic reaction.
Non-specific Enzyme Activity	If the L-galactose dehydrogenase preparation is a crude extract, it may contain other dehydrogenases that can act on L-galactose or other sugars. Using a purified enzyme preparation can minimize this issue.
Over-oxidation of the Product	While less common for this specific enzyme, prolonged reaction times or harsh conditions could potentially lead to further oxidation of L-Galactonic acid. Optimize the reaction time by monitoring the reaction progress.

Issue 3: Inconsistent Results Between Batches

Possible Cause	Troubleshooting Step
Variability in Enzyme Activity	Prepare a large batch of the enzyme and aliquot it for single use to ensure consistency. Always perform an activity assay on each new batch of enzyme.
Inconsistent Substrate Quality	Use L-galactose from the same supplier and lot number for a series of experiments. If this is not possible, analyze the purity of each new batch of substrate.
Fluctuations in Reaction Conditions	Ensure that pH, temperature, and mixing are precisely controlled and monitored for each reaction. Use calibrated equipment.

Data Presentation: Potential Byproducts

The primary source of byproducts in the enzymatic synthesis of L-Galactonic acid is the potential for L-galactose dehydrogenase to act on other sugar substrates. The following table summarizes the relative activity of spinach L-galactose dehydrogenase with various sugars, indicating the likelihood of corresponding sugar acid byproduct formation if these sugars are present as impurities.

Substrate	Relative Rate of Oxidation (%)	Potential Byproduct
L-Galactose	100	L-Galactonic acid (Product)
L-Gulose	71.4	L-Gulonic acid
L-Glucose	11.9	L-Gluconic acid
L-Fructose	No activity	-
L-Mannose	No activity	-
L-Xylose	No activity	-
L-Arabinose	No activity	-
D-Galactose	No activity	-
D-Glucose	No activity	-
L-Fucose	No activity	-
D-Mannose	No activity	-
D-Arabinose	No activity	-
Data adapted from Mieda T, et al. (2004). Feedback inhibition of spinach L-galactose dehydrogenase by L-ascorbate. Plant & Cell Physiology.[3]

Experimental Protocols

Protocol 1: Preparative Scale Enzymatic Synthesis of L-Galactonic Acid

This protocol describes the synthesis of L-Galactonic acid from L-galactose on a preparative scale using L-galactose dehydrogenase.

Materials:

• L-Galactose

• L-galactose dehydrogenase (e.g., from spinach or a recombinant source)

• Nicotinamide adenine (B156593) dinucleotide (NAD⁺)

• Tris-HCl buffer (100 mM, pH 8.0)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

• Reaction vessel with temperature and pH control

• Stirrer

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, dissolve L-galactose in Tris-HCl buffer (100 mM, pH 8.0) to a final concentration of 50 mM.

• Cofactor Addition: Add NAD⁺ to the reaction mixture to a final concentration of 5 mM.

• pH and Temperature Adjustment: Adjust the pH of the solution to 8.0 using HCl or NaOH as needed. Set the temperature of the reaction vessel to 30°C and allow the solution to equilibrate with gentle stirring.

• Enzyme Addition: Initiate the reaction by adding L-galactose dehydrogenase to a final concentration of 1-5 U/mL.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every hour) and measuring the absorbance at 340 nm to follow NADH formation. The reaction can also be monitored by HPLC to quantify L-Galactonic acid.

• Reaction Termination: Once the reaction has reached completion (i.e., no further increase in NADH concentration or L-Galactonic acid formation), terminate the reaction by heating the mixture to 80°C for 10 minutes to denature the enzyme.

• Enzyme Removal: Centrifuge the reaction mixture to pellet the denatured enzyme. Collect the supernatant containing the L-Galactonic acid.

Protocol 2: Purification of L-Galactonic Acid by Ion-Exchange Chromatography

Materials:

• Supernatant from the enzymatic synthesis

• Strong anion-exchange (SAX) chromatography column

• Elution buffers:

  • Buffer A: 20 mM Tris-HCl, pH 8.0

  • Buffer B: 20 mM Tris-HCl, 1 M NaCl, pH 8.0

• HPLC system with a UV or refractive index (RI) detector

• Fraction collector

Procedure:

• Column Equilibration: Equilibrate the SAX column with Buffer A until a stable baseline is achieved.

• Sample Loading: Load the supernatant from the enzymatic synthesis onto the equilibrated column.

• Washing: Wash the column with Buffer A to remove unbound and weakly bound components, such as unreacted L-galactose.

• Elution: Elute the bound L-Galactonic acid using a linear gradient of Buffer B (e.g., 0-100% Buffer B over 30 column volumes).

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis of Fractions: Analyze the collected fractions for the presence of L-Galactonic acid using HPLC.

• Pooling and Desalting: Pool the fractions containing pure L-Galactonic acid. If necessary, desalt the pooled fractions using dialysis or a desalting column.

• Lyophilization: Lyophilize the purified L-Galactonic acid solution to obtain a solid product.

Protocol 3: HPLC Analysis of L-Galactonic Acid and Byproducts

This protocol describes the analysis of the reaction mixture using an ion-exclusion HPLC method.

Instrumentation and Columns:

• HPLC system with a UV detector (at 210 nm) or a refractive index (RI) detector.

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

Mobile Phase:

• 5 mM Sulfuric acid (H₂SO₄) in deionized water.

Procedure:

• Sample Preparation: Dilute an aliquot of the reaction mixture with the mobile phase. Centrifuge or filter the sample to remove any particulate matter.

• HPLC Analysis: Inject the prepared sample onto the ion-exclusion column.

• Chromatographic Conditions:

  • Flow rate: 0.6 mL/min

  • Column temperature: 50°C

• Data Analysis: Identify and quantify L-Galactonic acid and any potential byproducts (e.g., L-gulonic acid) by comparing their retention times and peak areas to those of known standards.

Visualizations

Caption: Enzymatic synthesis of L-Galactonic acid from L-galactose.

Caption: Troubleshooting workflow for low L-Galactonic acid yield.

References

• 1. Structural Characterization of L-Galactose Dehydrogenase: An Essential Enzyme for Vitamin C Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]

addressing substrate inhibition in L-Galactonic acid fermentation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing substrate inhibition during L-Galactonic acid fermentation.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition in the context of L-Galactonic acid fermentation?

A1: Substrate inhibition occurs when high concentrations of the primary substrate, D-galacturonic acid, negatively impact the metabolic activity and growth of the fermenting microorganism, leading to reduced L-Galactonic acid production.[1][2] This is a common challenge, especially at low pH levels, when using pectin-rich hydrolysates as a feedstock.[1][2]

Q2: Which microorganisms are typically used for L-Galactonic acid production, and are they susceptible to substrate inhibition?

A2: Genetically engineered filamentous fungi, such as Aspergillus niger and Trichoderma reesei, are commonly used for L-Galactonic acid production.[3] These microorganisms can be susceptible to substrate inhibition by D-galacturonic acid.[1] The production process often involves deleting the gene encoding for L-galactonic acid dehydratase (gaaB in A. niger or lgd1 in T. reesei) to promote the accumulation of L-Galactonic acid.[4][5]

Q3: What are the primary strategies to overcome substrate inhibition in L-Galactonic acid fermentation?

A3: The most effective strategy to mitigate substrate inhibition is to implement a fed-batch fermentation process.[2] This method involves the controlled, gradual addition of the D-galacturonic acid substrate to the bioreactor, maintaining a low, non-inhibitory concentration.[2] Other strategies include the development of mutant microbial strains with higher tolerance to the substrate and the optimization of fermentation conditions such as pH and the use of co-substrates.[5]

Q4: How does a co-substrate improve L-Galactonic acid production?

A4: The addition of a co-substrate, such as D-xylose, has been shown to improve the production rate and final titer of L-Galactonic acid in both T. reesei and A. niger strains.[5][6] The co-substrate can help maintain cell viability and metabolic activity, especially during prolonged fermentation runs.

Troubleshooting Guides

Issue 1: Low or No L-Galactonic Acid Production

Possible Cause 1: Substrate Inhibition

• Troubleshooting Step: High initial concentrations of D-galacturonic acid can inhibit your microbial culture.[1] Switch from a batch to a fed-batch feeding strategy to maintain a low and stable substrate concentration.

• Experimental Protocol: See "Protocol 1: Fed-Batch Fermentation for L-Galactonic Acid Production."

Possible Cause 2: Suboptimal pH

• Troubleshooting Step: The optimal pH for L-Galactonic acid production can vary between strains. For example, T. reesei Δlgd1 can produce L-galactonate at a pH of 5.5, while A. niger ΔgaaB may require a lower pH.[5][6] Verify and control the pH of your fermentation medium using automated monitoring and control systems within the bioreactor.

Possible Cause 3: Inadequate Co-substrate

• Troubleshooting Step: The absence or depletion of a co-substrate like D-xylose can limit production. Ensure a sufficient supply of the co-substrate is present throughout the fermentation.[5][6] Consider a co-feeding strategy in your fed-batch setup.

Issue 2: Fermentation Stalls After an Initial Period of Production

Possible Cause 1: Product Export Limitation

• Troubleshooting Step: Intracellular accumulation of L-Galactonate (40 to 70 mg per gram of biomass) suggests that the export of the product from the cells may be a limiting factor.[5][6] While direct troubleshooting is complex, optimizing other parameters like nutrient availability and pH may indirectly help. Future strain development could focus on overexpressing putative transporter proteins.

Possible Cause 2: Nutrient Limitation

• Troubleshooting Step: Besides the carbon source, other essential nutrients like nitrogen, phosphate, and trace elements can become depleted in high-density cultures. Ensure your feeding medium is adequately supplemented with all necessary nutrients.

Data Presentation

Table 1: Comparison of Fermentation Parameters and L-Galactonic Acid Production in Engineered Fungal Strains

Microorganism	Gene Deletion	Fermentation pH	Co-substrate	L-Galactonate Yield (g/g of substrate)	Final Titer (g/L)	Reference
Trichoderma reesei	Δlgd1	5.5	D-xylose	0.6 - 0.85	up to 7.2	[6]
Aspergillus niger	ΔgaaB	< 5.5	D-xylose	0.6 - 0.9	up to 5.4	[6]
S. cerevisiae (engineered)	N/A	5.0	Sorbitol	Not specified	up to 9.9	[7]

Table 2: Hypothetical Comparison of Batch vs. Fed-Batch Fermentation for L-Galactonic Acid Production

Parameter	Batch Fermentation	Fed-Batch Fermentation
Initial D-galacturonic acid Conc.	High (e.g., 50 g/L)	Low (e.g., 5 g/L)
Substrate Feeding Strategy	All at the beginning	Gradual feed over time
Risk of Substrate Inhibition	High	Low
Typical Fermentation Time	Shorter	Longer
Final L-Galactonic Acid Titer	Lower	Higher
Overall Productivity	Potentially lower due to inhibition	Generally higher

Experimental Protocols

Protocol 1: Fed-Batch Fermentation for L-Galactonic Acid Production

This protocol provides a general framework. Optimization for specific strains and bioreactors is recommended.

• Medium Preparation: Prepare the initial batch medium containing a low concentration of D-galacturonic acid (e.g., 5-10 g/L), a suitable nitrogen source, salts, and trace elements. Prepare a concentrated feed medium containing D-galacturonic acid (e.g., 200-300 g/L) and a co-substrate like D-xylose. Sterilize both media.

• Inoculum Preparation: Cultivate a seed culture of your engineered microbial strain in a suitable growth medium until it reaches the mid-to-late exponential phase.

• Bioreactor Setup: Aseptically transfer the initial batch medium to a sterilized bioreactor. Calibrate and sterilize pH and dissolved oxygen (DO) probes.

• Inoculation: Inoculate the bioreactor with the seed culture.

• Batch Phase: Allow the culture to grow in batch mode, consuming the initial low concentration of D-galacturonic acid. Monitor substrate concentration using offline measurements.

• Fed-Batch Phase: Once the initial substrate is nearly depleted (indicated by a sharp increase in DO or confirmed by offline analysis), initiate the feeding of the concentrated substrate solution. The feeding rate should be controlled to maintain the D-galacturonic acid concentration at a low, non-inhibitory level. An exponential feeding strategy can be employed to match the growth of the culture.

• Process Monitoring: Continuously monitor and control pH, temperature, and dissolved oxygen. Regularly take samples to measure cell density, substrate consumption, and L-Galactonic acid production.

• Harvesting: When the desired product concentration is reached or the production rate significantly decreases, harvest the fermentation broth for downstream processing.

Protocol 2: Workflow for Developing Substrate-Resistant Mutant Strains

• Mutagenesis: Expose a population of the parent microbial strain to a mutagenic agent (e.g., UV radiation or a chemical mutagen like ethyl methanesulfonate (B1217627) - EMS) to induce random mutations.

• Selection: Plate the mutagenized population on a selective medium containing a high, normally inhibitory concentration of D-galacturonic acid.

• Isolation and Screening: Isolate colonies that exhibit growth on the high-substrate medium. Cultivate these isolates in small-scale fermentations to screen for their ability to produce L-Galactonic acid under high substrate conditions.

• Characterization: Characterize the most promising mutant strains in terms of their growth rate, substrate tolerance, and L-Galactonic acid productivity in controlled bioreactor experiments.

• Genetic Analysis (Optional): Perform genomic sequencing of the improved strains to identify the mutations responsible for the enhanced substrate tolerance. This can provide insights for further rational strain engineering.

Visualizations

Caption: Metabolic pathway for D-galacturonic acid catabolism in Aspergillus niger.

Caption: Experimental workflow for fed-batch fermentation.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing pH for L-Galactonic Acid Stability and Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the production and handling of L-Galactonic acid, with a specific focus on the critical role of pH.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of L-Galactonic acid in aqueous solutions?

A1: L-Galactonic acid is most stable in acidic conditions. In aqueous solutions, it exists in equilibrium with its lactone forms (L-galactono-1,4-lactone and L-galactono-1,5-lactone). This equilibrium is significantly influenced by pH. Acidic pH favors the formation and stability of the lactone forms and minimizes hydrolysis back to the open-chain acid. As the pH increases towards neutral and alkaline conditions, the rate of hydrolysis of the lactones increases, leading to the degradation of the cyclic forms.[1]

Q2: How does pH affect the production of L-Galactonic acid via fermentation?

A2: The optimal pH for L-Galactonic acid production is dependent on the specific microorganism being used. For instance, engineered strains of the filamentous fungus Trichoderma reesei can effectively produce L-galactonate at a pH of 5.5.[2][3] In contrast, engineered Aspergillus niger strains require a lower pH for optimal production.[2][3][4] Studies with Saccharomyces cerevisiae have shown the highest product concentration at pH 5.[5] It is crucial to determine the optimal pH range for your specific production strain to maximize yield.

Q3: What are the common challenges related to pH during L-Galactonic acid fermentation?

A3: A primary challenge is precursor inhibition, particularly at low pH levels. High concentrations of the precursor, D-galacturonic acid, can be inhibitory to the fermenting microorganism.[6] Maintaining a delicate balance is necessary; the pH must be low enough to support microbial production but not so low as to cause significant substrate inhibition. Another challenge is maintaining the pH within the optimal range for the specific microorganism throughout the fermentation process, as microbial metabolism can cause pH shifts in the culture medium.[6]

Q4: How can I monitor and control the pH during fermentation?

A4: For precise control, especially in bioreactors, the use of calibrated and sterilized pH probes connected to an automated control system is recommended.[6] This system can be programmed to add acid or base as needed to maintain the pH at the desired setpoint. For smaller-scale experiments in shake flasks, periodic aseptic sampling and pH measurement with a calibrated pH meter can be performed, followed by manual adjustment of the pH.

Troubleshooting Guides

Issue 1: Low or No L-Galactonic Acid Production

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify that the pH of the fermentation medium is within the optimal range for your chosen microorganism. For some biotransformations, a pH of 4.5-5.0 has shown considerable activity.[6] Continuously monitor and control the pH using automated systems in a bioreactor.
Precursor Inhibition	High concentrations of D-galacturonic acid can be inhibitory, especially at low pH.[6] Consider implementing a fed-batch fermentation strategy to maintain the precursor concentration at a non-inhibitory level.
Incorrect Temperature	Ensure the fermentation temperature is maintained at the optimal level for your microorganism.
Poor Inoculum Quality	Use an inoculum that is in the exponential growth phase and has high viability. Optimize the age and size of the inoculum.[6]

Issue 2: Degradation of L-Galactonic Acid Post-production

Possible Cause	Troubleshooting Step
High pH during Storage or Downstream Processing	Maintain acidic conditions (e.g., pH 2.5-3.0) for storing solutions of L-Galactonic acid to minimize hydrolysis of the lactone forms.[1]
Elevated Temperature	Store L-Galactonic acid solutions at low temperatures to minimize the rate of hydrolysis.[1]

Data Presentation

Table 1: Effect of pH on L-Galactonic Acid Production by Different Microorganisms

Microorganism	pH	L-Galactonic Acid Titer (g/L)	Reference
Trichoderma reesei Δlgd1	5.5	Production observed	[2][3]
Aspergillus niger ΔgaaB	< 5.5 (lower pH necessary)	5.9 (in flasks, initial pH 5.1)	[2][3]
Aspergillus niger ΔgaaB	4.8	5.4 (in bioreactor)	[3]
Saccharomyces cerevisiae SiHY001	3	~1.1	[5]
Saccharomyces cerevisiae SiHY001	4	~2.5	[5]
Saccharomyces cerevisiae SiHY001	5	3.6	[5]

Experimental Protocols

Protocol 1: Microbial Production of L-Galactonic Acid using Engineered Aspergillus niger

• Medium Preparation: Prepare the fermentation medium containing D-galacturonic acid as the substrate and a co-substrate such as D-xylose. Sterilize the medium by autoclaving.[4]

• Inoculum Preparation: Inoculate a seed culture of the engineered A. niger strain (e.g., ΔgaaB) in a suitable medium and incubate until it reaches the mid-to-late exponential growth phase.[6]

• Fermentation: Inoculate the sterile fermentation medium with the seed culture. Maintain the culture in a shake flask or bioreactor at the optimal temperature and agitation speed.

• pH Control: Control the pH of the fermentation broth to a lower level, as this is preferable for A. niger ΔgaaB.[4] For bioreactor cultivation, a pH of 4.8 has been used successfully.[3]

• Monitoring: Periodically take samples to monitor substrate consumption, biomass formation, and L-Galactonic acid production using analytical methods like HPLC.[4][6]

• Harvesting: After several days, once the maximum product concentration is achieved, harvest the fermentation broth. Separate the biomass from the supernatant, which contains the L-Galactonic acid.[4]

Protocol 2: Quantification of L-Galactonic Acid using High-Performance Liquid Chromatography (HPLC)

• Mobile Phase Preparation: Prepare a dilute aqueous solution of a weak acid, such as 0.01 M phosphoric acid or formic acid. The pH of the mobile phase should be acidic (e.g., pH 2.5-3.0) to ensure L-Galactonic acid is in its protonated form for better retention on a reversed-phase column.[1]

• Sample Preparation: Centrifuge the fermentation broth to remove cells. Dilute the supernatant with the mobile phase to a concentration that falls within the range of the standard curve. Filter all samples and standards through a 0.45 µm syringe filter before injection.[1]

• Standard Curve Preparation: Prepare a series of standard solutions of L-Galactonic acid of known concentrations in the mobile phase.

• HPLC Analysis: Inject the samples and standards onto a suitable column (e.g., reversed-phase C18 or a specific column for organic acids).

• Quantification: Generate a standard curve by plotting the peak area against the concentration of the standards. Determine the concentration of L-Galactonic acid in the samples by comparing their peak areas to the standard curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: L-Galactonate Metabolism &amp; Transport

This guide provides troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for researchers studying the intracellular accumulation and export of L-Galactonate.

Frequently Asked Questions (FAQs)

???+ question "What are the primary metabolic pathways involving L-Galactonate?"

???+ question "Why am I observing high intracellular accumulation of L-Galactonate?"

???+ question "Are there known transporters for L-Galactonate?"

???+ question "How can I measure intracellular L-Galactonate?"

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Solution
High variability in L-Galactonate measurements between replicates.	1. Incomplete or inconsistent cell lysis: Not all cells are being broken open, leading to variable amounts of metabolite release. 2. Sample degradation: L-Galactonate may be degraded by enzymes post-lysis or during storage. 3. Inaccurate normalization: Cell counts or total protein measurements used for normalization are inconsistent.	1. Optimize lysis method: Use a robust method like bead beating or sonication. Ensure lysis buffer is effective. See our metabolite extraction protocol below. 2. Quench metabolism rapidly: Use cold methanol (B129727) or other quenching solutions to stop enzymatic activity immediately after harvesting. Process samples on ice and store at -80°C. 3. Standardize normalization: Use a reliable method like a BCA protein assay on the cell pellet after extraction.[1]
Low or undetectable levels of intracellular L-Galactonate.	1. Rapid metabolism: The cell line or organism rapidly consumes L-Galactonate through downstream pathways. 2. Efficient export: The cell actively exports L-Galactonate, preventing intracellular accumulation. 3. Inefficient uptake: If you are supplying L-Galactonate exogenously, the cells may lack the necessary transporters to import it. 4. Assay sensitivity: The concentration of L-Galactonate is below the detection limit of your assay.	1. Use pathway inhibitors: If known, use inhibitors for downstream enzymes to force accumulation. 2. Investigate export: Test for the presence of L-Galactonate in the culture medium. Consider using transport inhibitors to block potential exporters. 3. Verify uptake: Use radiolabeled L-Galactonate or a sensitive LC-MS method to confirm if any uptake is occurring. 4. Concentrate sample or use a more sensitive assay: Lyophilize the extract to concentrate it. Use a more sensitive method like LC-MS/MS if available.
Cell growth is inhibited when L-Galactonate accumulates.	1. Toxicity of L-Galactonate: High intracellular concentrations of L-Galactonate or its byproducts may be toxic. 2. Metabolic burden: Overproduction of L-Galactonate drains precursors or energy (NADPH/NADH), stressing the cell. 3. pH imbalance: Accumulation of an acid like L-Galactonate could potentially lower intracellular pH, affecting cellular functions.	1. Reduce production rate: Lower the concentration of the precursor substrate (e.g., D-galacturonic acid). 2. Provide co-substrates: Supplement the medium with a readily available energy source to alleviate the metabolic burden.[2] 3. Buffer the medium: Ensure the culture medium is well-buffered. Measure intracellular pH to confirm if it is being affected.[3]

Troubleshooting Flowchart for Unexpected L-Galactonate Levels

Caption: Troubleshooting logic for high or low L-Galactonate levels.

Quantitative Data Summary

Table 1: Enzyme Kinetics of the L-Galactose Pathway in Bacteroides vulgatus

The following table summarizes the kinetic parameters of the three core enzymes responsible for converting L-galactose to D-tagaturonate.[4]

Enzyme (Gene)	Substrate	Product	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
L-galactose dehydrogenase (Bvu0219)	L-galactose	L-galactono-1,5-lactone	21	2.0 x 10⁵
L-galactono-1,5-lactonase (Bvu0220)	L-galactono-1,5-lactone	L-galactonate	-	>300x faster than for 1,4-lactone
L-galactonate dehydrogenase (Bvu0222)	L-galactonate	D-tagaturonate	0.6	1.7 x 10⁴
L-galactonate dehydrogenase (Bvu0222) (Reverse)	D-tagaturonate	L-galactonate	90	1.6 x 10⁵

Table 2: Intracellular L-Galactonate Accumulation in Engineered Fungi

This table shows observed intracellular concentrations in engineered fungal strains designed to produce L-Galactonate from D-galacturonic acid.[2]

Organism	Strain Background	Condition	Intracellular L-Galactonate (mg / g biomass)
Aspergillus niger	ΔgaaB (L-galactonate dehydratase knockout)	D-galacturonate substrate, pH 5.5	~55
Aspergillus niger	ΔgaaB	Polygalacturonate substrate, pH 4.5	56 ± 2
Aspergillus niger	ΔgaaB	Polygalacturonate + D-xylose addition	~23
Trichoderma reesei	(Engineered)	D-galacturonate substrate	40 - 70

Experimental Protocols & Workflows

Protocol 1: Intracellular Metabolite Extraction

This protocol is a general procedure for quenching metabolism and extracting polar metabolites like L-Galactonate from adherent cultured cells.

Materials:

• 6-well plates with cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• 80% Methanol (HPLC grade), pre-chilled to -80°C

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >15,000 x g

Procedure:

• Place the 6-well plate on ice.

• Aspirate the culture medium completely.

• Quickly wash the cells twice with 1 mL of ice-cold PBS to remove extracellular contaminants.

• Aspirate the final PBS wash completely.

• Add 500 µL of pre-chilled 80% methanol to each well to quench metabolism and precipitate proteins.

• Incubate the plate at -80°C for at least 15 minutes.

• Scrape the cells in the methanol solution using a cell scraper and transfer the cell slurry to a pre-chilled microcentrifuge tube.

• Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated protein.

• Carefully transfer the supernatant, which contains the intracellular metabolites, to a new tube.

• The extract can be stored at -80°C or dried down using a vacuum concentrator (e.g., SpeedVac) for storage or to concentrate the sample.

• The remaining cell pellet can be used for protein quantification (e.g., BCA assay) to normalize the metabolite data.[1]

Protocol 2: Enzymatic Quantification of L-Galactonate

This protocol is adapted from the diaphorase-coupled assay using L-galactonate-5-dehydrogenase (yjjN).[5]

Materials:

• Metabolite extract (from Protocol 1, reconstituted in assay buffer)

• L-Galactonate standard solutions (for calibration curve)

• 96-well microplate

• Assay Buffer: 100 mM Tris-HCl, pH 8.0

• Recombinant L-galactonate-5-dehydrogenase (YjjN)

• NAD⁺ (or NADP⁺, depending on enzyme preference)

• Diaphorase

• Resazurin (or other colorimetric diaphorase substrate like WST-1)

• Microplate reader

Procedure:

• Prepare a standard curve: Create a series of L-Galactonate standards in the assay buffer (e.g., 0, 2, 5, 10, 25, 50 µM).

• Prepare Master Mix: For each reaction, prepare a master mix in the assay buffer containing:

  • NAD⁺ (final concentration ~1 mM)

  • Diaphorase (follow manufacturer's recommendation)

  • Resazurin (final concentration ~50 µM)

• Set up the reaction:

  • Add 180 µL of the Master Mix to each well of the 96-well plate.

  • Add 10 µL of your sample (metabolite extract) or standard to the appropriate wells.

• Initiate the reaction: Add 10 µL of the L-galactonate-5-dehydrogenase enzyme solution to each well to start the reaction.

• Measure absorbance: Immediately place the plate in a microplate reader. Measure the change in absorbance over time at the appropriate wavelength for your chosen substrate (e.g., 570 nm for resorufin, the product of resazurin). The rate of color change is proportional to the L-Galactonate concentration.

• Calculate concentration: Determine the L-Galactonate concentration in your samples by comparing their reaction rates to the standard curve.

Experimental Workflow Diagram

Caption: Workflow for quantification of intracellular L-Galactonate.

L-Galactonate Metabolic Pathway in Bacteria

Caption: L-Galactose catabolic pathway in Bacteroides vulgatus.[6][4]

References

• 1. NADH-independent enzymatic assay to quantify extracellular and intracellular L-lactate levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Protocol to record and quantify the intracellular pH in contracting cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. l-Galactose metabolism in Bacteroides vulgatus from the human gut microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing L-Galactonic Acid Production with a Cosubstrate

Welcome to the technical support center for the production of L-Galactonic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments focused on improving L-Galactonic acid production rates through the use of cosubstrates.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind producing L-Galactonic acid from D-Galacturonic acid using microorganisms?

A1: The production of L-Galactonic acid from D-Galacturonic acid in engineered microorganisms relies on the interruption of the natural fungal catabolic pathway for D-Galacturonic acid.[1][2][3] Specifically, the gene encoding L-galactonic acid dehydratase (commonly lgd1 in Trichoderma reesei or gaaB in Aspergillus niger) is deleted.[1][3][4] This deletion prevents the conversion of L-Galactonic acid to 2-keto-3-deoxy-L-galactonate, leading to the accumulation and subsequent excretion of L-Galactonic acid into the fermentation medium.[1][3][4]

Q2: Which microorganisms are typically used for L-Galactonic acid production?

A2: Engineered strains of filamentous fungi are the most commonly cited microorganisms for this bioconversion. Specifically, deletion mutants of Aspergillus niger (ΔgaaB) and Trichoderma reesei (Δlgd1) have demonstrated successful production of L-Galactonic acid.[1][3][4] Engineered Saccharomyces cerevisiae has also been explored for this purpose.[5]

Q3: What is the role of a cosubstrate in improving the L-Galactonic acid production rate?

A3: The provision of a cosubstrate, such as D-xylose or sorbitol, has been shown to improve the production rate and final titer of L-Galactonic acid in both T. reesei and A. niger strains.[1][4][6] The cosubstrate serves as an additional carbon and energy source, which supports cell growth and maintenance. This allows the primary substrate, D-Galacturonic acid, to be more efficiently converted to the desired product, L-Galactonic acid. In engineered S. cerevisiae, a cosubstrate like sorbitol is crucial for regenerating the necessary cofactor NADPH for the reduction of D-Galacturonic acid.[5]

Q4: What are the primary substrates for this bioconversion process?

A4: The primary substrate is D-Galacturonic acid.[1][3][6] This can be used in its purified form or derived from the hydrolysis of pectin-rich biomass, such as sugar beet pulp and citrus peel.[4][6] Using these abundant and inexpensive raw materials makes the bioconversion process economically attractive.[4]

Troubleshooting Guides

Issue 1: Low or No L-Galactonic Acid Production

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify and adjust the pH of the fermentation medium. T. reesei Δlgd1 can produce L-galactonate at pH 5.5, while A. niger ΔgaaB requires a lower pH, optimally between 3 and 4.[4][6]
Absence or Insufficient Cosubstrate	Ensure a suitable cosubstrate (e.g., D-xylose) is included in the medium. The production rate and titer are significantly improved with the addition of a cosubstrate.[4][6]
Genetic Instability of the Engineered Strain	Confirm the stability of the gene deletion in your microbial strain. This can be done through PCR or sequencing.
Presence of Inhibitory Compounds	If using pectin-rich hydrolysates, they may contain compounds that inhibit microbial growth. Consider a detoxification step for the hydrolysate before fermentation.
Microbial Contamination	Plate a sample of the fermentation broth on a general-purpose medium to check for contamination. Review and reinforce sterile techniques.

Issue 2: Low Yield of L-Galactonic Acid

Possible Cause	Troubleshooting Step
Inefficient Product Export	Intracellular accumulation of L-Galactonate (40 to 70 mg per gram of biomass) suggests that product export may be a limiting factor.[1][4][6] Consider strategies for engineering transport mechanisms.
Delayed Induction of D-Galacturonate Reductase	In A. niger, deletion of the L-galactonate dehydratase gene has been found to delay the induction of D-galacturonate reductase. Overexpression of the reductase can improve initial production rates.[1][3][4]
Suboptimal Cosubstrate Concentration	The concentration of the cosubstrate can impact the specific production rate. While higher concentrations of D-xylose can increase the final titer, they may also lead to a lower specific production rate due to increased biomass formation.[4]
Variability in Raw Materials	If using natural substrates like citrus peel or sugar beet pulp, their composition can vary. Analyze the composition of each new batch of raw material.

Data Presentation

Table 1: L-Galactonic Acid Production in Engineered Fungi

Microorganism	Substrate	Cosubstrate	pH	Titer (g/L)	Yield (g/g of substrate)	Production Rate (g/L/h)	Reference
Trichoderma reesei Δlgd1	D-Galacturonic acid	D-xylose (11 g/L)	5.5	7.2	0.60 - 0.85	0.07 - 0.12	[4]
Aspergillus niger ΔgaaB	D-Galacturonic acid	D-xylose (2 g/L)	5.1	5.9	~0.9	Not Specified	[4]
Aspergillus niger ΔgaaB	D-Galacturonic acid	D-xylose (6-7 g/L, with additional pulse)	4.8	5.4	0.9	0.04	[4]
Aspergillus niger ΔgaaB	Polygalacturonate	D-xylose	4.5	2.8	Not Specified	Not Specified	[5]

Experimental Protocols

Protocol 1: Batch Fermentation for L-Galactonic Acid Production in a Bioreactor

• Medium Preparation: Prepare the fermentation medium containing D-Galacturonic acid as the primary substrate and D-xylose as the cosubstrate. A modified Vogel medium can be used.[4] Sterilize the medium in an autoclave.

• Inoculum Preparation: Inoculate a seed culture of the engineered fungal strain (e.g., A. niger ΔgaaB) in a suitable preculture medium and incubate until it reaches the desired growth phase.

• Bioreactor Setup: Aseptically transfer the sterile fermentation medium to a bioreactor. Calibrate and sterilize the pH and dissolved oxygen (DO) probes.

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to achieve a predetermined initial biomass concentration (e.g., 0.4 g/L for A. niger).[4]

• Fermentation: Maintain the fermentation parameters at their optimal values. For A. niger ΔgaaB, this could be a temperature of 30°C, agitation of 800 rpm, and aeration of 1.6 vvm.[4]

• pH Control: Control the pH at the desired setpoint (e.g., 4.8 for A. niger ΔgaaB) through the automated addition of sterile 1 M KOH or 1 M H₃PO₄.[4]

• Monitoring: Regularly and aseptically draw samples to monitor cell growth (biomass concentration), substrate consumption (D-Galacturonic acid and D-xylose), and L-Galactonic acid production using analytical methods like HPLC.

• Cosubstrate Feeding (Optional): An additional pulse of the cosubstrate can be added during the fermentation to compensate for decreasing biomass and sustain production.[4]

• Harvesting: Once the fermentation is complete (e.g., substrate depletion or plateau in product concentration), harvest the broth for downstream processing.

Protocol 2: Quantification of L-Galactonic Acid by HPLC

• Sample Preparation:

  • Centrifuge the fermentation broth sample to pellet the microbial cells.

  • Collect the supernatant.

  • Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection into the HPLC system.

• Standard Curve Preparation:

  • Prepare a stock solution of L-Galactonic acid of a known concentration in ultrapure water.

  • Perform serial dilutions of the stock solution to create a series of standard solutions with known concentrations.

• Chromatographic Conditions (Example):

  • Column: A suitable column for organic acid analysis, such as an Aminex HPX-87H column.

  • Mobile Phase: A dilute acid solution, for example, 0.005 M H₂SO₄.

  • Flow Rate: A typical flow rate would be in the range of 0.5 - 1.0 mL/min.

  • Column Temperature: Maintain a constant temperature, for instance, 30°C.

  • Detection: Use a Refractive Index Detector (RID) or a UV detector at a low wavelength (e.g., 210 nm).

• Analysis:

  • Inject the prepared standards and samples into the HPLC system.

  • Generate a standard curve by plotting the peak area versus the concentration of the L-Galactonic acid standards.

  • Determine the concentration of L-Galactonic acid in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Fungal D-Galacturonic acid catabolic pathway and the metabolic engineering strategy.

Caption: Workflow for L-Galactonic acid production.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

issues with L-Galactonic acid lactone formation during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with L-Galactonic acid and its lactone formation during analysis.

Frequently Asked Questions (FAQs)

Q1: What is L-Galactonic acid and why is its analysis challenging?

A1: L-Galactonic acid is a sugar acid derived from the oxidation of L-galactose. In aqueous solutions, it exists in a dynamic equilibrium with its intramolecular esters, primarily the five-membered ring L-Galactono-1,4-lactone (a γ-lactone) and the six-membered ring L-Galactono-1,5-lactone (a δ-lactone).[1] This equilibrium is sensitive to pH and temperature, making analytical quantification challenging as the ratio of the open-chain acid to the lactone forms can change during sample preparation and analysis.[1]

Q2: What are the main factors influencing the equilibrium between L-Galactonic acid and its lactones?

A2: The primary factors are pH and temperature.

• pH: Acidic conditions favor the formation of the lactones. As the pH increases towards neutral and alkaline, the equilibrium shifts towards the open-chain carboxylate form, and hydrolysis of the lactones is favored.[1]

• Temperature: Increased temperature accelerates the rate of both lactone formation and hydrolysis. For long-term storage, keeping solutions at low temperatures is advisable to minimize changes in the equilibrium.[1]

Q3: Which analytical techniques are suitable for analyzing L-Galactonic acid and its lactones?

A3: Several techniques can be used, with High-Performance Liquid Chromatography (HPLC) being a common choice. Other methods include Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization, and Nuclear Magnetic Resonance (NMR) spectroscopy, which can be particularly useful for studying the equilibrium between the different forms.[1]

Q4: Why do I see multiple peaks for a single L-Galactonic acid sample in my chromatogram?

A4: The presence of multiple peaks typically corresponds to the different forms of L-Galactonic acid present in the solution: the open-chain acid and its various lactone isomers (e.g., 1,4-lactone and 1,5-lactone). The separation of these forms depends on the chromatographic conditions.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of L-Galactonic acid.

Issue 1: Poor Peak Shape and Tailing in HPLC Analysis

• Possible Cause: Suboptimal mobile phase pH leading to on-column equilibrium shifts or interaction with the stationary phase.

• Troubleshooting Steps:

  • Adjust Mobile Phase pH: To analyze the total acid content, lower the pH of the mobile phase (e.g., to pH 2.5-3.0) using an acid like phosphoric acid or formic acid.[1] This promotes the formation of the protonated open-chain acid and can result in a single, sharper peak.

  • Optimize Column Temperature: Maintain a constant and optimized column temperature (e.g., 30 °C) to ensure reproducible equilibrium conditions on the column.[1]

  • Consider a Different Column: If peak shape issues persist, consider using a column specifically designed for organic acid analysis.[1]

Issue 2: Inconsistent and Irreproducible Quantification

• Possible Cause: The equilibrium between the acid and lactone forms is shifting between sample preparation and analysis, or between different samples.

• Troubleshooting Steps:

  • Standardize Sample Preparation: Ensure that all samples and standards are prepared in the same buffer and at the same pH and temperature. Allow samples to equilibrate for a consistent period before injection.

  • Control pH: Maintain a consistent and acidic pH throughout the sample preparation and analysis process to drive the equilibrium towards one predominant form.

  • Hydrolyze Lactones: To quantify the total L-Galactonic acid content, you can hydrolyze the lactones to the open-chain acid form by treating the sample with a mild base, followed by acidification before injection.

Issue 3: No or Low Signal/Response

• Possible Cause: L-Galactonic acid and its lactones lack a strong chromophore, leading to poor detection with UV-Vis detectors at common wavelengths.

• Troubleshooting Steps:

  • Use a Refractive Index (RI) Detector: An RI detector can be used for detection, though it may have lower sensitivity and is sensitive to mobile phase changes.[1]

  • Low Wavelength UV Detection: Detection at a low wavelength (e.g., 210 nm) can sometimes be effective for the carboxylic acid group.[1]

  • Derivatization: For improved sensitivity with UV or fluorescence detection, consider pre-column derivatization of the carboxyl group.

  • Use Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer provides high sensitivity and specificity for detecting all forms of L-Galactonic acid.

Data Presentation

Table 1: Influence of pH and Temperature on L-Galactonic Acid/Lactone Equilibrium

Parameter	Condition	Predominant Form(s)	Effect on Analysis
pH	Acidic (e.g., < 4)	L-Galactono-lactones	Favors lactone formation, may lead to multiple lactone peaks.[1]
Neutral (e.g., ~7)	Equilibrium mixture	Dynamic equilibrium, can cause peak broadening or multiple peaks.[1]
Alkaline (e.g., > 8)	L-Galactonate (open-chain)	Favors hydrolysis to the open-chain form.[1]
Temperature	Low (e.g., 4 °C)	Kinetically slow equilibrium	Slows down interconversion, "freezing" the equilibrium for a short time.[1]
Ambient (e.g., 25 °C)	Moderate equilibrium rate	Interconversion can occur during sample handling and analysis.
High (e.g., > 40 °C)	Rapid equilibrium	Accelerates interconversion, making reproducible analysis difficult without strict control.[1]

Experimental Protocols

Protocol 1: HPLC Analysis of L-Galactonic Acid

This protocol aims to quantify the total L-Galactonic acid content by maintaining acidic conditions to favor the open-chain form.

• Instrumentation:

  • HPLC system with a UV or RI detector.[1]

  • Reversed-phase C18 column (e.g., 5 µm, 4.6 x 250 mm).[1]

• Reagents:

  • L-Galactonic acid standard

  • Phosphoric acid

  • Deionized water

  • Acetonitrile (optional, for gradient elution if needed)

• Mobile Phase Preparation:

  • Prepare a 0.01 M phosphoric acid solution in deionized water.

  • Adjust the pH to 2.5-3.0.[1]

  • Filter and degas the mobile phase.

• Sample Preparation:

  • Dissolve and dilute samples and standards in the mobile phase to ensure consistency.

  • If the sample matrix is complex, perform a solid-phase extraction (SPE) cleanup.

  • Filter all samples and standards through a 0.45 µm syringe filter before injection.[1]

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.[1]

  • Column Temperature: 30 °C.[1]

  • Injection Volume: 10 - 20 µL.[1]

  • Detection: UV at 210 nm or RI.[1]

• Quantification:

  • Generate a standard curve by injecting a series of known concentrations of L-Galactonic acid.

  • Determine the concentration of L-Galactonic acid in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Chemical equilibrium between L-Galactonic acid and its lactone form.

Caption: General workflow for HPLC analysis of L-Galactonic acid.

Caption: Troubleshooting logic for L-Galactonic acid analysis.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Confirming the Structure of L-Galactonic Acid: A Comparative NMR Analysis

A definitive guide to the structural confirmation of L-galactonic acid utilizing ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative analysis with its enantiomer and lactone derivatives, detailed experimental protocols, and a logical workflow for structural elucidation.

For researchers and professionals in drug development and metabolomics, unequivocal structural confirmation of chiral molecules like L-galactonic acid is paramount. This guide details the use of ¹H and ¹³C NMR spectroscopy to achieve this, presenting a clear comparison with related structures and providing the necessary experimental framework.

Comparative NMR Data Analysis

The structural identity of L-galactonic acid can be confidently established by comparing its NMR spectral data with that of its enantiomer, D-galactonic acid, and its corresponding lactone form, L-galactono-1,4-lactone. In a non-chiral solvent, the NMR spectra of enantiomers are identical. However, the formation of the lactone ring introduces significant chemical shift changes, providing a clear point of comparison.

Table 1: ¹H NMR Chemical Shift Data (ppm)

Compound	H-2	H-3	H-4	H-5	H-6a	H-6b	Solvent
D-Galactonic acid[1]	4.24	3.95	3.95	3.68	3.62	3.62	5% DMSO
L-Galactono-1,4-lactone	-	-	-	-	-	-	-
D-Galactono-1,4-lactone[2]	4.249	4.125	4.093	-	3.602	3.42	-

Note: Specific assignments for all protons of L-galactono-1,4-lactone were not available in the searched literature. D-galactonic acid data is used as a reference for L-galactonic acid.

Table 2: ¹³C NMR Chemical Shift Data (ppm)

Compound	C-1	C-2	C-3	C-4	C-5	C-6	Solvent
D-Galactonic acid[1]	-	74.20	74.03	72.70	72.37	66.07	5% DMSO
L-Galactono-1,4-lactone	-	-	-	-	-	-	-
D-Galactono-1,4-lactone	-	-	-	-	-	-	-

Note: Complete assigned ¹³C NMR data for L/D-galactonic acid and its lactone were not explicitly available in the provided search results. The data for D-galactonic acid from a ¹H-¹³C HSQC spectrum is presented.

Experimental Protocols

Accurate and reproducible NMR data acquisition is crucial for structural confirmation. The following provides a general protocol for the analysis of galactonic acid and its derivatives.

Sample Preparation

• Dissolution: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Internal Standard: Add a small amount of an internal standard, such as trimethylsilylpropanoic acid (TSP) or acetone, for accurate chemical shift referencing.[3]

• Filtration: If any particulate matter is present, filter the solution into a clean NMR tube.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.[4]

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Due to the lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay may be required.

• 2D NMR (for complete assignment):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and identify neighboring protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.[1]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and confirming the overall carbon skeleton.

Structural Confirmation Workflow

The following diagram illustrates the logical workflow for the structural confirmation of L-galactonic acid using NMR data.

Caption: Workflow for L-Galactonic Acid Structure Confirmation using NMR.

References

• 1. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. D-GALACTONO-1,4-LACTONE(2782-07-2) 1H NMR [m.chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. bmse000216 D-Galacturonic Acid at BMRB [bmrb.io]

A Comparative Guide to the Mass Spectrometry Fragmentation of L-Galactonic Acid

For researchers, scientists, and drug development professionals, accurate structural elucidation and quantification of small molecules like L-Galactonic acid are critical. Mass spectrometry (MS) stands out as a primary analytical technique for this purpose, offering high sensitivity and specificity. This guide provides a comparative overview of the mass spectrometric behavior of L-Galactonic acid, focusing on its fragmentation patterns, and compares this with alternative analytical methodologies.

Mass Spectrometry of L-Galactonic Acid

L-Galactonic acid (C₆H₁₂O₇), a sugar acid derived from L-galactose, can be effectively analyzed using Electrospray Ionization (ESI) mass spectrometry, typically in negative ion mode due to the presence of the carboxylic acid group. The deprotonated molecule [M-H]⁻ is observed with a mass-to-charge ratio (m/z) of 195.05.

Collision-Induced Dissociation (CID) of the deprotonated L-Galactonic acid precursor ion ([M-H]⁻ at m/z 195.05) is expected to yield a series of characteristic product ions. While diastereomers like D- and L-Galactonic acid will exhibit identical fragmentation patterns, the fragmentation of structural isomers can show interpretable differences.[1] The primary fragmentation pathways for aldonic acids involve α-cleavages of the carbon chain and losses of small neutral molecules.[1]

Based on the general fragmentation patterns of α-hydroxycarboxylic acids, the following fragmentation pathways are proposed for L-Galactonic acid:

• Successive Neutral Losses of Water (H₂O): The multiple hydroxyl groups on the carbon chain make successive dehydration reactions a prominent fragmentation pathway.

• Decarboxylation (Loss of CO₂): The loss of carbon dioxide from the carboxyl group is a common fragmentation for carboxylic acids.

• Cross-ring Cleavages: While more common in the analysis of derivatized sugars, some cross-ring cleavages of the carbon backbone may occur.

Table 1: Proposed ESI-MS/MS Fragmentation of L-Galactonic Acid ([M-H]⁻ = 195.05)

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss	Proposed Structure of Fragment
195.05	177.04	H₂O (18.01)	Deprotonated L-Galactonic acid with one water loss
195.05	159.03	2H₂O (36.02)	Deprotonated L-Galactonic acid with two water losses
195.05	151.04	CO₂ (44.01)	Deprotonated L-Galactose
195.05	141.02	3H₂O (54.03)	Deprotonated L-Galactonic acid with three water losses
195.05	133.03	CO₂ + H₂O (62.02)	Deprotonated L-Galactose with one water loss
195.05	115.02	CO₂ + 2H₂O (80.03)	Deprotonated L-Galactose with two water losses
195.05	89.02	C₃H₆O₃ (90.03)	C₃H₅O₄⁻
195.05	71.01	C₄H₈O₄ (120.04)	C₂H₃O₃⁻

Alternative Analytical Methodologies

While mass spectrometry is a powerful tool, other analytical techniques can also be employed for the analysis of L-Galactonic acid, each with its own advantages.

High-Performance Liquid Chromatography (HPLC):

HPLC is a robust and sensitive platform for the quantification of galactonic acid.[2] Several HPLC-based methods are available:

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This method allows for the direct analysis of sugar acids with high resolution and sensitivity without the need for derivatization.[2]

• Reversed-Phase HPLC with UV Detection after Pre-Column Derivatization: To enhance detectability, L-Galactonic acid can be chemically modified to introduce a UV-absorbing chromophore. Common derivatizing agents include 1-phenyl-3-methyl-5-pyrazolone (PMP) and p-aminobenzoic acid (p-ABA).[2]

Gas Chromatography-Mass Spectrometry (GC-MS):

For GC-MS analysis, L-Galactonic acid must first be derivatized to increase its volatility. Trimethylsilyl (TMS) derivatization is a common approach. The fragmentation of TMS-derivatized aldonic acids is characterized by α-cleavages of the carbon chain.[1]

Table 2: Comparison of Analytical Methods for L-Galactonic Acid

Method	Principle	Sample Preparation	Detection	Key Advantages
LC-ESI-MS/MS	Liquid chromatography separation followed by mass analysis of fragmented ions.	Minimal, typically dilution and filtration.	Mass Spectrometer	High specificity and sensitivity, structural information from fragmentation.
HPAEC-PAD	Anion-exchange chromatography separation with electrochemical detection.	Minimal, direct injection of aqueous samples.	Pulsed Amperometric Detector	No derivatization required, high sensitivity for carbohydrates.
RP-HPLC-UV	Reversed-phase chromatography separation with UV detection.	Derivatization required to introduce a chromophore.	UV Detector	Widely available instrumentation, robust quantification.
GC-MS	Gas chromatography separation followed by mass analysis.	Derivatization (e.g., silylation) is mandatory.	Mass Spectrometer	High chromatographic resolution, established libraries for TMS derivatives.

Experimental Protocols

Protocol 1: HPLC-ESI-MS/MS Analysis of L-Galactonic Acid

This protocol outlines a general procedure for the analysis of L-Galactonic acid using liquid chromatography coupled with tandem mass spectrometry.

1. Sample Preparation:

• Dissolve the L-Galactonic acid standard or sample in a suitable solvent (e.g., 50:50 methanol:water) to a concentration of approximately 1 mg/mL.

• Perform serial dilutions to create calibration standards and to bring the sample concentration within the linear range of the instrument.

• Filter the final solutions through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Conditions:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is suitable for retaining polar compounds like L-Galactonic acid.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase B, gradually decreasing to elute the analyte.

• Flow Rate: 0.2-0.5 mL/min.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas Flow: 600-800 L/hr.

• Collision Gas: Argon.

• MS/MS Analysis: Select the precursor ion for L-Galactonic acid ([M-H]⁻ at m/z 195.05) and subject it to collision-induced dissociation (CID) with varying collision energies to generate a fragmentation spectrum.

Visualizations

Caption: Experimental workflow for the analysis of L-Galactonic acid.

Caption: Proposed fragmentation pathway of deprotonated L-Galactonic acid.

References

• 1. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of L-Galactonic Acid and D-Gluconic Acid: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of L-Galactonic acid and D-Gluconic acid. It delves into their physicochemical properties, biological roles, and metabolic pathways, supported by experimental data and detailed protocols to facilitate further investigation.

L-Galactonic acid and D-Gluconic acid are aldonic acids, sugar derivatives formed from the oxidation of the aldehyde group of L-galactose and D-glucose, respectively. While they share the same molecular formula, their stereochemical differences give rise to distinct properties and biological functions. D-Gluconic acid is a well-characterized compound with widespread applications in the food, pharmaceutical, and industrial sectors. In contrast, L-Galactonic acid is less studied, presenting an opportunity for novel discoveries in metabolic research and drug development.

Physicochemical Properties: A Side-by-Side Comparison

A fundamental understanding of the physicochemical properties of these acids is crucial for their application in experimental settings. The following table summarizes their key characteristics.

Property	L-Galactonic Acid	D-Gluconic Acid
Molecular Formula	C6H12O7[1]	C6H12O7[2]
Molecular Weight	196.16 g/mol [1]	196.16 g/mol [2]
Melting Point	133 - 136 °C[3]	131 °C[2][4]
Solubility in Water	Soluble	Freely soluble[2]
Appearance	Solid[3]	Colorless or white crystals[4][5]
Optical Rotation	Not specified	Mutarotatory[2]
pKa	Not specified	3.86[6]

Biological Roles and Applications

While structurally similar, L-Galactonic acid and D-Gluconic acid exhibit distinct biological roles and have found different applications in various fields.

Aspect	L-Galactonic Acid	D-Gluconic Acid
Natural Occurrence	Metabolite of galactose.[7]	Naturally in fruit, honey, and wine.[6][8]
Metabolic Significance	Can enter the pentose (B10789219) phosphate (B84403) pathway.[9] Elevated levels are a marker for galactosemia.	Intermediate in the pentose phosphate pathway.[9] Involved in the Entner-Doudoroff pathway in some bacteria.[10]
Biological Activity	Less studied; potential roles in metabolic regulation.	Antimicrobial properties, metal chelating agent.[5][9]
Industrial Applications	Limited current applications.	Food additive (acidity regulator), cleaning products, concrete admixture, pharmaceutical formulations.[5][6]
Therapeutic Uses	Under investigation.	Carrier for mineral supplements (e.g., calcium gluconate, zinc gluconate).[6]

Metabolic Pathways

The metabolic fates of L-Galactonic acid and D-Gluconic acid are linked to central carbohydrate metabolism, though they enter these pathways through different routes. D-Gluconic acid is a direct intermediate in the pentose phosphate pathway, while L-Galactonic acid's entry is less direct and can be indicative of metabolic disorders.

Caption: Metabolic pathways of D-Gluconic acid and L-Galactonic acid.

Signaling Pathways

The role of D-Gluconic acid and its derivatives in signaling is more established, particularly in prokaryotes where it can act as an inducer for the enzymes of the Entner-Doudoroff pathway. The direct signaling roles of L-Galactonic acid are not as well-documented.

Caption: D-Gluconic acid as a signaling molecule in bacteria.

Experimental Protocols for Comparative Analysis

To facilitate further research, the following are generalized protocols for comparing key properties of L-Galactonic acid and D-Gluconic acid.

Determination of Antioxidant Capacity (DPPH Assay)

This protocol outlines a common method for assessing the free radical scavenging activity of the sugar acids.[11]

a. Materials:

• L-Galactonic acid and D-Gluconic acid

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• 96-well microplate

• Microplate reader

b. Procedure:

• Prepare stock solutions of L-Galactonic acid and D-Gluconic acid in methanol at various concentrations.

• Prepare a working solution of DPPH in methanol.

• In a 96-well plate, add 50 µL of the sugar acid solutions to 150 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity.

Caption: Workflow for the DPPH antioxidant assay.

Metal Chelating Activity Assay

This protocol determines the ability of the sugar acids to chelate ferrous ions.[11]

a. Materials:

• L-Galactonic acid and D-Gluconic acid

• Ferrous chloride (FeCl2)

• Ferrozine (B1204870)

• Deionized water

• 96-well microplate

• Microplate reader

b. Procedure:

• Prepare stock solutions of L-Galactonic acid and D-Gluconic acid in deionized water.

• In a 96-well plate, add 100 µL of the sugar acid solutions to 50 µL of FeCl2 solution.

• Incubate for 5 minutes at room temperature.

• Add 50 µL of ferrozine solution to initiate the color reaction.

• Incubate for another 10 minutes at room temperature.

• Measure the absorbance at 562 nm. A lower absorbance indicates higher chelating activity.

Antimicrobial Activity Assay (Broth Microdilution Method)

This protocol assesses the minimum inhibitory concentration (MIC) of the sugar acids against specific microorganisms.

a. Materials:

• L-Galactonic acid and D-Gluconic acid

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microplate

• Incubator

b. Procedure:

• Prepare serial dilutions of the sugar acids in the broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive (microorganism in broth) and negative (broth only) controls.

• Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC by visually inspecting for the lowest concentration of the sugar acid that inhibits visible growth.

Conclusion

This comparative guide highlights the key differences and similarities between L-Galactonic acid and D-Gluconic acid. While D-Gluconic acid is a well-established compound with diverse applications, the lesser-known L-Galactonic acid presents an intriguing subject for future research, particularly in the context of metabolic pathways and potential therapeutic applications. The provided experimental protocols offer a starting point for researchers to conduct direct comparative studies and further elucidate the properties of these two sugar acids.

References

• 1. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Gluconic Acid | C6H12O7 | CID 10690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ICSC 1738 - GLUCONIC ACID [inchem.org]
• 5. acs.org [acs.org]
• 6. Gluconic acid - Wikipedia [en.wikipedia.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. hmdb.ca [hmdb.ca]
• 9. benchchem.com [benchchem.com]
• 10. "The Role of D-Gluconic Acid in the Regulation of the Synthesis of the " by Steven C. Quay [scholarworks.wmich.edu]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to the Antioxidant Activities of L-Galactonic Acid and Ascorbic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antioxidant properties of L-ascorbic acid (Vitamin C), a well-established antioxidant, and L-Galactonic acid. While ascorbic acid's antioxidant capacity is extensively documented, direct experimental data on the antioxidant activity of L-Galactonic acid is notably scarce in current scientific literature. This comparison, therefore, juxtaposes the known quantitative data and mechanisms of ascorbic acid with the theoretical potential and hypothesized pathways of L-Galactonic acid, primarily derived from its role as a biosynthetic precursor to ascorbic acid and its structural similarities to other bioactive molecules.

Mechanistic Insights into Antioxidant Action

Ascorbic acid is a potent antioxidant capable of neutralizing a wide array of reactive oxygen species (ROS) and reactive nitrogen species (RNS) through electron donation.[1] Its antioxidant mechanism is multifaceted, involving direct scavenging of free radicals and the regeneration of other antioxidants like α-tocopherol (Vitamin E).[2] Ascorbic acid can donate two electrons, with the first forming the relatively stable ascorbyl radical, which can then be reduced back to ascorbate (B8700270) by endogenous antioxidants such as glutathione.[2]

The direct antioxidant signaling pathways of L-Galactonic acid have not been extensively studied. However, based on its structural similarity to gallic acid, a potential anti-inflammatory and antioxidant pathway involving the inhibition of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling has been hypothesized.[1] It is important to emphasize that this is a theoretical pathway and requires experimental validation.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a compound is often evaluated using various in vitro assays, with the results typically expressed as the half-maximal inhibitory concentration (IC50) or in equivalents of a standard antioxidant like Trolox (Trolox Equivalent Antioxidant Capacity - TEAC). Lower IC50 values indicate higher antioxidant activity. The following table summarizes representative antioxidant activity data for ascorbic acid.

Antioxidant Assay	L-Galactonic Acid	Ascorbic Acid (Positive Control)
DPPH Radical Scavenging Activity (IC50)	Data not available in searched literature	Typically in the range of 2-10 µg/mL
ABTS Radical Scavenging Activity (IC50)	Data not available in searched literature	Typically in the range of 1-5 µg/mL
Ferric Reducing Antioxidant Power (FRAP)	Data not available in searched literature	High, often used as a standard

Note: The provided values for ascorbic acid are representative and can vary depending on the specific experimental conditions. The absence of data for L-Galactonic acid underscores the need for empirical studies to quantify its antioxidant potential.

Experimental Protocols for Key Antioxidant Assays

Detailed methodologies are crucial for the reproducibility and comparison of antioxidant activity data. Below are the outlines of the experimental protocols for three commonly used assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.[3]

• Reagent Preparation: A stock solution of DPPH is prepared in a suitable solvent like methanol (B129727) or ethanol (B145695) and then diluted to a working concentration that gives an absorbance of approximately 1.0 at 517 nm.[3]

• Procedure:

  • A specific volume of the test sample (at various concentrations) is mixed with a fixed volume of the DPPH working solution.[3]

  • The mixture is incubated in the dark at room temperature for a set period (e.g., 30 minutes).[3]

  • The absorbance of the solution is measured at 517 nm using a spectrophotometer.[3]

  • Ascorbic acid is typically used as a positive control.[3]

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined from a plot of scavenging activity against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[4]

• Reagent Preparation: The ABTS radical cation is generated by reacting an aqueous solution of ABTS with potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use. The resulting solution is then diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.7-1.0 at 734 nm.[4][5]

• Procedure:

  • A specific volume of the test sample (at various concentrations) is added to a fixed volume of the diluted ABTS•+ solution.[4]

  • The mixture is incubated at room temperature for a specific time (e.g., 6 minutes).[6]

  • The absorbance is measured at 734 nm.[4]

  • Trolox or ascorbic acid is commonly used as a standard.[4]

• Data Analysis: The percentage of ABTS•+ scavenging is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC) or as an IC50 value.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.[7]

• Reagent Preparation: The FRAP reagent is freshly prepared by mixing acetate (B1210297) buffer (pH 3.6), a solution of TPTZ in HCl, and a solution of ferric chloride in a specific ratio (typically 10:1:1, v/v/v).[7]

• Procedure:

  • A small volume of the test sample is mixed with a large volume of the FRAP reagent.[7]

  • The mixture is incubated at 37°C for a set time (e.g., 4-30 minutes).

  • The absorbance of the blue-colored complex is measured at 593 nm.[7]

• Data Analysis: The antioxidant capacity is determined by comparing the absorbance change of the sample with that of a ferrous sulfate (B86663) standard curve. The results are typically expressed as mmol Fe²⁺ equivalents per gram or liter of the sample.

Conclusion

Ascorbic acid is a cornerstone antioxidant with well-defined mechanisms and extensively quantified activity. In contrast, L-Galactonic acid remains a molecule of theoretical interest in the context of antioxidant research, primarily due to its role as a direct precursor to ascorbic acid in some biological systems. The current body of scientific literature lacks direct experimental evidence to support a significant intrinsic antioxidant activity for L-Galactonic acid. The hypothesized anti-inflammatory and antioxidant pathways, based on structural similarities to other compounds, require rigorous experimental investigation. Future research, employing the standardized in vitro assays detailed in this guide, is essential to elucidate the potential antioxidant capacity of L-Galactonic acid and to determine if it contributes to the overall antioxidant profile of organisms where it is present. Until such data becomes available, any claims regarding the antioxidant activity of L-Galactonic acid should be considered speculative.

References

• 1. benchchem.com [benchchem.com]
• 2. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of L-galactonic acid gamma-lactone on ascorbate production in some yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of an HPLC Method for L-Galactonic Acid Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of L-Galactonic acid, a key sugar acid in various biological pathways, is of paramount importance. This guide provides an objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method using Refractive Index Detection (RID) for L-Galactonic acid quantification against other common analytical techniques. The information presented, supported by experimental data, is intended to assist in the selection and implementation of the most suitable method for your research needs.

Comparative Analysis of Analytical Methods

The choice of an analytical method for L-Galactonic acid quantification is contingent on factors such as required sensitivity, the nature of the sample matrix, and the available instrumentation.[1] Below is a summary of a novel HPLC-RID method compared to two alternative methods: HPLC with Ultraviolet (UV) detection following derivatization, and Ion Chromatography with Pulsed Amperometric Detection (IC-PAD).[1]

Parameter	Novel HPLC-RID Method	Alternative Method 1: HPLC-UV (with Derivatization)	Alternative Method 2: Ion Chromatography with Pulsed Amperometric Detection (IC-PAD)
Principle	Separation based on differential partitioning between a stationary and mobile phase, with detection based on changes in the refractive index of the eluent.	Chemical modification of the analyte to introduce a UV-absorbing chromophore, followed by separation and UV detection.[2]	Separation based on ion exchange with subsequent electrochemical detection.[1]
Stationary Phase	Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).[1]	Reversed-phase C18 column.[1]	Anion-exchange column.[1]
Mobile Phase	Isocratic dilute acid (e.g., 0.005 M H₂SO₄).[1]	Gradient of acetonitrile (B52724) and buffer.[1]	Gradient of sodium hydroxide (B78521) and sodium acetate.[1]
Detection	Refractive Index Detector (RID).[1]	UV/Vis or Diode Array Detector (DAD).[1]	Pulsed Amperometric Detector (PAD).[1]
Derivatization	Not required.	Required (e.g., with PMP or p-ABA).[2]	Not required.
Linearity Range	Typically in the µg/mL to mg/mL range.	Dependent on the derivatization agent and detector sensitivity, can achieve lower detection limits.	High sensitivity, often in the ng/mL to µg/mL range.
Accuracy	Determined by the standard addition method, with recovery calculated after spiking the sample matrix with known amounts of galactonic acid.[1]	Assessed through recovery studies after spiking and derivatization.[3]	Evaluated by spiking the sample with a known concentration of the standard.
Precision	Intra-day and inter-day variations are assessed by repeated analysis of samples at different concentrations.[3]	Determined by analyzing replicate samples on the same day and on different days.[3]	Measured through the analysis of multiple preparations of the same sample.
LOD & LOQ	Calculated based on the standard deviation of the response and the slope of the calibration curve.[1][4]	Determined from the signal-to-noise ratio of the chromatogram, typically 3:1 for LOD and 10:1 for LOQ.[4]	Calculated from the standard deviation of the blank and the slope of the calibration curve.

Experimental Protocol: HPLC-RID Method for L-Galactonic Acid Quantification

This section details the methodology for the validated novel HPLC-RID method.[1]

1. Instrumentation:

• HPLC system equipped with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).[1]

• Ion-exclusion column (e.g., Aminex HPX-87H).[1]

2. Reagents and Materials:

• L-Galactonic acid standard

• Sulfuric acid (H₂SO₄), concentrated

• Ultrapure water

3. Preparation of Solutions:

• Mobile Phase: Prepare a 0.005 M H₂SO₄ solution by carefully adding the required volume of concentrated H₂SO₄ to ultrapure water.[1] Degas the mobile phase before use.

• Standard Stock Solution: Accurately weigh approximately 10 mg of L-Galactonic acid standard and dissolve it in 10 mL of ultrapure water to obtain a stock solution of 1 mg/mL.[1]

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with ultrapure water to cover the desired concentration range.

4. Sample Preparation:

• For biological or pharmaceutical samples, an extraction of L-Galactonic acid may be necessary.[1]

• Filter all samples and standards through a 0.22 µm filter before injection.[1]

5. Chromatographic Conditions:

• Column: Aminex HPX-87H

• Mobile Phase: 0.005 M H₂SO₄[1]

• Flow Rate: 0.6 mL/min

• Column Temperature: 35°C

• Injection Volume: 20 µL

• Detector: Refractive Index Detector (RID)

6. Data Analysis:

• Acquire the chromatogram.

• Integrate the peak corresponding to L-Galactonic acid.

• Quantify the amount of L-Galactonic acid in the sample using a calibration curve generated from the standard solutions.[1]

Method Validation Workflow

The validation of an analytical method ensures its reliability for the intended application. The following diagram illustrates the typical workflow for validating an HPLC method for L-Galactonic acid quantification.

Caption: Workflow for the validation of an HPLC analytical method.

Signaling Pathway and Experimental Workflow Diagrams

To provide a broader context, the metabolic pathway of D-galactose, from which L-galactonic acid can be derived, is presented below. Additionally, a general workflow for the analysis of galactonic acid by HPLC-RID is illustrated.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Validated HPLC method for identification and quantification of p-hydroxy benzoic acid and agnuside in Vitex negundo and Vitex trifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijer.ut.ac.ir [ijer.ut.ac.ir]

A Comparative Analysis of the Chelating Properties of L-Galactonic Acid and EDTA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chelating properties of L-Galactonic acid and Ethylenediaminetetraacetic acid (EDTA). The information presented herein is intended for researchers, scientists, and professionals in drug development who are exploring the potential applications of these compounds as chelating agents. This comparison is supported by available experimental data and detailed methodologies for key experiments.

Introduction to Chelating Agents

Chelating agents are molecules that can form multiple coordinate bonds with a single metal ion, effectively sequestering it and modifying its chemical properties. This action is crucial in various scientific and industrial applications, from removing toxic metals from the body to preventing metal-catalyzed degradation in chemical formulations. EDTA is a well-established and potent chelating agent, known for its high affinity for a wide range of metal ions. L-Galactonic acid, a sugar acid, represents a class of naturally derived compounds with potential chelating capabilities, offering a different profile in terms of biodegradability and biological compatibility.

Quantitative Comparison of Chelating Properties

The efficacy of a chelating agent is quantitatively expressed by its stability constant (log K), which indicates the strength of the bond between the chelator and a metal ion. A higher log K value signifies a more stable complex.

Table 1: Stability Constants (log K) of EDTA and Representative Sugar Acids with Various Metal Ions

Metal Ion	EDTA	D-Galacturonic Acid (as a proxy for L-Galactonic Acid)	Galactaric Acid (as a proxy for L-Galactonic Acid)
Co(II)	16.3	-	[Present]
Ni(II)	18.6	-	[Present]
Cd(II)	16.5	-	[Present]
Pb(II)	18.0	-	[Present]
Hg(II)	21.8	-	[Present]
La(III)	15.5	1.41	-
Ce(III)	15.9	-	-
Pr(III)	16.4	-	-
Nd(III)	16.6	-	-
Gd(III)	17.4	-	-
Lu(III)	19.8	-	-

Note: The stability constants for galactaric acid with Co(II), Ni(II), Cd(II), Pb(II), and Hg(II) have been determined, though specific log K values were not available in the immediate search results. The presence of chelation has been confirmed by potentiometric and spectroscopic studies.

Experimental Protocols

The determination of stability constants is crucial for evaluating the chelating potential of a compound. The following are detailed methodologies for two common experimental techniques used for this purpose.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes. It involves monitoring the pH of a solution containing the metal ion and the ligand (chelating agent) as a standard solution of a strong base is added.

Experimental Workflow for Potentiometric Titration

Caption: Workflow for determining stability constants using potentiometric titration.

Detailed Protocol:

• Solution Preparation:

  • Prepare a stock solution of the ligand (L-Galactonic acid or EDTA) of known concentration in deionized water.

  • Prepare a stock solution of the metal salt (e.g., metal nitrate (B79036) or chloride) of known concentration.

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) for pH electrode calibration.

• Titration Procedure:

  • Calibrate the pH electrode using standard buffer solutions.

  • In a thermostated titration vessel, place a known volume of the ligand solution and a known volume of the metal salt solution. The metal-to-ligand ratio can be varied to study different complex species.

  • Add a known volume of standardized HCl to lower the initial pH.

  • Begin the titration by adding small, precise increments of the standardized NaOH solution.

  • After each addition, allow the pH to stabilize and record the pH reading and the total volume of NaOH added.

  • Continue the titration until the pH has risen significantly, passing through the equivalence points.

  • Perform a separate titration of the ligand alone to determine its protonation constants (pKa values).

• Data Analysis:

  • Plot the titration curves (pH vs. volume of NaOH added) for both the ligand-only and the metal-ligand systems.

  • Use appropriate software (e.g., HYPERQUAD) to analyze the titration data.

  • The software refines the protonation constants of the ligand and the stability constants of the metal-ligand complexes by fitting the experimental data to a chemical model.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to determine stability constants by monitoring changes in the absorbance of a solution as the metal-ligand complex forms. This method is particularly useful when the complex has a distinct absorbance spectrum from the free ligand and metal ion.

Experimental Workflow for UV-Vis Spectrophotometry

Caption: Workflow for determining stability constants using UV-Vis spectrophotometry.

Detailed Protocol:

• Solution Preparation:

  • Prepare stock solutions of the ligand and the metal ion of known concentrations.

  • Prepare a series of solutions where the total molar concentration of the metal and ligand is constant, but their mole ratio is varied (Job's method of continuous variation).

  • Alternatively, prepare a series of solutions with a fixed concentration of the metal ion and varying concentrations of the ligand (mole-ratio method).

• Spectrophotometric Measurement:

  • Record the UV-Vis spectrum of the free ligand, the free metal ion, and a solution containing the metal-ligand complex to identify the wavelength of maximum absorbance (λmax) of the complex.

  • Measure the absorbance of each solution in the prepared series at the determined λmax.

• Data Analysis:

  • For Job's method, plot the absorbance versus the mole fraction of the ligand. The maximum of the curve corresponds to the stoichiometry of the complex.

  • For the mole-ratio method, plot the absorbance versus the molar ratio of ligand to metal. The point of inflection in the curve indicates the stoichiometry.

  • The stability constant can be calculated from the absorbance data using various mathematical treatments, often involving the Beer-Lambert law and the equilibrium expression for complex formation.

Discussion and Conclusion

Based on the available data, EDTA is a significantly stronger chelating agent than the representative sugar acids for the metal ions listed. The polydentate nature of EDTA, with its six binding sites (four carboxylate groups and two nitrogen atoms), allows it to form multiple chelate rings around a metal ion, resulting in highly stable complexes.

L-Galactonic acid and other sugar acids, with their carboxylate and hydroxyl groups, also possess the ability to chelate metal ions. However, they are generally weaker chelators than EDTA. The primary binding site is the carboxylate group, with potential involvement of adjacent hydroxyl groups.

Logical Relationship of Chelation Strength

Caption: Relationship between chelator type, stability constants, and chelation strength.

For applications requiring very strong and stable metal sequestration across a wide pH range, EDTA remains the superior choice. However, for applications where biodegradability, lower toxicity, and biological compatibility are paramount, L-Galactonic acid and other sugar acids may present a viable alternative, albeit with lower chelating strength. The choice of chelating agent will ultimately depend on the specific requirements of the application, including the target metal ion, the required complex stability, and the biological or environmental context. Further research to determine the specific stability constants of L-Galactonic acid with a broader range of metal ions is warranted to fully elucidate its potential as a chelating agent.

A Comparative Analysis of the Biological Activities of L-Galactonic Acid and D-Galacturonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Galactonic acid and D-Galacturonic acid, two sugar acids derived from galactose, are structurally similar yet exhibit distinct roles in biological systems. D-Galacturonic acid is a well-studied major component of pectin, a ubiquitous polysaccharide in plant cell walls. In contrast, L-Galactonic acid is primarily known as an intermediate in the fungal catabolism of D-Galacturonic acid and a precursor in the synthesis of L-ascorbic acid (Vitamin C). This guide provides a comparative overview of their known biological activities, supported by available experimental data, to aid researchers in understanding their potential therapeutic and biotechnological applications.

Chemical Structures

While both are six-carbon sugar acids, the stereochemistry of the hydroxyl groups and the position of the carboxyl group differ, leading to their distinct biological functions.

Compound	Chemical Structure	Key Structural Features
L-Galactonic acid		Carboxyl group at C1. Enantiomer of D-Galactonic acid.[1]
D-Galacturonic acid		Carboxyl group at C6 and an aldehyde group at C1 in its open-chain form.[2]

Comparative Biological Activities

Direct comparative studies on the biological activities of L-Galactonic acid and D-Galacturonic acid are limited. However, by examining the available literature for each compound, a comparative perspective can be constructed.

Data Presentation

Biological Activity	L-Galactonic Acid	D-Galacturonic Acid
Antioxidant Activity	Hypothesized to have antioxidant properties, similar to other sugar acids, but direct experimental evidence is scarce. Its precursor role in Vitamin C synthesis suggests an indirect link to antioxidant functions.	Polysaccharides rich in D-Galacturonic acid exhibit significant antioxidant activity. For instance, a polysaccharide from Diospyros kaki peel, primarily composed of D-Galacturonic acid, showed potent radical scavenging activity with an IC50 of 0.91 mg/mL for DPPH radicals.[3] Pectin from pomegranate peel, also rich in D-Galacturonic acid, demonstrated the highest antioxidant activity among five fruit peels tested.[4]
Anti-inflammatory Activity	Hypothesized to possess anti-inflammatory effects, but direct experimental data is lacking.	Demonstrates anti-inflammatory effects by ameliorating intestinal mucosal permeability and inflammation in rats with functional dyspepsia. It achieves this by down-regulating TLR2, TLR4, and NF-κB signaling pathways.[2] Galacturonan, the backbone of pectin, has shown a marked anti-inflammatory effect in a mouse model of induced intestinal inflammation.[5]
Enzyme Inhibition	No direct experimental data found on enzyme inhibition.	Inhibits the growth of Saccharomyces cerevisiae on galactose, xylose, and arabinose, suggesting inhibition of sugar transport or metabolism.[6] However, it did not inhibit galactokinase activity in vitro.[6]
Other Biological Activities	Serves as a precursor for the biotechnological production of L-ascorbic acid (Vitamin C).[7]	The main building block of pectin, which has various applications in the food and pharmaceutical industries as a gelling agent and stabilizer.[8] It can be used as a carbon source for microbial production of valuable chemicals.[9]

Experimental Protocols

DPPH Radical Scavenging Assay (Antioxidant Activity)

This protocol is used to determine the free radical scavenging activity of a compound.

Principle: The stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH) has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the discoloration is measured spectrophotometrically.

Procedure:

• Prepare a stock solution of the test compound (e.g., D-Galacturonic acid-rich polysaccharide) in a suitable solvent (e.g., water or ethanol).

• Prepare a working solution of DPPH in methanol (B129727) (e.g., 0.1 mM). The absorbance of this solution at 517 nm should be approximately 1.0.

• In a 96-well plate, add 20 µL of various concentrations of the test sample or standard (e.g., ascorbic acid).

• Add 200 µL of the DPPH working solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined from a plot of inhibition percentage against sample concentration.[8][10]

Anti-inflammatory Activity Assay (Inhibition of Pro-inflammatory Cytokines)

This protocol assesses the potential of a compound to reduce the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Principle: Macrophages, when stimulated with LPS, produce pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory activity of a test compound is determined by its ability to inhibit the production of these cytokines.

Procedure:

• Culture RAW 264.7 macrophage cells in a 96-well plate until they reach 80-90% confluency.

• Pre-treat the cells with various concentrations of the test compound (e.g., D-Galacturonic acid) for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. A control group with no LPS stimulation and a positive control group with a known anti-inflammatory drug (e.g., dexamethasone) should be included.

• After incubation, collect the cell culture supernatant.

• Measure the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• The percentage inhibition of cytokine production is calculated relative to the LPS-stimulated control group.

α-Glucosidase Inhibition Assay (Enzyme Inhibition)

This protocol is used to screen for inhibitors of α-glucosidase, an enzyme involved in carbohydrate digestion.

Principle: α-Glucosidase catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which is a yellow-colored product. The rate of this reaction can be monitored by measuring the increase in absorbance at 405 nm. An inhibitor will decrease the rate of this color change.

Procedure:

• Prepare a solution of α-glucosidase (from Saccharomyces cerevisiae) in phosphate (B84403) buffer (pH 6.8).

• In a 96-well plate, add 20 µL of various concentrations of the test compound. Acarbose can be used as a positive control.

• Add 20 µL of the α-glucosidase solution to each well and pre-incubate at 37°C for 10 minutes.

• Initiate the reaction by adding 20 µL of pNPG solution (5 mM) to each well.

• Incubate the plate at 37°C for 20 minutes.

• Stop the reaction by adding 50 µL of 1 M sodium carbonate.

• Measure the absorbance at 405 nm.

• The percentage of inhibition is calculated as: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the reaction mixture without the inhibitor, and A_sample is the absorbance with the inhibitor.

• The IC50 value is determined from a dose-response curve.[1][11]

Signaling Pathway and Experimental Workflow Diagrams

D-Galacturonic Acid Anti-inflammatory Signaling Pathway

The following diagram illustrates the proposed mechanism by which D-Galacturonic acid exerts its anti-inflammatory effects by inhibiting the TLR4/NF-κB signaling pathway.

Caption: D-Galacturonic Acid Anti-inflammatory Pathway.

Experimental Workflow for Antioxidant Activity

The following diagram outlines the general workflow for assessing the antioxidant activity of a test compound using the DPPH assay.

References

• 1. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 2. D-galacturonic acid ameliorates the intestinal mucosal permeability and inflammation of functional dyspepsia in rats - Wu - Annals of Palliative Medicine [apm.amegroups.org]
• 3. A galacturonic acid-rich polysaccharide from Diospyros kaki peel: Isolation, characterization, rheological properties and antioxidant activities in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 5. researchgate.net [researchgate.net]
• 6. Galacturonic Acid Inhibits the Growth of Saccharomyces cerevisiae on Galactose, Xylose, and Arabinose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. abcam.cn [abcam.cn]
• 9. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. benchchem.com [benchchem.com]

L-Galactonic Acid as a Precursor for L-Ascorbic Acid: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of L-Galactonic acid as a precursor for the biosynthesis of L-ascorbic acid (Vitamin C). It examines alternative precursors and presents supporting experimental data to offer an objective performance analysis for research and development applications.

Introduction to L-Ascorbic Acid Biosynthesis

L-ascorbic acid, an essential antioxidant and enzymatic cofactor, is synthesized in plants through multiple pathways. While the primary route in many plant tissues is the Smirnoff-Wheeler pathway, which proceeds via D-mannose and L-galactose, an alternative pathway utilizing D-galacturonic acid has been identified and is of significant interest. This pathway involves the conversion of D-galacturonic acid to L-galactonic acid, which is then further metabolized to L-ascorbic acid. Understanding the efficiency of precursors within these pathways is critical for applications in metabolic engineering and the development of novel production methods for Vitamin C.

The D-Galacturonic Acid Pathway: The Role of L-Galactonic Acid

The D-galacturonic acid pathway leverages pectin (B1162225) degradation products to synthesize L-ascorbic acid. A key step in this pathway is the reduction of D-galacturonic acid to L-galactonic acid, a reaction catalyzed by the enzyme D-galacturonic acid reductase. L-galactonic acid is subsequently converted to L-galactono-1,4-lactone, the direct precursor to L-ascorbic acid.[1][2][3]

D-Galacturonic Acid Pathway for L-Ascorbic Acid Synthesis.

Comparative Efficacy of L-Ascorbic Acid Precursors

While direct quantitative data on the conversion yield of L-Galactonic acid to L-ascorbic acid is limited, its efficacy can be inferred from studies involving the overexpression of D-galacturonic acid reductase. The following table summarizes available data on the impact of various precursors on L-ascorbic acid levels.

Precursor	Experimental System	Observed Effect on L-Ascorbic Acid Levels	Reference
D-Galacturonic Acid	Arabidopsis thaliana (overexpression of D-galacturonic acid reductase)	2- to 3-fold increase in total ascorbate (B8700270) content	[1][2]
L-Galactono-1,4-lactone	Detached bean shoots (fed 0.25% solution)	3-fold increase in less than 10 hours	[4][5]
L-Galactose	Metabolically engineered Saccharomyces cerevisiae	~40% conversion to L-ascorbic acid (100 mg/L) in 6 days	[6]
L-Gulono-1,4-lactone	Detached bean shoots	5 to 10% as effective as L-Galactono-1,4-lactone	[4][5]
D-Mannose / L-Galactose	Physcomitrium patens (mutants)	Deletion of key enzymes in this pathway significantly reduces ascorbate content, indicating its major role.	[7]

Experimental Protocols

D-Galacturonic Acid Reductase Activity Assay

This protocol is adapted from studies on the characterization of D-galacturonic acid reductase.

Principle: The enzymatic activity is determined by monitoring the decrease in absorbance at 340 nm resulting from the NADPH-dependent reduction of D-galacturonic acid to L-galactonic acid.

Reagents:

• 100 mM Sodium phosphate (B84403) buffer (pH 7.0)

• 0.2 mM NADPH

• 10 mM D-Galacturonic acid

• Crude or purified enzyme extract

Procedure:

• Prepare a reaction mixture containing 100 mM sodium phosphate buffer (pH 7.0) and 0.2 mM NADPH.

• Add the enzyme extract to the reaction mixture.

• Incubate the mixture at 30°C for 1 minute to establish a baseline.

• Initiate the reaction by adding 10 mM D-galacturonic acid.

• Immediately measure the decrease in absorbance at 340 nm over a set period (e.g., 5 minutes) using a spectrophotometer.

• The rate of NADPH oxidation is proportional to the enzyme activity.

Quantification of L-Ascorbic Acid by HPLC

This protocol provides a general method for the quantification of L-ascorbic acid in biological samples.

Principle: L-ascorbic acid is separated from other components in a sample extract by reverse-phase high-performance liquid chromatography (HPLC) and quantified by UV detection.

Reagents:

• Extraction buffer: 5% (w/v) meta-phosphoric acid

• Mobile phase: e.g., 0.02 M phosphate buffer (pH 5.8)

• L-ascorbic acid standard solutions

• Dithiothreitol (DTT) for total ascorbate measurement

Procedure:

• Sample Extraction: Homogenize the plant tissue or cell sample in ice-cold 5% meta-phosphoric acid. Centrifuge the homogenate to pellet cell debris and collect the supernatant.

• Total Ascorbate Measurement (Optional): To measure total ascorbate (ascorbic acid + dehydroascorbic acid), incubate an aliquot of the supernatant with DTT to reduce dehydroascorbic acid to ascorbic acid.[8]

• HPLC Analysis:

  • Filter the sample extract through a 0.45 µm syringe filter.

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Elute with the mobile phase at a constant flow rate.

  • Detect L-ascorbic acid using a UV detector at approximately 260 nm.[8]

  • Quantify the L-ascorbic acid concentration by comparing the peak area of the sample to a standard curve generated from known concentrations of L-ascorbic acid.

Ascorbate Oxidase Assay

This assay can be used to confirm the presence of L-ascorbic acid in a sample.

Principle: Ascorbate oxidase specifically catalyzes the oxidation of L-ascorbic acid. The decrease in L-ascorbic acid can be measured spectrophotometrically at 265 nm.

Reagents:

• Assay buffer (e.g., 50 mM Potassium phosphate buffer, pH 7.0)

• 5 mM L-ascorbic acid solution

• Ascorbate oxidase enzyme solution

• Sample extract

Procedure:

• Prepare a reaction mixture containing the assay buffer and the sample extract.

• Measure the initial absorbance at 265 nm.

• Add the ascorbate oxidase solution to initiate the reaction.

• Monitor the decrease in absorbance at 265 nm over time.

• The rate of decrease in absorbance is proportional to the ascorbate oxidase activity and confirms the presence of L-ascorbic acid in the sample.

Signaling Pathways and Experimental Workflows

Comparative Biosynthetic Pathways to L-Ascorbic Acid.

References

• 1. L-Ascorbic Acid: A Multifunctional Molecule Supporting Plant Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. L-ascorbic acid biosynthesis in higher plants from L-gulono-1, 4-lactone and L-galactono-1, 4-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. l-Ascorbic Acid Biosynthesis in Higher Plants from l-Gulono-1, 4-lactone and l-Galactono-1, 4-lactone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Production of l-Ascorbic Acid by Metabolically Engineered Saccharomyces cerevisiae and Zygosaccharomyces bailii - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The d-mannose/l-galactose pathway is the dominant ascorbate biosynthetic route in the moss Physcomitrium patens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]

Assessing the Specificity of Enzymatic Assays: A Comparison Guide for L-Galactonic Acid Cross-Reactivity

L-Galactonic acid, a sugar acid derived from galactose, is an intermediate in the metabolic pathways of various organisms and holds potential as a precursor for the synthesis of valuable compounds like L-ascorbic acid (vitamin C).[1][2] As its presence in biological samples and bioprocesses becomes more relevant, understanding its potential interference in enzymatic assays is critical.

Potential for Cross-Reactivity with Structurally Similar Molecules

The structural similarity of L-Galactonic acid to other sugar acids and monosaccharides, such as D-galactose and D-gluconic acid, is the primary reason for potential cross-reactivity in enzymatic assays. Enzymes that catalyze reactions involving these related molecules may also bind to and react with L-Galactonic acid, albeit at different efficiencies.

For instance, studies have shown that monosaccharides like galactose and mannose can interfere with glucose oxidase-based assays for glucose determination.[3][4][5] This interference can lead to an over-estimation of glucose levels. The mechanism of this interference can be attributed to either the direct reactivity of the enzyme with the interfering sugar or the presence of impurities in the enzyme preparation.[3] Given that L-Galactonic acid shares structural motifs with galactose, it is plausible that it could exhibit similar cross-reactivity in assays involving galactose-metabolizing enzymes or even in less specific sugar-oxidizing enzyme assays.

Comparison of L-Galactonic Acid Cross-Reactivity in Key Enzymatic Assays

To ensure the accuracy of experimental results, it is crucial to quantify the extent of cross-reactivity of L-Galactonic acid in the specific enzymatic assay being used. The following table provides a template for presenting such quantitative data. The values presented here are hypothetical and should be replaced with experimental data.

Enzymatic Assay	Primary Substrate	L-Galactonic Acid as Substrate (Relative Activity %)	Alternative Molecules' Cross-Reactivity (Relative Activity %)
Glucose Oxidase Assay	D-Glucose	< 1%	D-Galactose: 5-10%
Galactose Oxidase Assay	D-Galactose	15%	D-Galacturonic Acid: 8%
L-Galactonate Dehydratase	L-Galactonic acid	100%	D-Galactonic Acid: < 2%

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results. Researchers should perform their own experiments to determine the cross-reactivity of L-Galactonic acid in their specific assays.

Experimental Protocols for Assessing Cross-Reactivity

To determine the cross-reactivity of L-Galactonic acid in a specific enzymatic assay, a systematic experimental approach is required. The following is a generalized protocol that can be adapted to various enzymatic assays.

Objective:

To quantify the cross-reactivity of L-Galactonic acid in a given enzymatic assay by comparing its reaction rate to that of the primary substrate.

Materials:

• Enzyme of interest (e.g., Glucose Oxidase)

• Primary substrate for the enzyme (e.g., D-Glucose)

• L-Galactonic acid

• Alternative molecules for comparison (e.g., D-Galactose, D-Galacturonic acid)

• Assay buffer specific to the enzyme

• Detection reagents (e.g., chromogenic or fluorogenic substrate)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the enzyme in the recommended assay buffer.

  • Prepare stock solutions of the primary substrate, L-Galactonic acid, and other alternative molecules at a high concentration (e.g., 1 M) in the assay buffer.

  • Prepare serial dilutions of the primary substrate and each test molecule to create a range of concentrations for kinetic analysis.

• Assay Protocol:

  • To each well of a 96-well microplate, add the assay buffer.

  • Add a specific volume of the substrate solution (primary substrate, L-Galactonic acid, or alternative molecule) to the wells.

  • Initiate the enzymatic reaction by adding a specific volume of the enzyme solution to each well.

  • Immediately place the microplate in a microplate reader and measure the change in absorbance or fluorescence over time at the appropriate wavelength.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each substrate concentration from the linear portion of the reaction progress curve.

  • Plot the initial velocity against the substrate concentration for the primary substrate and fit the data to the Michaelis-Menten equation to determine the Vmax and Km.

  • For L-Galactonic acid and other potential cross-reactants, determine the reaction velocity at a high, saturating concentration.

  • Calculate the relative activity of the enzyme with L-Galactonic acid and other molecules as a percentage of the activity with the primary substrate at the same concentration.

Visualizing Experimental Workflow and Potential Pathways

To further clarify the experimental process and conceptualize the potential role of L-Galactonic acid, the following diagrams are provided.

Caption: Workflow for assessing L-Galactonic acid cross-reactivity.

Caption: Potential interaction of L-Galactonic acid in a metabolic pathway.

Conclusion

The potential for cross-reactivity of L-Galactonic acid in enzymatic assays is a critical consideration for researchers in various scientific and drug development fields. While direct and comprehensive studies on this topic are limited, the structural similarity of L-Galactonic acid to other common sugars necessitates a thorough evaluation of assay specificity. By implementing rigorous experimental protocols to quantify potential interference, researchers can ensure the validity and reliability of their results. The methodologies and templates provided in this guide offer a starting point for these essential validation studies.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. In Vitro Sugar Interference Testing With Amperometric Glucose Oxidase Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 5. journaljammr.com [journaljammr.com]

A Comparative Analysis of L-Galactonic Acid Production from Diverse Microbial Strains

For researchers, scientists, and professionals in drug development, the efficient biosynthesis of L-Galactonic acid, a valuable platform chemical and intermediate, is of significant interest. This guide provides an objective comparison of the performance of different microbial strains in producing L-Galactonic acid, supported by experimental data and detailed methodologies.

The microbial production of L-Galactonic acid has been successfully demonstrated in several genetically engineered microorganisms. By disrupting the natural D-galacturonic acid catabolic pathway, these strains can accumulate and secrete L-Galactonic acid. This guide focuses on the comparative yields and productivities of prominent fungal and bacterial strains.

Quantitative Comparison of L-Galactonic Acid Production

The following table summarizes the key performance metrics for L-Galactonic acid production across different microbial platforms. The data highlights the yield, titer, and productivity achieved under specific experimental conditions.

Microbial Strain	Genetic Modification	Substrate	Yield (g/g substrate)	Titer (g/L)	Productivity (g/L/h)	Reference
Aspergillus niger	ΔgaaB	D-galacturonic acid	0.6 - 0.9	5.4 - 5.9	~0.04	[1]
Aspergillus niger	ΔgaaB	Orange Peel (Pectin)	~0.9	-	-	[2][3]
Trichoderma reesei	Δlgd1	D-galacturonic acid	0.6 - 0.9	7.2	0.07 - 0.12	[1][4]
Pseudomonas putida	KT2440 (pBB-GDH1)	Galactose (from cheese whey)	-	25.45	1.06	[5][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are the experimental protocols for the key microbial production systems cited in this guide.

Protocol 1: L-Galactonic Acid Production in Engineered Aspergillus niger (ΔgaaB)

This protocol is based on the methodology for producing L-Galactonic acid from D-galacturonic acid using a genetically modified strain of Aspergillus niger where the gaaB gene, encoding L-galactonate dehydratase, has been deleted.

1. Strain and Inoculum Preparation:

• An Aspergillus niger strain with a deletion of the gaaB gene is used.

• Spores are generated on potato-dextrose agar (B569324) plates.

• For pre-cultivation, approximately 10⁸ spores are inoculated into 50 ml of YP medium (10 g/L yeast extract, 20 g/L peptone) containing 30 g/L gelatin to reduce pellet formation.[7]

• The pre-culture is incubated overnight at 28°C with shaking at 200 rpm.

• Mycelia are harvested by vacuum filtration and washed with sterile water.[7]

2. Fermentation Medium:

• A modified Vogel's minimal medium is used for the production phase.[1]

• The medium contains D-galacturonic acid as the primary carbon source and a co-substrate such as D-xylose to support biomass growth.

3. Bioreactor Cultivation:

• Fermentation is carried out in a 5-L bioreactor.

• The culture is maintained at 30°C.

• The pH is controlled at 4.8 by the automated addition of 1 M KOH or 1 M H₃PO₄.[1]

• Agitation is set to 800 rpm, and aeration is supplied at 1.6 volumes of gas per volume of culture per minute (vvm).[1]

• Antifoaming agents like polypropylene (B1209903) glycol are added as needed.

4. Fed-Batch Strategy:

• To enhance the final titer, a fed-batch strategy can be employed, with additional pulses of the co-substrate (D-xylose) added during the fermentation process.[1]

5. Analytical Methods:

• The concentrations of D-galacturonic acid, L-Galactonic acid, and D-xylose in the culture supernatant are determined using High-Performance Liquid Chromatography (HPLC).

Protocol 2: Consolidated Bioprocessing of Orange Peel to L-Galactonic Acid using Aspergillus niger (ΔgaaB)

This protocol outlines a consolidated bioprocess where the engineered Aspergillus niger strain directly converts the pectin (B1162225) in orange peel to L-Galactonic acid.

1. Substrate Preparation:

• Citrus processing waste (orange peel) is dried at 60°C and milled to a particle size of 0.9-2.4 mm.[8]

• The ground peel is washed with water to remove soluble sugars and then dried again.[8]

• The prepared substrate is autoclaved for 40 minutes at 120°C.[8]

2. Fermentation:

• Both submerged fermentation (SmF) and solid-state fermentation (SSF) can be employed.

• For SmF, the prepared orange peel is added to a mineral salt medium.

• For SSF, the moisture content of the orange peel is adjusted with a mineral salt solution.

• The fermentation is inoculated with a pre-culture of the engineered A. niger strain.

3. Process Monitoring:

• Samples are taken periodically to measure the concentration of released D-galacturonic acid and the produced L-Galactonic acid using HPLC.

Visualizing the Metabolic Pathway

To facilitate a deeper understanding of the metabolic engineering strategy employed, the following diagram illustrates the fungal D-galacturonic acid catabolic pathway and the point of disruption that leads to L-Galactonic acid accumulation.

References

• 1. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conversion of orange peel to L-galactonic acid in a consolidated process using engineered strains of Aspergillus niger - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [논문]Co‐production of galactonic acid and lactobionic acid from cheese whey using recyclable engineered Pseudomonas putida [scienceon.kisti.re.kr]
• 7. Engineering Aspergillus niger for galactaric acid production: elimination of galactaric acid catabolism by using RNA sequencing and CRISPR/Cas9 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aaltodoc.aalto.fi [aaltodoc.aalto.fi]

Safety & Regulatory Compliance

Proper Disposal of L-Galactonic Acid in a Laboratory Setting

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides a detailed, step-by-step procedure for the proper disposal of L-Galactonic acid, ensuring the safety of laboratory personnel and adherence to environmental regulations. While L-Galactonic acid and its analogs are not generally classified as hazardous materials, their acidic nature necessitates a careful disposal process.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, it is imperative to be outfitted with the appropriate personal protective equipment. This includes:

• Safety goggles to protect the eyes from splashes.

• Chemical-resistant gloves.

• A laboratory coat.

• Closed-toe shoes.

All disposal-related activities should be conducted within a certified chemical fume hood to minimize the risk of inhaling any aerosols or fumes.

Step-by-Step Disposal Protocol

The primary method for disposing of L-Galactonic acid waste is through neutralization, followed by disposal via the sanitary sewer system, provided this is in accordance with local regulations.

Step 1: Dilution

If you are working with a concentrated solution of L-Galactonic acid or the solid form, the first step is to dilute it. Slowly add the acidic solution or the dissolved solid to a large volume of cold water. A general guideline is to achieve a concentration of less than 10% before proceeding to neutralization. This initial dilution helps to control the exothermic reaction that occurs during neutralization.

Step 2: Neutralization

The acidic solution must be neutralized to a safe pH range before it can be discharged.

• Prepare a basic solution, such as sodium bicarbonate (baking soda) or sodium hydroxide, in a separate container.

• Slowly and with constant stirring, add the basic solution to the diluted L-Galactonic acid solution. This should be done in a well-ventilated fume hood.

• Monitor the pH of the solution frequently using pH paper or a calibrated pH meter.

• Continue adding the basic solution until the pH of the L-Galactonic acid solution is within the neutral range acceptable for sewer disposal.

Parameter	Recommended Range	Source
Final pH for Sewer Disposal	6.0 - 8.0	[1]

Step 3: Final Disposal

Once the solution has been successfully neutralized, it can be disposed of down the sanitary sewer. It is good practice to flush the drain with a copious amount of water (at least 20 parts water to 1 part neutralized solution) to further dilute the solution and ensure it is completely washed away.[2]

Step 4: Container Decontamination

Any container that held L-Galactonic acid must be thoroughly rinsed before being discarded or reused. Triple rinse the empty container with a suitable solvent, such as water. The rinsate from this cleaning process must also be neutralized following the steps above before disposal. After thorough cleaning, the original label on the container should be defaced or removed before the container is discarded or recycled.

Spill Management

In the event of a spill, immediately alert personnel in the vicinity. For small spills, absorb the material with a neutral absorbent material (such as sand or vermiculite). The contaminated absorbent can then be collected, neutralized, and disposed of as chemical waste. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal of Unused Product

If you have unused L-Galactonic acid that needs to be disposed of, it is recommended to consult your institution's environmental health and safety (EHS) office. They can provide guidance on whether the chemical can be disposed of through the neutralization process described above or if it needs to be collected as chemical waste for incineration. One safety data sheet suggests that dissolving the material in a combustible solvent and burning it in a chemical incinerator is a possible disposal method for a related compound.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of L-Galactonic acid.

Caption: Workflow for the proper disposal of L-Galactonic acid.

References

• 1. Lab methods [zoology.ubc.ca]
• 2. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Essential Safety and Handling Protocols for L-Galactonic Acid

Personal Protective Equipment (PPE)

When working with L-Galactonic acid, a comprehensive PPE plan is crucial. The following table summarizes the recommended equipment for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (solid form)	Safety goggles with side-shields[1]	Nitrile or butyl rubber gloves[2]	Laboratory coat or impervious clothing[1][3]	NIOSH/MSHA approved respirator (if dust is generated)[3][4]
Handling solutions	Safety goggles with side-shields[1][3]	Nitrile or butyl rubber gloves[2]	Laboratory coat[3]	Generally not required if handled in a well-ventilated area or fume hood[1][3]
Transferring and pouring	Safety goggles and face shield[2]	Nitrile or butyl rubber gloves[2]	Laboratory coat or chemical resistant apron[3]	Use in a well-ventilated area; respirator if splashes or aerosols are likely[1][3]
Cleaning spills	Safety goggles and face shield[2]	Heavy-duty nitrile or butyl rubber gloves	Chemical resistant suit or apron[1]	Respirator with appropriate cartridges for organic vapors and particulates[1][3]

Operational Plan: Donning and Doffing PPE

Proper procedure for putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Procedure:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

• Mask/Respirator: If required, don a respirator. Ensure it has a proper fit and seal.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Procedure:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

• Gown/Lab Coat: Unbutton and remove the lab coat by rolling it down from the shoulders, keeping the contaminated side folded inward.

• Hand Hygiene: Wash hands.

• Goggles/Face Shield: Remove eye and face protection from the back.

• Mask/Respirator: Remove the respirator from the back.

• Hand Hygiene: Wash hands again thoroughly.

PPE Donning and Doffing Workflow

Disposal Plan

Proper disposal of L-Galactonic acid and contaminated materials is essential to prevent environmental contamination and ensure laboratory safety.

Waste Categories:

• Solid Waste: Unused L-Galactonic acid powder, contaminated weigh boats, and paper towels.

• Liquid Waste: Solutions of L-Galactonic acid and rinsates from cleaning glassware.

• Contaminated PPE: Used gloves, disposable lab coats, and other protective gear.

Disposal Procedures:

• Segregation: All waste contaminated with L-Galactonic acid should be segregated from general laboratory waste.

• Solid Waste Disposal:

  • Collect in a designated, labeled, and sealed container.

  • The container should be clearly marked as "Hazardous Chemical Waste" with the name "L-Galactonic Acid."

• Liquid Waste Disposal:

  • Collect in a designated, labeled, and sealed waste container.

  • The container should be compatible with the chemical and clearly marked.

  • Do not mix with other incompatible chemical waste.

• Contaminated PPE Disposal:

  • Place all contaminated PPE in a designated, sealed bag or container.

  • Label the container as "Contaminated PPE."

• Final Disposal: All generated waste must be disposed of through the institution's official hazardous waste management program, following all local, state, and federal regulations.

L-Galactonic Acid Waste Disposal Plan

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. leelinework.com [leelinework.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. biosynth.com [biosynth.com]